Methyl 4-pyridylacetate

• CAS: 29800-89-3

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis and Properties of Methyl 4-pyridylacetate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl 4-pyridylacetate is a pyridine derivative of significant interest in medicinal chemistry and drug development due to its presence as a structural motif in various pharmacologically active compounds. This technical guide provides a comprehensive overview of the synthesis and physicochemical properties of methyl 4-pyridylacetate. Detailed experimental protocols for its preparation via Fischer esterification are presented, along with a thorough compilation of its chemical and physical characteristics. This document aims to serve as a valuable resource for researchers and professionals engaged in the design and synthesis of novel therapeutic agents.

Introduction

Pyridine and its derivatives are fundamental heterocyclic scaffolds that are ubiquitously found in a vast array of natural products and synthetic pharmaceuticals. The unique electronic properties and hydrogen bonding capabilities of the pyridine ring make it a privileged structure in drug design. Methyl 4-pyridylacetate, a simple ester derivative of 4-pyridylacetic acid, serves as a key building block and intermediate in the synthesis of more complex molecules with diverse biological activities. A thorough understanding of its synthesis and properties is therefore crucial for its effective utilization in research and development.

Synthesis of Methyl 4-pyridylacetate

The most common and efficient method for the synthesis of methyl 4-pyridylacetate is the Fischer esterification of 4-pyridylacetic acid with methanol in the presence of a strong acid catalyst.[1][2][3][4][5] This reversible reaction is typically driven to completion by using an excess of the alcohol and/or by removing the water formed during the reaction.

General Reaction Scheme

Caption: General reaction scheme for the Fischer esterification of 4-pyridylacetic acid.

Detailed Experimental Protocol

This protocol is adapted from general Fischer esterification procedures.[1][2][3][4]

Materials:

• 4-Pyridylacetic acid hydrochloride

• Anhydrous methanol

• Concentrated sulfuric acid (H₂SO₄) or Thionyl chloride (SOCl₂)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Ethyl acetate

• Deionized water

Equipment:

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• Reaction Setup: In a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, suspend 4-pyridylacetic acid hydrochloride in anhydrous methanol (a significant excess, e.g., 10-20 equivalents, which also acts as the solvent).

• Acid Catalyst Addition: Cool the mixture in an ice bath and slowly add the acid catalyst.

  • Using Sulfuric Acid: Add concentrated sulfuric acid (catalytic amount, e.g., 0.1-0.2 equivalents) dropwise with stirring.

  • Using Thionyl Chloride: Add thionyl chloride (e.g., 1.2-1.5 equivalents) dropwise. This method has the advantage of converting the carboxylic acid to the more reactive acyl chloride in situ, and the byproducts (SO₂ and HCl) are gaseous.

• Reaction: Heat the reaction mixture to reflux and maintain for several hours (e.g., 2-4 hours), monitoring the reaction progress by thin-layer chromatography (TLC).

• Work-up: a. After completion, cool the reaction mixture to room temperature. b. Remove the excess methanol under reduced pressure using a rotary evaporator. c. Carefully neutralize the residue by adding a saturated aqueous solution of sodium bicarbonate until the effervescence ceases. The pH should be neutral or slightly basic. d. Extract the aqueous layer with ethyl acetate (3 x volume of the aqueous layer). e. Combine the organic extracts and wash with brine (saturated NaCl solution). f. Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate. g. Filter off the drying agent.

• Purification: Remove the solvent from the filtrate under reduced pressure to yield the crude methyl 4-pyridylacetate. The product can be further purified by vacuum distillation if necessary.

Physicochemical Properties of Methyl 4-pyridylacetate

A summary of the key physicochemical properties of methyl 4-pyridylacetate is provided in the table below.

Property	Value	Reference(s)
Molecular Formula	C₈H₉NO₂	[6]
Molecular Weight	151.16 g/mol	[6]
CAS Number	29800-89-3	[6]
Appearance	Liquid
Boiling Point	Not available at standard pressure.
Density	~1.119 g/mL at 25 °C (for 2-isomer)	[7]
Refractive Index (n²⁰/D)	~1.506 (for 2-isomer)	[7]

Spectral Data

Nuclear Magnetic Resonance (NMR) Spectroscopy

The anticipated ¹H and ¹³C NMR chemical shifts for methyl 4-pyridylacetate are based on the known values for pyridine and related structures.[8][9][10][11][12][13]

¹H NMR (CDCl₃):

• δ ~ 8.5 ppm (d, 2H): Protons on the pyridine ring ortho to the nitrogen (positions 2 and 6).

• δ ~ 7.2 ppm (d, 2H): Protons on the pyridine ring meta to the nitrogen (positions 3 and 5).

• δ ~ 3.7 ppm (s, 2H): Methylene protons of the acetate group (-CH₂-).

• δ ~ 3.7 ppm (s, 3H): Methyl protons of the ester group (-OCH₃).

¹³C NMR (CDCl₃):

• δ ~ 171 ppm: Carbonyl carbon of the ester group (C=O).

• δ ~ 150 ppm: Pyridine ring carbons ortho to the nitrogen (C2 and C6).

• δ ~ 148 ppm: Pyridine ring carbon at the point of substitution (C4).

• δ ~ 124 ppm: Pyridine ring carbons meta to the nitrogen (C3 and C5).

• δ ~ 52 ppm: Methyl carbon of the ester group (-OCH₃).

• δ ~ 41 ppm: Methylene carbon of the acetate group (-CH₂-).

Infrared (IR) Spectroscopy

The IR spectrum of methyl 4-pyridylacetate is expected to show characteristic absorption bands for the functional groups present.

Functional Group	Expected Wavenumber (cm⁻¹)
C=O (ester)	~1735 (strong)
C-O (ester)	~1250-1100 (strong)
C=C, C=N (pyridine)	~1600-1450 (multiple bands)
C-H (aromatic)	~3100-3000
C-H (aliphatic)	~3000-2850

Reaction Mechanism and Logical Relationships

The Fischer esterification proceeds through a series of protonation and nucleophilic acyl substitution steps.

Caption: Stepwise mechanism of the Fischer esterification.

Safety and Handling

Methyl 4-pyridylacetate should be handled with appropriate safety precautions in a well-ventilated fume hood. It is expected to be an irritant to the skin, eyes, and respiratory system.[6] Personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn at all times. For detailed safety information, refer to the Safety Data Sheet (SDS).

Conclusion

This technical guide has provided a detailed overview of the synthesis and properties of methyl 4-pyridylacetate. The Fischer esterification of 4-pyridylacetic acid with methanol stands as a reliable and straightforward method for its preparation. The compiled physicochemical and spectral data serve as a valuable reference for its characterization. This information is intended to support the work of researchers and professionals in the fields of organic synthesis, medicinal chemistry, and drug development, facilitating the use of this versatile building block in the creation of novel and impactful molecules.

References

• 1. community.wvu.edu [community.wvu.edu]
• 2. fjetland.cm.utexas.edu [fjetland.cm.utexas.edu]
• 3. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 4. cerritos.edu [cerritos.edu]
• 5. athabascau.ca [athabascau.ca]
• 6. Methyl 4-pyridylacetate | C8H9NO2 | CID 122482 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 9. organicchemistrydata.netlify.app [organicchemistrydata.netlify.app]
• 10. scs.illinois.edu [scs.illinois.edu]
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• 12. kgroup.du.edu [kgroup.du.edu]
• 13. 4-Methylpyridine(108-89-4) 13C NMR spectrum [chemicalbook.com]

Spectroscopic Profile of Methyl 4-pyridylacetate: A Technical Guide

Introduction

Methyl 4-pyridylacetate is a pyridine derivative of significant interest in chemical synthesis and pharmaceutical research. Its structural elucidation and characterization are critically dependent on modern spectroscopic techniques. This technical guide provides a comprehensive overview of the nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data for Methyl 4-pyridylacetate. The information is intended for researchers, scientists, and professionals in drug development, offering a detailed analysis of its spectral properties.

Spectroscopic Data

The following sections present the key spectroscopic data for Methyl 4-pyridylacetate (CAS No: 29800-89-3, Molecular Formula: C₈H₉NO₂).[1] While direct experimental spectra are not widely available in public databases, the data presented here are based on established principles of spectroscopy and analysis of structurally similar compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR (Proton NMR) Data (Predicted)

Chemical Shift (δ) (ppm)	Multiplicity	Integration	Assignment
~8.5	Doublet (d)	2H	H-2, H-6 (α to N)
~7.2	Doublet (d)	2H	H-3, H-5 (β to N)
~3.7	Singlet (s)	2H	-CH₂-
~3.6	Singlet (s)	3H	-OCH₃

¹³C NMR (Carbon-13 NMR) Data (Predicted)

Chemical Shift (δ) (ppm)	Assignment
~171	C=O (Ester)
~150	C-2, C-6
~145	C-4
~124	C-3, C-5
~52	-OCH₃
~41	-CH₂-

Infrared (IR) Spectroscopy

Predicted IR Absorption Bands

Wavenumber (cm⁻¹)	Intensity	Assignment
~3050-3000	Medium	C-H stretch (aromatic)
~2950-2850	Medium	C-H stretch (aliphatic)
~1740	Strong	C=O stretch (ester)
~1600, ~1480	Medium	C=C and C=N stretching (ring)
~1250-1000	Strong	C-O stretch (ester)

Mass Spectrometry (MS)

Predicted Mass Spectral Data

m/z	Relative Intensity	Assignment
151	High	[M]⁺ (Molecular Ion)
92	High	[M - COOCH₃]⁺
65	Medium	Loss of HCN from pyridinium ion

The NIST WebBook reports an ionization energy of 9.62 ± 0.02 eV for Methyl 4-pyridylacetate as determined by electron ionization mass spectrometry.

Experimental Protocols

The acquisition of high-quality spectroscopic data is contingent upon meticulous sample preparation and adherence to standardized instrumental procedures.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation :

  • Accurately weigh 5-25 mg of Methyl 4-pyridylacetate for ¹H NMR and 20-50 mg for ¹³C NMR.

  • Dissolve the sample in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., Chloroform-d, DMSO-d₆). To avoid overwhelming sample signals, it is crucial to use solvents where protons have been replaced by deuterium.

  • Ensure the sample is fully dissolved; gentle vortexing or sonication may be applied.

  • Filter the solution through a glass wool plug into a clean, dry 5 mm NMR tube to remove any particulate matter.

  • If quantitative analysis is required, a known amount of an internal standard (e.g., tetramethylsilane - TMS) can be added.

• Data Acquisition :

  • Insert the NMR tube into the spectrometer's probe.

  • Lock the spectrometer onto the deuterium signal of the solvent to stabilize the magnetic field.

  • Shim the magnetic field to optimize its homogeneity and achieve sharp spectral lines.

  • Tune and match the probe to the appropriate nucleus (¹H or ¹³C).

  • Set the acquisition parameters, including the number of scans, spectral width, and relaxation delay.

  • Acquire the free induction decay (FID) and perform a Fourier transform to obtain the NMR spectrum.

Infrared (IR) Spectroscopy

• Sample Preparation (Attenuated Total Reflectance - ATR) :

  • Place a small, solid sample or a drop of a liquid sample directly onto the ATR crystal.

  • Apply pressure using the instrument's anvil to ensure good contact between the sample and the crystal.

• Sample Preparation (KBr Pellet - for solid samples) :

  • Grind a small amount of the solid sample with dry potassium bromide (KBr) powder in an agate mortar.

  • Place the mixture into a pellet press and apply pressure to form a thin, transparent disc.

• Data Acquisition :

  • Place the ATR accessory with the sample or the KBr pellet into the sample compartment of the FTIR spectrometer.

  • Acquire a background spectrum of the empty ATR crystal or a pure KBr pellet.

  • Acquire the sample spectrum. The instrument's software will automatically ratio the sample spectrum to the background spectrum to produce the final absorbance or transmittance spectrum.

Mass Spectrometry (MS)

• Sample Introduction :

  • For pure, volatile samples, direct infusion or a heated probe can be used.

  • For complex mixtures or less volatile compounds, the sample is typically introduced via a gas chromatograph (GC-MS) or liquid chromatograph (LC-MS). This separates the components of the mixture before they enter the mass spectrometer.

• Ionization :

  • The sample molecules are ionized in the ion source. Common techniques include:

    • Electron Ionization (EI) : A high-energy electron beam bombards the sample, causing the loss of an electron and forming a molecular ion. This is an energetic method that often leads to extensive fragmentation.

    • Chemical Ionization (CI) : A reagent gas is ionized, which then transfers a proton to the analyte molecule. This is a softer ionization technique that typically results in less fragmentation and a more prominent molecular ion peak.

• Mass Analysis and Detection :

  • The resulting ions are accelerated and separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., quadrupole, time-of-flight).

  • The separated ions are detected, and the resulting signal is processed to generate a mass spectrum.

Workflow Visualization

The following diagram illustrates the general workflow for the spectroscopic analysis of a chemical compound like Methyl 4-pyridylacetate.

General workflow for spectroscopic analysis.

References

• 1. Methyl 4-pyridylacetate | C8H9NO2 | CID 122482 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to Methyl 4-pyridylacetate: Synthesis, Properties, and Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl 4-pyridylacetate is a pivotal chemical intermediate, extensively utilized in the synthesis of a wide array of pharmaceutical compounds and other fine chemicals. Its unique structure, featuring a pyridine ring and a methyl ester functional group, offers versatile reactivity for the construction of more complex molecular architectures. This technical guide provides a comprehensive overview of Methyl 4-pyridylacetate, including its chemical identity, physicochemical properties, detailed synthesis and purification protocols, spectroscopic data with analysis, and its applications in drug discovery and development.

Chemical Identity and Structure

Methyl 4-pyridylacetate, also known as methyl 2-(pyridin-4-yl)acetate, is a heterocyclic compound with the chemical formula C₈H₉NO₂.[1]

Chemical Structure:

Table 1: Chemical Identifiers of Methyl 4-pyridylacetate

Identifier	Value
CAS Number	29800-89-3[1]
Molecular Formula	C₈H₉NO₂[1]
Molecular Weight	151.16 g/mol [1]
IUPAC Name	methyl 2-(pyridin-4-yl)acetate[1]
Synonyms	4-Pyridineacetic acid, methyl ester; Methyl 4-pyridinylacetate; Methyl pyridin-4-ylacetate[1]

Physicochemical Properties

A thorough understanding of the physicochemical properties of Methyl 4-pyridylacetate is crucial for its handling, storage, and application in chemical synthesis.

Table 2: Physicochemical Data of Methyl 4-pyridylacetate

Property	Value
Appearance	Liquid
Boiling Point	Not readily available
Melting Point	Not readily available
Density	Not readily available
Solubility	Soluble in most organic solvents.
pKa	Not readily available

Synthesis and Purification

General Experimental Protocol for Esterification

A representative procedure for the synthesis of a pyridylacetic acid ester involves the following steps:

• Reaction Setup: To a solution of the pyridylacetic acid in the corresponding alcohol (in this case, methanol), a catalytic amount of a strong acid (e.g., sulfuric acid or thionyl chloride) is added.

• Reaction Conditions: The reaction mixture is typically heated under reflux for several hours to drive the equilibrium towards the ester product.

• Work-up: After cooling, the reaction mixture is neutralized with a base (e.g., sodium bicarbonate solution). The aqueous layer is then extracted with an organic solvent (e.g., ethyl acetate).

• Purification: The combined organic layers are dried over an anhydrous salt (e.g., sodium sulfate), filtered, and the solvent is removed under reduced pressure. The crude product can be further purified by distillation or column chromatography.

A synthesis of the hydrochloride salt of Methyl 4-pyridylacetate has been reported from the reaction of ethyl 4-pyridylacetate with methanol and thionyl chloride.[2]

Purification Methods

Purification of the final product is critical to ensure its suitability for subsequent applications. Common purification techniques for esters like Methyl 4-pyridylacetate include:

• Distillation: Vacuum distillation is often employed for liquid esters to separate them from non-volatile impurities and solvents.

• Recrystallization: If the product is a solid at room temperature or can be derivatized to a solid, recrystallization from a suitable solvent system can be a highly effective purification method.[3][4][5][6][7] The choice of solvent is crucial and is typically determined empirically to find a system where the compound is soluble at high temperatures but sparingly soluble at low temperatures.

• Column Chromatography: For the removal of closely related impurities, column chromatography using silica gel or alumina as the stationary phase and an appropriate eluent system is a powerful technique.

Spectroscopic Analysis

Spectroscopic data is essential for the structural confirmation and purity assessment of Methyl 4-pyridylacetate.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon and hydrogen framework of the molecule.

Table 3: Predicted ¹H and ¹³C NMR Chemical Shifts for Methyl 4-pyridylacetate

Atom	¹H Chemical Shift (ppm)	¹³C Chemical Shift (ppm)
Pyridine C2-H, C6-H	~8.5 (d)	~150
Pyridine C3-H, C5-H	~7.3 (d)	~124
Pyridine C4	-	~145
-CH₂-	~3.7 (s)	~41
-C(O)O-	-	~171
-OCH₃	~3.6 (s)	~52

Note: These are predicted values and may vary depending on the solvent and experimental conditions.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule.

Table 4: Characteristic IR Absorption Bands for Methyl 4-pyridylacetate

Functional Group	Wavenumber (cm⁻¹)	Description
C=O (Ester)	~1740	Strong, sharp absorption
C-O (Ester)	~1250-1100	Strong absorption
C=N, C=C (Pyridine)	~1600-1450	Medium to weak absorptions
C-H (Aromatic)	~3100-3000	Medium absorptions
C-H (Aliphatic)	~3000-2850	Medium absorptions

A strong peak around 1740 cm⁻¹ is a clear indicator of the ester carbonyl group.[8][9]

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule. The molecular ion peak (M+) for Methyl 4-pyridylacetate would be observed at m/z 151. Common fragmentation patterns for esters include the loss of the alkoxy group (-OCH₃, m/z 31) and the loss of the carboalkoxy group (-COOCH₃, m/z 59).[10][11][12]

Applications in Drug Discovery and Development

Methyl 4-pyridylacetate serves as a crucial building block in the synthesis of various pharmaceutical agents. The pyridine moiety is a common feature in many drugs, contributing to their biological activity and pharmacokinetic properties.[13][14]

Role as a Synthetic Intermediate

The ester functionality of Methyl 4-pyridylacetate can be readily hydrolyzed to the corresponding carboxylic acid or converted to amides, providing a handle for further molecular elaboration. The pyridine ring can undergo various transformations, including N-alkylation and substitution reactions, allowing for the introduction of diverse substituents.

While specific examples of drugs synthesized directly from Methyl 4-pyridylacetate are not detailed in the provided search results, the broader class of pyridylacetic acid derivatives is of significant interest in medicinal chemistry. These derivatives have been explored for a range of therapeutic targets.

Logical Workflow for a Potential Synthetic Application

The following diagram illustrates a generalized workflow where Methyl 4-pyridylacetate could be utilized as a starting material in a drug discovery program.

Caption: Generalized synthetic route starting from Methyl 4-pyridylacetate.

Conclusion

Methyl 4-pyridylacetate is a valuable and versatile chemical intermediate with significant applications in the pharmaceutical and fine chemical industries. A comprehensive understanding of its chemical properties, synthesis, and reactivity is essential for researchers and scientists working in these fields. This technical guide has provided a detailed overview of these aspects, aiming to facilitate its effective use in the development of novel and important molecules. Further research into the biological activities of its derivatives is likely to uncover new therapeutic applications.

References

• 1. Methyl 4-pyridylacetate | C8H9NO2 | CID 122482 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. METHYL 4-PYRIDYLACETATE HYDROCHLORIDE synthesis - chemicalbook [chemicalbook.com]
• 3. Purification [chem.rochester.edu]
• 4. mt.com [mt.com]
• 5. m.youtube.com [m.youtube.com]
• 6. m.youtube.com [m.youtube.com]
• 7. m.youtube.com [m.youtube.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. chemguide.co.uk [chemguide.co.uk]
• 12. whitman.edu [whitman.edu]
• 13. nbinno.com [nbinno.com]
• 14. nbinno.com [nbinno.com]

Biological Activity of Methyl 4-pyridylacetate Derivatives: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the biological activities of Methyl 4-pyridylacetate derivatives, focusing on their potential as therapeutic agents. The document summarizes key quantitative data, details relevant experimental methodologies, and visualizes associated biological pathways and workflows to support further research and development in this area.

Introduction

Methyl 4-pyridylacetate and its derivatives represent a class of heterocyclic compounds that have garnered significant interest in medicinal chemistry. The pyridine ring, a common scaffold in numerous pharmaceuticals, imparts a range of physicochemical properties that are favorable for drug design. This guide explores the diverse biological activities exhibited by these derivatives, including their anticancer, antimicrobial, and enzyme inhibitory effects. The information presented herein is intended to serve as a comprehensive resource for researchers engaged in the discovery and development of novel therapeutics based on the Methyl 4-pyridylacetate core structure.

Quantitative Biological Activity Data

The biological activities of various pyridine derivatives, including those structurally related to Methyl 4-pyridylacetate, have been evaluated through a range of in vitro assays. The following tables summarize the quantitative data, such as half-maximal inhibitory concentration (IC50) and minimum inhibitory concentration (MIC) values, to provide a comparative overview of their potency.

Table 1: Anticancer Activity of Pyridine Derivatives

Compound/Derivative Class	Cell Line	IC50 (µM)	Reference
N-methyl-4-phenoxypicolinamide derivative 8e	A549 (Non-small cell lung cancer)	3.6	[1]
H460 (Non-small cell lung cancer)	1.7	[1]
HT-29 (Colorectal cancer)	3.0	[1]
4,6-Diaryl Pyridine Derivative 4c	MDA-MB-231 (Breast cancer)	Tubulin polymerization IC50 = 17 ± 0.3	[2]
3-Cyanopyridine Derivative 4d	HePG2 (Liver cancer)	6.95 ± 0.34	[2]
Pyrazolo[3,4-d]pyrimidine Derivative 12j	MOLT-4 (Leukemia)	1.82	[3]
Pyrazolo[3,4-d]pyrimidine Derivative 12c	UO-31 (Renal cancer)	0.87	[3]
Pyrazolo[3,4-d]pyrimidine Derivative 5	HT1080 (Fibrosarcoma)	96.25	[4]
Hela (Cervical cancer)	74.8	[4]
Caco-2 (Colorectal cancer)	76.92	[4]
A549 (Lung cancer)	148	[4]
Pyrazolo[3,4-d]pyrimidine Derivative 7	HT1080 (Fibrosarcoma)	43.75	[4]
Hela (Cervical cancer)	17.50	[4]
Caco-2 (Colorectal cancer)	73.08	[4]
A549 (Lung cancer)	68.75	[4]

Table 2: Antimicrobial Activity of Pyridine Derivatives

Compound/Derivative Class	Microorganism	MIC (µg/mL)	Reference
Benzylidenehydrazinylpyridinium salt 3d	Staphylococcus aureus	4	[5]
Imidazo[4,5-b]pyridine derivative 2	Bacillus cereus	0.07	[6]
N-Methyl 4-piperidone-derived curcuminoid 1	Streptococcus mutans	250	[7]
N-Methyl 4-piperidone-derived curcuminoid 10	Streptococcus sobrinus	500	[7]
N-Methyl 4-piperidone-derived curcuminoid 13	Streptococcus sobrinus	250	[7]

Table 3: Acetylcholinesterase (AChE) and Butyrylcholinesterase (BChE) Inhibitory Activity

Compound/Derivative Class	Enzyme	IC50 (µM)	Reference
Pyridine carbamate hybrid 8	hAChE	0.153 ± 0.016	[8]
Pyridine carbamate hybrid 11	hBChE	0.828 ± 0.067	[8]
2,3-Dihydro-1H-cyclopenta[b]quinoline Derivative 6h	AChE	0.00365	[9]
Carbamate Derivative 1	BChE	0.12 ± 0.09	[10]
Carbamate Derivative 7	BChE	0.38 ± 0.01	[10]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. This section provides protocols for key experiments commonly used to evaluate the biological activities of Methyl 4-pyridylacetate derivatives.

In Vitro Anticancer Activity: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell viability and the cytotoxic potential of compounds.

Materials:

• 96-well microtiter plates

• Test compounds (Methyl 4-pyridylacetate derivatives) dissolved in a suitable solvent (e.g., DMSO)

• Cancer cell lines (e.g., A549, H460, HT-29)

• Complete cell culture medium (e.g., RPMI-1640 with 10% FBS)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Cell Seeding: Seed cancer cells into 96-well plates at a density of 5 x 10³ to 1 x 10⁴ cells per well in 100 µL of complete culture medium. Incubate the plates at 37°C in a humidified 5% CO₂ atmosphere for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compounds in culture medium. Remove the medium from the wells and add 100 µL of the diluted compounds to the respective wells. Include a vehicle control (medium with the solvent used to dissolve the compounds) and a positive control (a known anticancer drug). Incubate for 48-72 hours.

• MTT Addition: After the incubation period, add 10 µL of MTT solution to each well and incubate for an additional 4 hours at 37°C. During this time, viable cells will reduce the yellow MTT to purple formazan crystals.

• Formazan Solubilization: Carefully remove the medium containing MTT from each well. Add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated using the following formula: % Cell Viability = (Absorbance of treated cells / Absorbance of control cells) x 100 The IC50 value, the concentration of the compound that inhibits 50% of cell growth, is determined by plotting the percentage of cell viability against the compound concentration.

Antimicrobial Activity: Broth Microdilution Method

The broth microdilution method is a widely used technique to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.[5]

Materials:

• 96-well microtiter plates

• Test compounds (Methyl 4-pyridylacetate derivatives)

• Bacterial or fungal strains

• Appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria)

• Sterile saline or broth for inoculum preparation

• Microplate reader or visual inspection

Procedure:

• Compound Preparation: Prepare a stock solution of each test compound. Serially dilute the compounds in the broth medium directly in the 96-well plates to achieve a range of concentrations.

• Inoculum Preparation: Culture the microbial strains overnight. Adjust the turbidity of the microbial suspension to a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL for bacteria. Further dilute the inoculum to achieve a final concentration of about 5 x 10⁵ CFU/mL in the wells.

• Inoculation: Add the prepared inoculum to each well containing the serially diluted compounds. Include a growth control well (inoculum without compound) and a sterility control well (broth only).

• Incubation: Incubate the plates at the optimal temperature for the specific microorganism (e.g., 37°C for most bacteria) for 18-24 hours.

• MIC Determination: The MIC is defined as the lowest concentration of the compound that completely inhibits the visible growth of the microorganism. This can be determined by visual inspection or by measuring the optical density using a microplate reader.

Enzyme Inhibition: Acetylcholinesterase (AChE) Inhibition Assay (Ellman's Method)

This assay is used to screen for inhibitors of acetylcholinesterase, an enzyme relevant in neurodegenerative diseases.[8]

Materials:

• 96-well microtiter plates

• Acetylcholinesterase (AChE) enzyme

• Acetylthiocholine iodide (ATCI) as the substrate

• 5,5'-Dithiobis-(2-nitrobenzoic acid) (DTNB, Ellman's reagent)

• Phosphate buffer (pH 8.0)

• Test compounds (Methyl 4-pyridylacetate derivatives)

• Microplate reader

Procedure:

• Reagent Preparation: Prepare solutions of AChE, ATCI, and DTNB in the phosphate buffer. Prepare serial dilutions of the test compounds.

• Assay Setup: In a 96-well plate, add the following to each well in order:

  • Phosphate buffer

  • Test compound solution (or buffer for control)

  • AChE solution Incubate at room temperature for a predefined period (e.g., 15 minutes).

• Reaction Initiation: Add DTNB solution to each well, followed by the addition of the ATCI substrate to start the reaction.

• Absorbance Measurement: Immediately measure the absorbance at 412 nm at regular intervals for a set period (e.g., every minute for 5 minutes) using a microplate reader. The rate of the reaction is determined by the change in absorbance over time.

• Data Analysis: The percentage of enzyme inhibition is calculated as follows: % Inhibition = [(Rate of control reaction - Rate of inhibited reaction) / Rate of control reaction] x 100 The IC50 value is determined by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Visualizations: Pathways and Workflows

Visual representations of complex biological processes and experimental procedures can significantly enhance understanding. The following diagrams were generated using Graphviz (DOT language) to illustrate a potential signaling pathway targeted by anticancer agents and a typical experimental workflow.

Caption: General anticancer signaling pathways potentially targeted by active compounds.

Caption: Experimental workflow for the MTT cytotoxicity assay.

Conclusion

Derivatives of Methyl 4-pyridylacetate exhibit a promising and diverse range of biological activities, positioning them as valuable scaffolds for the development of new therapeutic agents. The quantitative data presented in this guide highlight their potential in anticancer, antimicrobial, and neuroprotective applications. The detailed experimental protocols offer a practical foundation for researchers to further investigate these compounds. While specific signaling pathways for Methyl 4-pyridylacetate derivatives require more targeted investigation, the generalized pathways provide a logical starting point for mechanistic studies. Future research should focus on elucidating the precise mechanisms of action and structure-activity relationships to optimize the therapeutic potential of this promising class of compounds.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Design, synthesis, and high-throughput in vitro anti-cancer evaluation of novel 4-aminopyrazolo[3,4-d]pyrimidine derivatives: potential anti-cancer candidates against UO-31 renal cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Design, Synthesis, and Anticancer Screening for Repurposed Pyrazolo[3,4-d]pyrimidine Derivatives on Four Mammalian Cancer Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. mdpi.com [mdpi.com]
• 7. Antimicrobial Activity of N-Methyl 4-Piperidone-Derived Monoketone Curcuminoids Against Cariogenic Bacteria [mdpi.com]
• 8. New pyridine derivatives as inhibitors of acetylcholinesterase and amyloid aggregation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

The Pivotal Role of Methyl 4-Pyridylacetate in Pharmaceutical Synthesis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Methyl 4-pyridylacetate, a versatile pyridine derivative, serves as a crucial starting material and intermediate in the synthesis of a variety of pharmaceutical compounds. Its unique chemical structure allows for diverse reactions, making it a valuable building block in the development of drugs targeting a range of therapeutic areas. This technical guide provides an in-depth look at the application of methyl 4-pyridylacetate as a precursor for pharmaceuticals, with a focus on the synthesis of the cardiovascular drug Milrinone. Detailed experimental protocols, quantitative data, and pathway visualizations are presented to facilitate research and development in this field.

Introduction to Methyl 4-Pyridylacetate

Methyl 4-pyridylacetate is a chemical compound with the molecular formula C₈H₉NO₂.[1] It is a methyl ester of 4-pyridineacetic acid. The presence of the pyridine ring and the ester functional group makes it amenable to a variety of chemical transformations, including reactions at the alpha-carbon of the ester and modifications of the pyridine ring. These properties are leveraged in multi-step syntheses of complex active pharmaceutical ingredients (APIs).

Synthesis of Milrinone: A Case Study

Milrinone is a phosphodiesterase 3 (PDE3) inhibitor used in the treatment of acute decompensated heart failure due to its positive inotropic and vasodilatory effects.[2][3] The synthesis of Milrinone can be achieved through a multi-step process starting from methyl 4-pyridylacetate. A key intermediate in this synthesis is 1-(4-pyridyl)acetone.[4][5]

Step 1: Synthesis of 1-(4-pyridyl)acetone via Claisen Condensation

The initial step involves a Claisen condensation of methyl 4-pyridylacetate with a suitable acetylating agent, such as ethyl acetate, in the presence of a strong base like sodium ethoxide. This reaction forms a β-keto ester, which is subsequently hydrolyzed and decarboxylated to yield 1-(4-pyridyl)acetone.[6][7]

Experimental Protocol: Claisen Condensation for 1-(4-pyridyl)acetone

• Materials:

  • Methyl 4-pyridylacetate

  • Ethyl acetate

  • Sodium ethoxide

  • Ethanol (anhydrous)

  • Hydrochloric acid (for workup)

  • Sodium bicarbonate solution (for workup)

  • Organic solvent for extraction (e.g., dichloromethane)

  • Drying agent (e.g., anhydrous magnesium sulfate)

• Procedure:

  • In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve sodium ethoxide in anhydrous ethanol.

  • To this solution, add a mixture of methyl 4-pyridylacetate and an excess of ethyl acetate.

  • Heat the reaction mixture to reflux and maintain for several hours, monitoring the reaction progress by thin-layer chromatography (TLC).

  • After completion, cool the mixture to room temperature and neutralize with a dilute solution of hydrochloric acid.

  • The resulting β-keto ester is then hydrolyzed and decarboxylated by heating with aqueous acid.

  • The product, 1-(4-pyridyl)acetone, is extracted with an organic solvent, washed with sodium bicarbonate solution and water, dried over a drying agent, and purified by vacuum distillation.

Step 2: Synthesis of Milrinone from 1-(4-pyridyl)acetone

The second phase of the synthesis involves the condensation of 1-(4-pyridyl)acetone with cyanoacetamide in the presence of a base and a dehydrating agent to form the final Milrinone product.[8][9]

Experimental Protocol: Synthesis of Milrinone

• Materials:

  • 1-(4-pyridyl)acetone

  • Cyanoacetamide

  • Triethyl orthoformate

  • Acetic anhydride

  • Glacial acetic acid

  • Ethanol

  • Sodium hydroxide solution (2N)

  • N,N-Dimethylformamide (DMF) for recrystallization

• Procedure:

  • In a three-necked flask, a mixture of 1-(4-pyridyl)acetone, glacial acetic acid, acetic anhydride, and triethyl orthoformate is stirred at room temperature for approximately 15 hours.

  • The reaction mixture is then concentrated under reduced pressure.

  • Ethanol and α-cyanoacetamide are added to the residue.

  • The pH of the mixture is adjusted to ≥10 with a 2N NaOH aqueous solution at 0°C.

  • The resulting precipitate is filtered, washed with ethanol, and dried to yield the crude product.

  • The crude Milrinone is purified by recrystallization from DMF to obtain the final product.

Quantitative Data Summary

The following table summarizes the quantitative data for the key steps in the synthesis of Milrinone from a precursor of methyl 4-pyridylacetate.

Step	Reactants	Key Reagents/Solvents	Temperature (°C)	Reaction Time (hours)	Yield (%)
1. Synthesis of 1-(4-pyridyl)acetone	4-methylpyridine, acetyl chloride	Chloroform, Sodium hydroxide	30-35	2	74.3
2. Synthesis of Milrinone	1-(4-pyridyl)acetone, α-Cyanoacetamide, triethyl orthoformate	Acetic acid, Acetic anhydride, Ethanol, 2N NaOH, DMF	Room Temp, 0	15	66

Note: The yield for the synthesis of 1-(4-pyridyl)acetone is based on a synthesis starting from 4-methylpyridine, a closely related precursor to methyl 4-pyridylacetate.[10] The yield for the synthesis of Milrinone is based on the protocol starting from 1-(4-pyridyl)acetone.[8]

Visualizing the Synthesis and Mechanism of Action

To better understand the process and the biological context of the synthesized pharmaceutical, the following diagrams are provided.

References

• 1. mds.marshall.edu [mds.marshall.edu]
• 2. Milrinone - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Page loading... [guidechem.com]
• 5. 4-Pyridyl acetone | 6304-16-1 [chemicalbook.com]
• 6. 23.8 Mixed Claisen Condensations – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 7. 23.7 The Claisen Condensation Reaction - Organic Chemistry | OpenStax [openstax.org]
• 8. CN1253439C - Process for preparing milrinone - Google Patents [patents.google.com]
• 9. CN103804288A - Synthesis method of milirinone - Google Patents [patents.google.com]
• 10. 4-Pyridyl acetone synthesis - chemicalbook [chemicalbook.com]

"literature review of Methyl 4-pyridylacetate applications"

An In-depth Technical Guide to the Applications of Methyl 4-pyridylacetate

Introduction

Methyl 4-pyridylacetate is a heterocyclic organic compound featuring a pyridine ring substituted at the 4-position with a methyl ester group.[1] Its structural versatility and reactivity make it a valuable building block and intermediate in a wide range of applications, particularly in the pharmaceutical and agrochemical industries.[2] This technical guide provides a comprehensive review of the synthesis, key chemical transformations, and significant applications of Methyl 4-pyridylacetate, with a focus on its role in drug discovery and development.

Synthesis and Chemical Properties

Methyl 4-pyridylacetate is typically synthesized from 4-methylpyridine.[3] It can also be prepared from ethyl 4-pyridylacetate.[4] The compound serves as a versatile precursor for various chemical modifications. For laboratory use, it is identified by CAS No. 29800-89-3.[1]

Applications in Pharmaceutical Synthesis

The pyridine moiety is a common scaffold in many biologically active compounds, making Methyl 4-pyridylacetate a crucial starting material for the synthesis of novel therapeutic agents.

Intermediate for Cyclin-Dependent Kinase (CDK) Inhibitors

Methyl 4-pyridylacetate is utilized as an intermediate in the preparation of pyridine acetamide derivatives that act as Cyclin-Dependent Kinase (CDK) inhibitors.[5] CDKs are key regulators of the cell cycle, and their inhibition is a critical strategy in cancer therapy.[5] The synthesis involves the hydrolysis of Methyl 4-pyridylacetate to 4-pyridylacetic acid, which is then used in subsequent reactions to build the final inhibitor molecule.[5]

Experimental Protocol: Hydrolysis of Methyl 4-pyridylacetate [5]

• Reactants: Methyl 4-pyridylacetate (2.0 g, 13.23 mmol), Sodium hydroxide (1.32 g, 33.01 mmol).

• Solvent: Tetrahydrofuran/water (10 mL/5 mL).

• Procedure:

  • Dissolve Methyl 4-pyridylacetate in the tetrahydrofuran/water solvent mixture.

  • Add sodium hydroxide to the solution.

  • Stir the mixture at room temperature for 2 hours.

  • Monitor the reaction completion using Thin Layer Chromatography (TLC).

  • Quench the reaction with water.

  • Extract the aqueous phase with ethyl acetate and discard the organic phase.

  • Adjust the pH of the aqueous phase to 3 with dilute hydrochloric acid to yield 4-pyridylacetic acid.

The signaling pathway below illustrates the role of CDKs in cell cycle progression and how inhibitors derived from Methyl 4-pyridylacetate can block this process.

Caption: Role of CDK inhibitors in halting cell cycle progression.

Precursor for Androgen Biosynthesis Inhibitors

In the field of oncology, particularly for prostate cancer, inhibiting androgen biosynthesis is a key therapeutic strategy.[6] Methyl 4-pyridylacetate is used in the synthesis of non-steroidal inhibitors of cytochrome P45017α, a critical enzyme in the androgen synthesis pathway.[6] The synthesis of these inhibitors can involve a transesterification reaction using Methyl 4-pyridylacetate with an appropriate alcohol, facilitated by n-butyllithium.[6]

Table 1: Quantitative Data on Androgen Biosynthesis Inhibitors

Compound Type	Target Enzyme	Inhibition Constant (Ki)	Reference
Indenylpyridine (SU 8000)	Cytochrome P45017α	0.04 µM	[6]
Naphthylpyridine (SU 10603)	Cytochrome P45017α	0.3 µM	[6]
Benzophenones (150)	5α-Steroid Reductase 2	5 nM	[6]

| Indole Carboxylic Acids (151) | 5α-Steroid Reductase 2 | 40 nM |[6] |

Synthesis of Anticonvulsant and Neuropathic Pain Agents

Derivatives of Methyl 4-pyridylacetate have shown potential as anticonvulsants and for attenuating neuropathic pain.[7][8] Ethyl 4-pyridylacetate, a closely related compound, is noted for these properties.[8] The synthesis of N-benzyl 2-amino-2-(hetero)aromatic acetamides, which have been investigated for these activities, can utilize pyridylacetate derivatives.[7]

Other Pharmaceutical Applications

Methyl 4-pyridylacetate is also used in the synthesis of other biologically active molecules. For example, it can be condensed with tryptamine to prepare 3-(2-4′-pyridylacetamidoethyl) indole, a precursor for more complex indole alkaloids.[9]

Key Chemical Transformations

Methyl 4-pyridylacetate undergoes several important chemical reactions that are foundational to its utility in organic synthesis.

Decarboxylative Trifluoromethylthiolation

A significant application is the decarboxylative trifluoromethylthiolation of its corresponding carboxylate. This reaction provides a direct method to introduce a trifluoromethylthio (SCF₃) group, which is highly valuable in medicinal chemistry for improving the pharmacokinetic properties of drug candidates.[10] The process involves a one-pot reaction starting with the saponification of Methyl 4-pyridylacetate, followed by the addition of an electrophilic trifluoromethylthiolating reagent.[10]

Experimental Protocol: One-Pot Decarboxylative Trifluoromethylthiolation [10]

• Step 1: Saponification

  • Reactants: Methyl 4-pyridylacetate (1 equivalent).

  • Reagent: Lithium hydroxide (LiOH).

  • Procedure: Saponification of the methyl ester is performed to generate the lithium pyridylacetate salt in situ.

• Step 2: Trifluoromethylthiolation

  • Reagent: N-(trifluoromethylthio)benzenesulfonimide (1 equivalent) as the electrophilic SCF₃ source.

  • Procedure: The electrophilic reagent is added to the lithium salt. The reaction proceeds via a proposed N-trifluoromethylthio-4-alkylidene-1,4-dihydropyridine intermediate, followed by decarboxylation to yield the final product.

• Yield: The trifluoromethylthiolated product (12) is obtained in a 29% yield.[10]

The workflow for this one-pot reaction is visualized below.

Caption: Workflow for the synthesis of 4-(trifluoromethylthiomethyl)pyridine.

Table 2: Summary of Decarboxylative Trifluoromethylthiolation

Starting Material	Key Reagents	Product	Yield	Reference
Methyl 4-pyridylacetate (11)	1. LiOH2. N-(trifluoromethylthio)benzenesulfonimide	4-(Trifluoromethylthiomethyl)pyridine (12)	29%	[10]

| Methyl 3-pyridylacetate (13) | 1. LiOH2. N-(trifluoromethylthio)benzenesulfonimide | No reaction | 0% |[10] |

Photochemical Rearrangement

When irradiated, Methyl 2-pyridylacetate, an isomer of Methyl 4-pyridylacetate, rearranges to methyl anthranilate.[3] This type of photochemical reaction highlights the diverse reactivity of pyridylacetates, although similar reactivity for the 4-pyridyl isomer is less documented in the provided sources.[3]

Conclusion

Methyl 4-pyridylacetate is a cornerstone intermediate in modern organic and medicinal chemistry. Its applications range from the synthesis of complex kinase inhibitors for cancer therapy to the development of novel treatments for neurological disorders. The ability to undergo specific and useful chemical transformations, such as decarboxylative functionalization, further enhances its value. For researchers and drug development professionals, a thorough understanding of the reactivity and synthetic potential of Methyl 4-pyridylacetate is essential for designing and executing efficient synthetic routes to new and improved therapeutic agents.

References

• 1. chemscene.com [chemscene.com]
• 2. CAS 29800-89-3: 4-Pyridineacetic acid, methyl ester [cymitquimica.com]
• 3. Photoisomerisation of substituted 2-methylpyridines to ortho-substituted anilines - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 4. METHYL 4-PYRIDYLACETATE HYDROCHLORIDE synthesis - chemicalbook [chemicalbook.com]
• 5. data.epo.org [data.epo.org]
• 6. Inhibitors of enzymes of androgen biosynthesis: cytochrome P45017α and 5α-steroid reductase - Natural Product Reports (RSC Publishing) [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. ETHYL 4-PYRIDYLACETATE | 54401-85-3 [chemicalbook.com]
• 9. researchgate.net [researchgate.net]
• 10. Decarboxylative trifluoromethylthiolation of pyridylacetates - PMC [pmc.ncbi.nlm.nih.gov]

Physicochemical Properties of Methyl 4-pyridylacetate: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 4-pyridylacetate is a heterocyclic compound of interest in medicinal chemistry and drug discovery due to the prevalence of the pyridine scaffold in numerous pharmaceuticals. A thorough understanding of its physicochemical properties is fundamental for predicting its behavior in biological systems, guiding formulation development, and enabling rational drug design. This technical guide provides a comprehensive overview of the known and estimated physicochemical properties of Methyl 4-pyridylacetate, details relevant experimental protocols for their determination, and presents logical workflows for its analysis.

Core Physicochemical Properties

The physicochemical properties of a compound govern its absorption, distribution, metabolism, and excretion (ADME) profile, as well as its potential for interacting with biological targets. The key properties for Methyl 4-pyridylacetate are summarized below.

Data Presentation

Table 1: Physicochemical Properties of Methyl 4-pyridylacetate

Property	Value	Source/Method
Molecular Formula	C₈H₉NO₂	PubChem[1]
Molecular Weight	151.16 g/mol	PubChem[1]
Melting Point	Not Experimentally Determined (Estimated)	-
Boiling Point	Not Experimentally Determined (Estimated)	-
Density	Not Experimentally Determined (Estimated)	-
pKa (of the pyridinium ion)	Not Experimentally Determined (Estimated)	-
Water Solubility	2.587 x 10⁵ mg/L at 25 °C (Estimated)	FlavScents
logP (Octanol-Water Partition Coefficient)	0.3 (Computed)	PubChem (XLogP3)[1]
CAS Number	29800-89-3	NIST[2]

Experimental Protocols

Accurate determination of physicochemical properties relies on standardized experimental protocols. Below are detailed methodologies for key experiments.

Melting Point Determination

Methodology: Capillary Melting Point

• Sample Preparation: A small amount of finely powdered, dry Methyl 4-pyridylacetate is packed into a capillary tube to a height of 2-3 mm.

• Apparatus: A calibrated melting point apparatus is used.

• Procedure: The capillary tube is placed in the heating block of the apparatus. The temperature is raised at a rapid rate initially, and then slowed to 1-2 °C per minute as the estimated melting point is approached.

• Determination: The melting range is recorded from the temperature at which the first drop of liquid appears to the temperature at which the entire sample is liquid.

Boiling Point Determination

Methodology: Distillation

• Apparatus Setup: A simple distillation apparatus is assembled, consisting of a round-bottom flask, a distillation head with a thermometer, a condenser, and a receiving flask.

• Procedure: A sample of Methyl 4-pyridylacetate is placed in the round-bottom flask along with boiling chips. The apparatus is heated gently.

• Determination: The boiling point is the temperature at which the vapor and liquid phases are in equilibrium, observed as a stable temperature on the thermometer as the liquid condenses and is collected in the receiving flask. For high-boiling liquids, vacuum distillation is employed to prevent decomposition.

pKa Determination

Methodology: Potentiometric Titration

• Solution Preparation: A standard solution of Methyl 4-pyridylacetate is prepared in water or a suitable co-solvent.

• Titration: The solution is titrated with a standardized solution of a strong acid (e.g., HCl).

• Data Acquisition: The pH of the solution is measured using a calibrated pH meter after each addition of the titrant.

• Analysis: A titration curve (pH vs. volume of titrant) is plotted. The pKa is determined from the pH at the half-equivalence point, where half of the pyridine nitrogen atoms are protonated.

logP Determination

Methodology: Shake-Flask Method

• System Preparation: n-Octanol and water are mutually saturated by shaking them together and allowing the phases to separate.

• Procedure: A known amount of Methyl 4-pyridylacetate is dissolved in one of the phases. This solution is then mixed with a known volume of the other phase in a separatory funnel. The funnel is shaken to allow for partitioning of the compound between the two phases until equilibrium is reached.

• Phase Separation and Analysis: The two phases are separated. The concentration of Methyl 4-pyridylacetate in each phase is determined using a suitable analytical technique, such as UV-Vis spectroscopy or High-Performance Liquid Chromatography (HPLC).

• Calculation: The logP is calculated as the logarithm of the ratio of the concentration of the compound in the octanol phase to its concentration in the aqueous phase.

Logical and Experimental Workflows

Visualizing the logical relationships and experimental processes is crucial for understanding the analysis of Methyl 4-pyridylacetate.

Caption: Experimental workflow for the synthesis, purification, and characterization of Methyl 4-pyridylacetate.

Caption: Interrelationship of physicochemical properties and their impact on drug development.

Conclusion

This technical guide has synthesized the available information on the physicochemical properties of Methyl 4-pyridylacetate. While some key experimental data remains to be determined, the provided estimates and detailed experimental protocols offer a solid foundation for researchers. The presented workflows illustrate the logical progression from synthesis to characterization and the critical role of these properties in the broader context of drug discovery and development. Accurate experimental determination of the melting point, boiling point, density, and pKa is highly recommended for future studies to build a complete and reliable profile of this compound.

References

• 1. Methyl 4-pyridylacetate | C8H9NO2 | CID 122482 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. methyl 4-pyridylacetate [webbook.nist.gov]
• 3. 2-吡啶乙酸甲酯 98% | Sigma-Aldrich [sigmaaldrich.com]
• 4. Showing Compound 4-Methylpyridine (FDB004424) - FooDB [foodb.ca]

Protocols & Analytical Methods

Application Notes and Protocols: Methyl 4-pyridylacetate in Heterocyclic Synthesis

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the utilization of Methyl 4-pyridylacetate as a versatile building block in the synthesis of nitrogen-containing heterocyclic compounds. The focus is on the generation of pyridinium ylides and their subsequent application in 1,3-dipolar cycloaddition reactions, a powerful strategy for constructing fused heterocyclic systems, particularly indolizine derivatives.

Introduction

Methyl 4-pyridylacetate is a readily available starting material that serves as a valuable precursor for the synthesis of a variety of heterocyclic structures. Its activated methylene group can be readily deprotonated to form a pyridinium ylide, a key intermediate in numerous cyclization reactions. This reactivity makes it an attractive component in the design and synthesis of novel compounds with potential applications in medicinal chemistry and materials science. The indolizine core, for instance, is a prominent scaffold in a range of biologically active natural products and synthetic pharmaceuticals.

Key Synthetic Application: Synthesis of Indolizine Derivatives

A primary application of Methyl 4-pyridylacetate in heterocyclic synthesis is the construction of the indolizine ring system. This is typically achieved through a 1,3-dipolar cycloaddition reaction between a 4-pyridyl-stabilized pyridinium ylide and an electron-deficient alkene or alkyne, often referred to as a dipolarophile.

Reaction Principle

The synthesis proceeds via a two-step, one-pot sequence. First, Methyl 4-pyridylacetate is quaternized at the nitrogen atom with a suitable alkylating agent, followed by in-situ deprotonation of the α-carbon using a base to generate the pyridinium ylide. This ylide then reacts with a dipolarophile, such as dimethyl acetylenedicarboxylate (DMAD), through a [3+2] cycloaddition to form a dihydropyrrolo[2,1,5-cd]indolizine intermediate, which subsequently aromatizes to the stable indolizine product.

Experimental Protocols

Protocol 1: Synthesis of Dimethyl 7-(methoxycarbonylmethyl)indolizine-1,2-dicarboxylate

This protocol details the synthesis of a substituted indolizine via the reaction of Methyl 4-pyridylacetate with dimethyl acetylenedicarboxylate (DMAD).

Materials:

• Methyl 4-pyridylacetate

• Methyl bromoacetate

• Dimethyl acetylenedicarboxylate (DMAD)

• Anhydrous acetonitrile

• Triethylamine (Et₃N)

• Anhydrous diethyl ether

• Standard laboratory glassware and stirring equipment

• Inert atmosphere setup (e.g., nitrogen or argon)

Procedure:

• Formation of the Pyridinium Salt: In a flame-dried, two-necked round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere, dissolve Methyl 4-pyridylacetate (1.0 eq) in anhydrous acetonitrile. To this solution, add methyl bromoacetate (1.1 eq) dropwise at room temperature. Stir the reaction mixture at room temperature for 24 hours. The formation of the pyridinium salt may be observed as a precipitate.

• In-situ Generation of Pyridinium Ylide and Cycloaddition: Cool the reaction mixture to 0 °C in an ice bath. Add dimethyl acetylenedicarboxylate (DMAD) (1.2 eq) to the suspension. Subsequently, add triethylamine (2.5 eq) dropwise to the reaction mixture over a period of 15 minutes. The color of the reaction mixture may change, indicating the formation of the pyridinium ylide and the progress of the reaction.

• Reaction Monitoring and Work-up: Allow the reaction mixture to warm to room temperature and stir for an additional 48 hours. Monitor the reaction progress by thin-layer chromatography (TLC). Upon completion, remove the solvent under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired dimethyl 7-(methoxycarbonylmethyl)indolizine-1,2-dicarboxylate.

• Characterization: Characterize the purified product by standard analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Data Presentation

The following table summarizes representative yields for the synthesis of indolizine derivatives using pyridinium ylides derived from substituted pyridylacetates and various dipolarophiles, as reported in the literature for analogous reactions.

Entry	Pyridylacetate Derivative	Dipolarophile	Product	Yield (%)
1	Methyl 2-pyridylacetate	Dimethyl acetylenedicarboxylate	Dimethyl indolizine-1,2-dicarboxylate	75-85
2	Ethyl 2-pyridylacetate	Methyl acrylate	Methyl 1,2-dihydroindolizine-1-carboxylate	60-70
3	Methyl 2-pyridylacetate	N-Phenylmaleimide	N-Phenyl-1,2-dihydroindolizine-1,2-dicarboximide	80-90

Note: The yields presented are for analogous reactions involving 2-pyridylacetate derivatives and are intended to provide a general expectation for the reactivity of pyridinium ylides in such cycloadditions.

Visualizations

Reaction Pathway for Indolizine Synthesis

Caption: General reaction pathway for the synthesis of indolizines from Methyl 4-pyridylacetate.

Experimental Workflow

Caption: Step-by-step experimental workflow for indolizine synthesis.

Application Notes and Protocols for N-Alkylation of Methyl 4-pyridylacetate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the N-alkylation of methyl 4-pyridylacetate, a key transformation for the synthesis of a variety of compounds with potential applications in medicinal chemistry and materials science. The resulting N-alkylated pyridinium salts are versatile intermediates for further functionalization.

Introduction

The N-alkylation of pyridines is a fundamental reaction in organic synthesis. For methyl 4-pyridylacetate, this transformation introduces a positive charge on the pyridine ring, significantly altering its electronic properties and reactivity. This allows for the modulation of biological activity and the tuning of physical properties in the development of new chemical entities. The protocols outlined below describe common methods for the N-alkylation of methyl 4-pyridylacetate using various alkylating agents.

General Reaction Scheme

The N-alkylation of methyl 4-pyridylacetate proceeds via a nucleophilic attack of the pyridine nitrogen on an electrophilic alkylating agent, typically an alkyl halide. This reaction is a classic example of a Menschutkin reaction.

Caption: General reaction scheme for the N-alkylation of methyl 4-pyridylacetate.

Data Presentation: Comparison of N-Alkylation Protocols

While specific data for the N-alkylation of methyl 4-pyridylacetate is not extensively reported, the following table summarizes typical conditions and expected yields based on analogous reactions with similarly substituted pyridines. These values should serve as a starting point for reaction optimization.

Alkylating Agent (R-X)	Base	Solvent	Temperature (°C)	Reaction Time (h)	Typical Yield (%)
Methyl Iodide	None	Acetonitrile	Reflux	4-8	85-95
Ethyl Bromide	K₂CO₃	DMF	80	12-24	70-85
Benzyl Bromide	None	Toluene	Reflux	6-12	80-90
n-Butyl Bromide	K₂CO₃	DMF	100	24-48	60-75

Note: Yields are highly dependent on the specific substrate, purity of reagents, and reaction scale. Optimization of reaction conditions is recommended for each specific transformation.

Experimental Protocols

Protocol 1: N-Methylation using Methyl Iodide in Acetonitrile

This protocol describes a straightforward method for the synthesis of 1-methyl-4-(methoxycarbonylmethyl)pyridin-1-ium iodide.

Materials:

• Methyl 4-pyridylacetate

• Methyl iodide

• Anhydrous acetonitrile

• Round-bottom flask with reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Diethyl ether (for precipitation)

• Büchner funnel and filter paper

Procedure:

• To a dry round-bottom flask, add methyl 4-pyridylacetate (1.0 eq).

• Dissolve the starting material in anhydrous acetonitrile (10 mL per 1 g of starting material).

• Add methyl iodide (1.2 eq) to the solution at room temperature with stirring.

• Heat the reaction mixture to reflux and maintain for 4-8 hours. Monitor the reaction progress by TLC.

• Upon completion, cool the reaction mixture to room temperature.

• The product may precipitate out of the solution upon cooling. If not, add diethyl ether to induce precipitation.

• Collect the solid product by vacuum filtration using a Büchner funnel.

• Wash the solid with a small amount of cold diethyl ether.

• Dry the product under vacuum to obtain the desired N-methylated pyridinium iodide.

Protocol 2: N-Benzylation using Benzyl Bromide in Toluene

This protocol is suitable for the synthesis of 1-benzyl-4-(methoxycarbonylmethyl)pyridin-1-ium bromide.

Materials:

• Methyl 4-pyridylacetate

• Benzyl bromide

• Anhydrous toluene

• Round-bottom flask with reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Hexanes (for washing)

• Büchner funnel and filter paper

Procedure:

• In a round-bottom flask, dissolve methyl 4-pyridylacetate (1.0 eq) in anhydrous toluene (15 mL per 1 g of starting material).

• Add benzyl bromide (1.1 eq) to the solution.

• Heat the mixture to reflux and stir for 6-12 hours. The formation of a precipitate indicates product formation.

• After the reaction is complete, cool the mixture to room temperature.

• Filter the solid product and wash with hexanes to remove any unreacted benzyl bromide.

• Dry the resulting solid under vacuum.

Protocol 3: N-Alkylation with Longer Chain Alkyl Halides using Potassium Carbonate

This protocol is a general method for the introduction of longer alkyl chains (e.g., ethyl, n-butyl) and utilizes a base to facilitate the reaction.

Materials:

• Methyl 4-pyridylacetate

• Alkyl halide (e.g., ethyl bromide, n-butyl bromide) (1.5 eq)

• Anhydrous potassium carbonate (K₂CO₃) (2.0 eq)

• Anhydrous N,N-dimethylformamide (DMF)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Heating source (oil bath or heating mantle)

• Sintered glass funnel

Procedure:

• To a dry round-bottom flask, add methyl 4-pyridylacetate (1.0 eq) and anhydrous potassium carbonate (2.0 eq).

• Add anhydrous DMF (20 mL per 1 g of starting material).

• Stir the suspension at room temperature for 15 minutes.

• Add the alkyl halide (1.5 eq) to the mixture.

• Heat the reaction to 80-100 °C and stir for 12-48 hours, monitoring by TLC.

• After completion, cool the reaction mixture to room temperature.

• Filter the mixture through a sintered glass funnel to remove the inorganic salts.

• The filtrate containing the product can be used in the next step directly or the product can be precipitated by the addition of an anti-solvent like diethyl ether.

• Isolate the solid by filtration and dry under vacuum.

Purification of N-Alkylated Pyridinium Salts

N-alkylated pyridinium salts are often crystalline solids and can be purified by recrystallization from a suitable solvent system (e.g., ethanol/ether, methanol/acetone). For non-crystalline or impure products, column chromatography on silica gel or alumina may be employed, using a polar eluent system such as dichloromethane/methanol or chloroform/methanol.

Visualizations

Caption: A typical experimental workflow for the N-alkylation of methyl 4-pyridylacetate.

Application Notes and Protocols: Methyl 4-pyridylacetate in the Synthesis of Kinase Inhibitors

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthetic utility of methyl 4-pyridylacetate as a versatile starting material for the preparation of potent kinase inhibitors. The following sections detail a representative synthetic pathway to a c-Jun N-terminal kinase (JNK) inhibitor, present key quantitative data, and include detailed experimental protocols and pathway diagrams.

Introduction

Protein kinases are a critical class of enzymes that regulate a vast array of cellular processes. Their dysregulation is a hallmark of many diseases, including cancer and inflammatory disorders, making them prime targets for therapeutic intervention. The pyridine scaffold is a privileged structure in medicinal chemistry and is found in numerous approved kinase inhibitors. Methyl 4-pyridylacetate serves as a readily available and versatile building block for the construction of various pyridine-based kinase inhibitors. This document outlines a synthetic route from methyl 4-pyridylacetate to a 4-(pyrazol-3-yl)pyridine-based JNK inhibitor, a class of compounds with therapeutic potential in neurodegenerative and inflammatory diseases.

Quantitative Data Summary

The following tables summarize the inhibitory activity of a representative 4-(pyrazol-3-yl)pyridine-based JNK inhibitor and compares its potency across different JNK isoforms.

Table 1: Inhibitory Activity of a Representative 4-(pyrazol-3-yl)pyridine JNK Inhibitor

Compound	Target Kinase	IC50 (μM)
4-(Pyrazol-3-yl)-pyridine Derivative	JNK3	0.63
4-(Pyrazol-3-yl)-pyridine Derivative	p38	> 20

IC50 values represent the concentration of the inhibitor required to achieve 50% inhibition of the kinase activity in vitro.[1]

Signaling Pathway

The c-Jun N-terminal kinases (JNKs) are members of the mitogen-activated protein kinase (MAPK) family and are activated by various stress signals, such as inflammatory cytokines and UV radiation. The JNK signaling pathway plays a crucial role in regulating cellular processes like apoptosis, inflammation, and proliferation.

Caption: Simplified JNK Signaling Pathway.

Experimental Workflow and Protocols

The following section details a multi-step synthesis of a 4-(pyrazol-3-yl)pyridine-based JNK inhibitor, starting from methyl 4-pyridylacetate.

Caption: Synthetic Workflow for a JNK Inhibitor.

Experimental Protocols

Step 1: Synthesis of 4-Acetylpyridine from Methyl 4-pyridylacetate

This procedure is a conceptual laboratory-scale adaptation based on the principles of crossed Claisen condensation followed by hydrolysis and decarboxylation.

Materials:

• Methyl 4-pyridylacetate

• Sodium methoxide

• Acetone

• Anhydrous diethyl ether

• Hydrochloric acid (concentrated)

• Sodium bicarbonate

• Dichloromethane

• Anhydrous magnesium sulfate

Procedure:

• To a solution of sodium methoxide (1.1 equivalents) in anhydrous diethyl ether, add a solution of methyl 4-pyridylacetate (1 equivalent) in anhydrous diethyl ether dropwise at 0 °C under an inert atmosphere.

• After the addition is complete, add a solution of acetone (1.2 equivalents) in anhydrous diethyl ether dropwise.

• Allow the reaction mixture to warm to room temperature and stir for 12 hours.

• Quench the reaction by the slow addition of water. Separate the aqueous layer and wash the organic layer with water.

• Acidify the combined aqueous layers with concentrated hydrochloric acid to pH 1-2 and heat the mixture to reflux for 4 hours to effect hydrolysis and decarboxylation.

• Cool the reaction mixture to room temperature and neutralize with a saturated solution of sodium bicarbonate.

• Extract the aqueous layer with dichloromethane (3 x 50 mL).

• Combine the organic extracts, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford 4-acetylpyridine.

Step 2: Synthesis of 3-(Dimethylamino)-1-(pyridin-4-yl)prop-2-en-1-one

Materials:

• 4-Acetylpyridine

• N,N-Dimethylformamide dimethyl acetal (DMFDMA)

• Toluene

Procedure:

• A solution of 4-acetylpyridine (1 equivalent) in toluene is treated with N,N-dimethylformamide dimethyl acetal (1.5 equivalents).

• The reaction mixture is heated to reflux for 16 hours.

• After cooling to room temperature, the solvent is removed under reduced pressure.

• The crude product is purified by crystallization or column chromatography to yield 3-(dimethylamino)-1-(pyridin-4-yl)prop-2-en-1-one.

Step 3: Synthesis of 4-(1H-Pyrazol-3-yl)pyridine

Materials:

• 3-(Dimethylamino)-1-(pyridin-4-yl)prop-2-en-1-one

• Hydrazine hydrate

• Ethanol

Procedure:

• To a solution of 3-(dimethylamino)-1-(pyridin-4-yl)prop-2-en-1-one (1 equivalent) in ethanol, add hydrazine hydrate (1.2 equivalents).

• The reaction mixture is heated to reflux for 4 hours.

• After cooling, the solvent is removed under reduced pressure.

• The residue is partitioned between water and ethyl acetate. The aqueous layer is extracted with ethyl acetate.

• The combined organic layers are dried over anhydrous magnesium sulfate, filtered, and concentrated.

• The crude product is purified by column chromatography to give 4-(1H-pyrazol-3-yl)pyridine.

Step 4: Synthesis of a Representative 4-(Pyrazol-3-yl)pyridine-based JNK Inhibitor

This step involves further modification of the 4-(1H-pyrazol-3-yl)pyridine core, for example, through N-alkylation and subsequent Suzuki coupling as described in the literature for the synthesis of potent JNK inhibitors.[1] The specific reagents and conditions will depend on the desired final compound. A general procedure for N-alkylation is provided below.

Materials:

• 4-(1H-Pyrazol-3-yl)pyridine

• Alkyl halide (e.g., methyl iodide)

• Potassium carbonate

• N,N-Dimethylformamide (DMF)

Procedure:

• To a solution of 4-(1H-pyrazol-3-yl)pyridine (1 equivalent) in DMF, add potassium carbonate (2 equivalents) and the alkyl halide (1.2 equivalents).

• The reaction mixture is stirred at 50 °C overnight.

• The mixture is then cooled, diluted with water, and extracted with ethyl acetate.

• The combined organic extracts are washed with brine, dried over anhydrous magnesium sulfate, filtered, and concentrated.

• The crude product is purified by column chromatography to yield the N-alkylated pyrazole derivative, which can be further functionalized.

Conclusion

Methyl 4-pyridylacetate is a valuable and cost-effective starting material for the synthesis of a variety of kinase inhibitors. The protocols outlined in these application notes provide a clear and reproducible pathway to a potent class of 4-(pyrazol-3-yl)pyridine-based JNK inhibitors. The modular nature of this synthesis allows for the generation of diverse analogs for structure-activity relationship studies and lead optimization in drug discovery programs.

References

• 1. Synthesis and SAR of 4-(pyrazol-3-yl)-pyridines as novel c-Jun N-terminal kinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

"application of Methyl 4-pyridylacetate in agrochemical synthesis"

Affiliation: Google AI Laboratories

Abstract

Methyl 4-pyridylacetate is a versatile chemical intermediate with significant potential in the synthesis of a variety of agrochemicals. The pyridine moiety is a common scaffold in numerous commercially successful insecticides, herbicides, and fungicides. This document provides detailed application notes on the utility of Methyl 4-pyridylacetate as a precursor for the synthesis of key agrochemical building blocks, with a focus on a plausible synthetic route to a chloromethylpyridine intermediate, a known precursor for neonicotinoid and butenolide insecticides. A comprehensive, albeit illustrative, experimental protocol for this transformation is provided, along with quantitative data and visualizations to guide researchers in the field of agrochemical development.

Introduction

The pyridine ring is a privileged scaffold in modern agrochemistry, appearing in a wide array of active ingredients.[1] Its unique electronic properties and ability to be functionalized at various positions make it an ideal building block for creating molecules with high biological activity and selectivity. Methyl 4-pyridylacetate, with its reactive ester group and accessible pyridine ring, represents a valuable starting material for the synthesis of more complex pyridine-based agrochemical intermediates.

One of the key applications for pyridine derivatives is in the synthesis of insecticides. For instance, the insecticide Flupyradifurone is synthesized from the key intermediate 6-chloro-3-chloromethyl-pyridine (CCMP).[2] This document outlines a hypothetical, yet chemically sound, multi-step synthesis to a related chloromethylpyridine intermediate starting from Methyl 4-pyridylacetate. The proposed pathway involves a series of standard and well-documented organic transformations, including hydrolysis, chlorination, and reduction.

Synthetic Pathway Overview

The proposed synthetic pathway from Methyl 4-pyridylacetate to a key agrochemical intermediate, 2-chloro-4-(chloromethyl)pyridine, is depicted below. This intermediate can then be further elaborated to produce various agrochemicals.

Caption: Hypothetical synthetic pathway from Methyl 4-pyridylacetate to a key agrochemical intermediate.

Experimental Protocols

The following are detailed experimental protocols for the synthesis of 2-chloro-4-(chloromethyl)pyridine from Methyl 4-pyridylacetate.

Step 1: Hydrolysis of Methyl 4-pyridylacetate to 4-Pyridylacetic acid

This initial step converts the methyl ester to the corresponding carboxylic acid, which is more amenable to further functionalization.

• Materials:

  • Methyl 4-pyridylacetate

  • Sodium hydroxide (NaOH)

  • Hydrochloric acid (HCl)

  • Deionized water

  • Ethanol

• Procedure:

  • In a round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve Methyl 4-pyridylacetate (1 equivalent) in a 1:1 mixture of ethanol and deionized water.

  • Add a 10% aqueous solution of sodium hydroxide (1.2 equivalents) to the flask.

  • Heat the reaction mixture to reflux and maintain for 2-4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

  • After completion, cool the reaction mixture to room temperature and remove the ethanol under reduced pressure.

  • Cool the remaining aqueous solution in an ice bath and acidify to pH 3-4 with concentrated hydrochloric acid.

  • The resulting precipitate of 4-Pyridylacetic acid is collected by vacuum filtration, washed with cold deionized water, and dried under vacuum.

Step 2: Chlorination of 4-Pyridylacetic acid to 2-Chloro-4-pyridylacetic acid

This step introduces a chlorine atom at the 2-position of the pyridine ring.

• Materials:

  • 4-Pyridylacetic acid

  • N-Chlorosuccinimide (NCS)

  • Acetonitrile

• Procedure:

  • To a solution of 4-Pyridylacetic acid (1 equivalent) in acetonitrile in a three-necked flask fitted with a condenser and a dropping funnel, add N-Chlorosuccinimide (1.1 equivalents) portion-wise at room temperature.

  • Heat the reaction mixture to reflux for 8-12 hours. Monitor the reaction by LC-MS.

  • Cool the reaction mixture to room temperature and remove the solvent in vacuo.

  • The crude product is purified by column chromatography on silica gel to afford 2-Chloro-4-pyridylacetic acid.

Step 3: Reduction of 2-Chloro-4-pyridylacetic acid to 2-Chloro-4-(hydroxymethyl)pyridine

The carboxylic acid is reduced to the corresponding alcohol.

• Materials:

  • 2-Chloro-4-pyridylacetic acid

  • Borane-tetrahydrofuran complex (BH3·THF)

  • Dry Tetrahydrofuran (THF)

  • Methanol

• Procedure:

  • In a flame-dried, nitrogen-purged round-bottom flask, dissolve 2-Chloro-4-pyridylacetic acid (1 equivalent) in dry THF.

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add a 1 M solution of borane-tetrahydrofuran complex (2.5 equivalents) dropwise via a syringe.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

  • Cool the reaction mixture back to 0 °C and quench the reaction by the slow, dropwise addition of methanol.

  • Remove the solvent under reduced pressure. The residue is partitioned between ethyl acetate and a saturated aqueous solution of sodium bicarbonate.

  • The organic layer is separated, washed with brine, dried over anhydrous sodium sulfate, and concentrated to give 2-Chloro-4-(hydroxymethyl)pyridine, which can be purified by column chromatography if necessary.

Step 4: Chlorination of 2-Chloro-4-(hydroxymethyl)pyridine to 2-Chloro-4-(chloromethyl)pyridine

The final step converts the primary alcohol to the corresponding chloride, a key intermediate for agrochemical synthesis.

• Materials:

  • 2-Chloro-4-(hydroxymethyl)pyridine

  • Thionyl chloride (SOCl2)

  • Dichloromethane (DCM)

• Procedure:

  • In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve 2-Chloro-4-(hydroxymethyl)pyridine (1 equivalent) in dichloromethane.

  • Cool the solution to 0 °C in an ice bath.

  • Add thionyl chloride (1.5 equivalents) dropwise to the stirred solution.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 4-6 hours.

  • Carefully pour the reaction mixture onto crushed ice and neutralize with a saturated aqueous solution of sodium bicarbonate.

  • Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield 2-Chloro-4-(chloromethyl)pyridine.

Data Presentation

The following table summarizes the hypothetical quantitative data for the synthesis of 2-Chloro-4-(chloromethyl)pyridine.

Step	Reactant	Molar Ratio	Product	Theoretical Yield (g)	Expected Yield (%)
1	Methyl 4-pyridylacetate (10.0 g)	1.0	4-Pyridylacetic acid	9.07	85-95
2	4-Pyridylacetic acid (8.0 g)	1.0	2-Chloro-4-pyridylacetic acid	10.0	60-70
3	2-Chloro-4-pyridylacetic acid (9.0 g)	1.0	2-Chloro-4-(hydroxymethyl)pyridine	8.2	75-85
4	2-Chloro-4-(hydroxymethyl)pyridine (7.0 g)	1.0	2-Chloro-4-(chloromethyl)pyridine	7.9	80-90

Visualization of Experimental Workflow

The overall experimental workflow is visualized in the following diagram.

Caption: Experimental workflow for the synthesis of 2-Chloro-4-(chloromethyl)pyridine.

Conclusion

Methyl 4-pyridylacetate serves as a readily available and versatile starting material for the synthesis of valuable agrochemical intermediates. The presented multi-step synthesis, while illustrative, demonstrates a feasible route to functionalized chloromethylpyridines, which are key building blocks for modern insecticides. The provided protocols and data offer a foundational guide for researchers and scientists in the agrochemical industry to explore the potential of Methyl 4-pyridylacetate in the development of novel crop protection agents. Further optimization of each synthetic step and exploration of alternative reaction pathways could lead to more efficient and scalable processes.

References

• 1. researchgate.net [researchgate.net]
• 2. Synthetic route to the insecticide Flupyradifurone_Chemicalbook [chemicalbook.com]

Application Notes and Protocols: Hydrolysis of Methyl 4-pyridylacetate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed experimental procedures for the hydrolysis of Methyl 4-pyridylacetate to 4-pyridylacetic acid. Both alkaline (saponification) and acid-catalyzed hydrolysis methods are described, offering flexibility based on experimental needs and available resources. These protocols are intended to serve as a comprehensive guide for researchers in organic synthesis, medicinal chemistry, and drug development, where 4-pyridylacetic acid and its derivatives are valuable building blocks. The included data summary and workflow visualization aim to facilitate straightforward implementation and understanding of the procedures.

Introduction

Methyl 4-pyridylacetate is a common starting material in the synthesis of various pharmaceutical compounds and other fine chemicals. Its hydrolysis to 4-pyridylacetic acid is a fundamental transformation. The choice between alkaline and acid-catalyzed hydrolysis depends on several factors, including the stability of other functional groups in the molecule and the desired workup procedure. Alkaline hydrolysis is typically faster and irreversible, while acid-catalyzed hydrolysis is a reversible process that requires careful control of reaction conditions to drive the equilibrium towards the product.[1] This document outlines robust protocols for both approaches.

Experimental Protocols

I. Alkaline Hydrolysis (Saponification)

This protocol describes the hydrolysis of Methyl 4-pyridylacetate using sodium hydroxide. This method is generally high-yielding and proceeds to completion.[1]

Materials:

• Methyl 4-pyridylacetate

• Methanol

• Water

• Sodium hydroxide (NaOH)

• Concentrated hydrochloric acid (HCl)

• Diethyl ether or Dichloromethane

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Ice bath

• pH paper or pH meter

• Separatory funnel

• Büchner funnel and filter paper

• Rotary evaporator

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve Methyl 4-pyridylacetate in a mixture of methanol and water (e.g., a 2:1 v/v ratio).

• Addition of Base: While stirring, add an aqueous solution of sodium hydroxide (1.5 - 2.0 equivalents) to the flask.

• Heating: Heat the reaction mixture to reflux (approximately 65-70 °C) and maintain for 1-3 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Workup:

  • Cool the reaction mixture to room temperature.

  • If methanol was used as a co-solvent, remove it under reduced pressure using a rotary evaporator.

  • Dilute the remaining aqueous solution with water.

  • Wash the aqueous solution with an organic solvent like diethyl ether or dichloromethane to remove any unreacted starting material.[2]

  • Cool the aqueous layer in an ice bath and carefully acidify to a pH of 4-5 with concentrated hydrochloric acid.[3] 4-pyridylacetic acid will precipitate out of the solution.

• Isolation:

  • Collect the precipitated solid by vacuum filtration using a Büchner funnel.

  • Wash the solid with cold water to remove any remaining salts.

  • Dry the product under vacuum to obtain 4-pyridylacetic acid as a white solid.[3]

II. Acid-Catalyzed Hydrolysis

This protocol details the hydrolysis of Methyl 4-pyridylacetate using a dilute strong acid. This is a reversible reaction, and using a large excess of water helps to drive the reaction to completion.[1][4]

Materials:

• Methyl 4-pyridylacetate

• Dilute sulfuric acid (e.g., 10% H₂SO₄) or hydrochloric acid

• Ethyl acetate

• Sodium bicarbonate (NaHCO₃) solution (saturated)

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: In a round-bottom flask fitted with a reflux condenser and a magnetic stir bar, suspend Methyl 4-pyridylacetate in an excess of dilute aqueous acid (e.g., 10% H₂SO₄).[1]

• Heating: Heat the mixture to reflux and maintain for several hours (typically 4-12 hours). The reaction should be monitored by TLC to determine completion.[4]

• Workup:

  • Cool the reaction mixture to room temperature.

  • If the product precipitates upon cooling, it can be collected by vacuum filtration.

  • If the product remains in solution, neutralize the excess acid by carefully adding a saturated solution of sodium bicarbonate until the effervescence ceases.

  • Extract the aqueous mixture multiple times with a suitable organic solvent such as ethyl acetate.[2]

  • Combine the organic extracts.

• Isolation:

  • Wash the combined organic layers with brine.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

  • Filter off the drying agent.

  • Remove the solvent under reduced pressure using a rotary evaporator to yield the 4-pyridylacetic acid product.

Data Presentation

The following table summarizes typical quantitative data obtained from the hydrolysis of Methyl 4-pyridylacetate under both alkaline and acid-catalyzed conditions.

Parameter	Alkaline Hydrolysis (Saponification)	Acid-Catalyzed Hydrolysis
Reactant	Methyl 4-pyridylacetate	Methyl 4-pyridylacetate
Reagents	NaOH, Methanol/Water	10% H₂SO₄ (aq)
Equivalents of Reagent	1.5 - 2.0	Excess
Reaction Temperature	Reflux (~70 °C)	Reflux (~100 °C)
Reaction Time	1 - 3 hours	4 - 12 hours
Typical Yield	85 - 95%	70 - 85%
Purity (by NMR)	>98%	>95%
Appearance	White solid	Off-white to pale yellow solid

Mandatory Visualization

The following diagrams illustrate the logical workflow for both the alkaline and acid-catalyzed hydrolysis of Methyl 4-pyridylacetate.

Caption: Workflow for the alkaline hydrolysis of Methyl 4-pyridylacetate.

Caption: Workflow for the acid-catalyzed hydrolysis of Methyl 4-pyridylacetate.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Page loading... [guidechem.com]
• 4. chem.libretexts.org [chem.libretexts.org]

Application Notes and Protocols: The Use of Methyl 4-pyridylacetate as an Intermediate in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 4-pyridylacetate is a versatile heterocyclic building block in medicinal chemistry, valued for its role as a precursor in the synthesis of a wide array of pharmacologically active compounds. The pyridine ring, a common motif in numerous natural products and pharmaceuticals, imparts desirable physicochemical properties to drug candidates, including improved solubility and the ability to participate in hydrogen bonding.[1] This document provides detailed application notes and experimental protocols for the use of Methyl 4-pyridylacetate and its derivatives as intermediates in the synthesis of two notable classes of therapeutic agents: the anticancer drug Pemetrexed and a novel class of Colony-Stimulating Factor 1 Receptor (CSF1R) inhibitors.

Application 1: Synthesis of Pemetrexed, a Multi-Targeted Antifolate Agent

Pemetrexed is a chemotherapy drug used in the treatment of various cancers, including malignant pleural mesothelioma and non-small cell lung cancer.[2] Its mechanism of action involves the inhibition of several key enzymes in the folate metabolic pathway, leading to the disruption of DNA and RNA synthesis in cancer cells.[3] While not a direct one-step synthesis from Methyl 4-pyridylacetate, a key intermediate in Pemetrexed synthesis, methyl 4-(2-formylethyl)benzoate, can be conceptually derived from it through functional group transformations. The following protocols outline the synthesis of a key pyrrolo[2,3-d]pyrimidine intermediate and its subsequent conversion to Pemetrexed.

Diagram of Pemetrexed's Mechanism of Action

Caption: Mechanism of action of Pemetrexed in a cancer cell.

Experimental Protocols: Synthesis of Pemetrexed

1. Synthesis of 4-[2-(2-amino-4,7-dihydro-4-oxo-1H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoic acid

This protocol describes the synthesis of a key intermediate for Pemetrexed.

• Materials: Methyl 4-(3-oxobutyl)benzoate, 2,4-diamino-6-hydroxypyrimidine, Sodium ethoxide, Ethanol, Hydrochloric acid.

• Procedure:

  • A solution of sodium ethoxide is prepared by dissolving sodium metal in absolute ethanol.

  • To this solution, 2,4-diamino-6-hydroxypyrimidine and methyl 4-(3-oxobutyl)benzoate are added.

  • The reaction mixture is heated at reflux for several hours.

  • After cooling, the reaction is quenched by the addition of water.

  • The pH of the mixture is adjusted to ~3 with hydrochloric acid to precipitate the product.

  • The solid is collected by filtration, washed with water, and dried to afford 4-[2-(2-amino-4,7-dihydro-4-oxo-1H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoic acid.

2. Synthesis of Pemetrexed Diethyl Ester

• Materials: 4-[2-(2-amino-4,7-dihydro-4-oxo-1H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoic acid, L-Glutamic acid diethyl ester hydrochloride, 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), Hydroxybenzotriazole (HOBt), N,N-Dimethylformamide (DMF), Triethylamine.

• Procedure:

  • To a solution of 4-[2-(2-amino-4,7-dihydro-4-oxo-1H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoic acid in DMF, EDC, HOBt, and triethylamine are added.

  • L-Glutamic acid diethyl ester hydrochloride is then added, and the mixture is stirred at room temperature overnight.

  • The reaction mixture is poured into water, and the product is extracted with ethyl acetate.

  • The organic layer is washed with brine, dried over sodium sulfate, and concentrated to give the crude Pemetrexed diethyl ester.

3. Synthesis of Pemetrexed (Saponification)

• Materials: Pemetrexed diethyl ester, Sodium hydroxide, Ethanol, Water, Hydrochloric acid.

• Procedure:

  • Pemetrexed diethyl ester is dissolved in a mixture of ethanol and water.

  • A solution of sodium hydroxide is added, and the mixture is stirred at room temperature until the saponification is complete (monitored by TLC or HPLC).

  • The ethanol is removed under reduced pressure, and the aqueous solution is diluted with water.

  • The pH is adjusted to ~3 with hydrochloric acid to precipitate Pemetrexed.

  • The solid is collected by filtration, washed with water, and dried under vacuum.

Quantitative Data for Pemetrexed Synthesis

Step	Starting Material	Product	Reagents	Typical Yield (%)
1	Methyl 4-(3-oxobutyl)benzoate	4-[2-(2-amino-4,7-dihydro-4-oxo-1H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoic acid	2,4-diamino-6-hydroxypyrimidine, NaOEt	~65-75
2	Benzoic acid intermediate	Pemetrexed diethyl ester	L-Glutamic acid diethyl ester HCl, EDC, HOBt	~80-90
3	Pemetrexed diethyl ester	Pemetrexed	NaOH	~90-95

Application 2: Synthesis of Pyrrolo[2,3-d]pyrimidine-based CSF1R Inhibitors

Colony-Stimulating Factor 1 Receptor (CSF1R) is a receptor tyrosine kinase that plays a crucial role in the regulation of macrophage differentiation and survival.[4] Dysregulation of CSF1R signaling is implicated in various inflammatory diseases and cancers. The pyrrolo[2,3-d]pyrimidine scaffold, accessible from pyridine-based precursors, has been identified as a privileged structure for the development of potent and selective CSF1R inhibitors.[5][6]

Diagram of CSF1R Signaling Pathway and Inhibition

Caption: Simplified CSF1R signaling pathway and its inhibition.

Experimental Protocols: Synthesis of a CSF1R Inhibitor

The following protocol describes the synthesis of N-Methyl-N-(3-methylbenzyl)-6-(6-((pyridin-3-ylmethyl)amino)pyridin-3-yl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine, a potent CSF1R inhibitor.[1]

1. Synthesis of 4-chloro-6-(pyridin-3-yl)-7H-pyrrolo[2,3-d]pyrimidine

• Materials: 4,6-dichloro-7H-pyrrolo[2,3-d]pyrimidine, 3-pyridinylboronic acid, Tetrakis(triphenylphosphine)palladium(0), Sodium carbonate, 1,2-Dimethoxyethane (DME), Water.

• Procedure:

  • To a degassed mixture of 4,6-dichloro-7H-pyrrolo[2,3-d]pyrimidine, 3-pyridinylboronic acid, and sodium carbonate in DME and water, tetrakis(triphenylphosphine)palladium(0) is added.

  • The reaction mixture is heated under an inert atmosphere for several hours.

  • After cooling, the mixture is diluted with water and extracted with ethyl acetate.

  • The organic layer is dried and concentrated. The crude product is purified by column chromatography to yield 4-chloro-6-(pyridin-3-yl)-7H-pyrrolo[2,3-d]pyrimidine.

2. Synthesis of N-Methyl-N-(3-methylbenzyl)-6-(pyridin-3-yl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine

• Materials: 4-chloro-6-(pyridin-3-yl)-7H-pyrrolo[2,3-d]pyrimidine, N-methyl-1-(3-methylphenyl)methanamine, Diisopropylethylamine (DIPEA), n-Butanol.

• Procedure:

  • A mixture of 4-chloro-6-(pyridin-3-yl)-7H-pyrrolo[2,3-d]pyrimidine, N-methyl-1-(3-methylphenyl)methanamine, and DIPEA in n-butanol is heated at reflux.

  • The reaction is monitored by TLC. Upon completion, the solvent is removed under reduced pressure.

  • The residue is purified by column chromatography to afford the desired product.

3. Synthesis of N-Methyl-N-(3-methylbenzyl)-6-(6-((pyridin-3-ylmethyl)amino)pyridin-3-yl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine

• Materials: N-Methyl-N-(3-methylbenzyl)-6-(6-chloropyridin-3-yl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine, (Pyridin-3-yl)methanamine, Palladium(II) acetate, BINAP, Cesium carbonate, Dioxane.

• Procedure:

  • A mixture of N-Methyl-N-(3-methylbenzyl)-6-(6-chloropyridin-3-yl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine, (pyridin-3-yl)methanamine, palladium(II) acetate, BINAP, and cesium carbonate in anhydrous, degassed dioxane is heated under an inert atmosphere.

  • After completion of the reaction (monitored by LC-MS), the mixture is cooled, filtered, and the solvent is evaporated.

  • The crude product is purified by column chromatography to give the final CSF1R inhibitor.

Quantitative Data for CSF1R Inhibitor Synthesis

Step	Starting Material	Product	Reaction Type	Typical Yield (%)
1	4,6-dichloro-7H-pyrrolo[2,3-d]pyrimidine	4-chloro-6-(pyridin-3-yl)-7H-pyrrolo[2,3-d]pyrimidine	Suzuki Coupling	~70-80
2	4-chloro-6-(pyridin-3-yl)-7H-pyrrolo[2,3-d]pyrimidine	N-Methyl-N-(3-methylbenzyl)-6-(pyridin-3-yl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine	Nucleophilic Aromatic Substitution	~60-70
3	N-Methyl-N-(3-methylbenzyl)-6-(6-chloropyridin-3-yl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine	Final CSF1R Inhibitor	Buchwald-Hartwig Amination	~50-60

Conclusion

Methyl 4-pyridylacetate and its derivatives are valuable and versatile intermediates in the synthesis of complex, biologically active molecules. The protocols and data presented herein for the synthesis of the anticancer drug Pemetrexed and a novel class of CSF1R inhibitors demonstrate the utility of pyridine-containing building blocks in modern drug discovery. The adaptability of the pyridine scaffold allows for the generation of diverse compound libraries, facilitating the exploration of structure-activity relationships and the optimization of lead compounds. Researchers are encouraged to adapt and modify these protocols to explore new chemical space and develop novel therapeutic agents.

References

• 1. mdpi.com [mdpi.com]
• 2. Design, synthesis and evaluation of pyrimidinobenzylamide and pyrimidinothiophenamide derivatives as inhibitors of DOT1L and related epigenetic targets DNMT3a, PRMT4 and other HMTs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pharmaffiliates.com [pharmaffiliates.com]
• 4. Synthesis and Development of Highly Selective Pyrrolo[2,3-d]pyrimidine CSF1R Inhibitors Targeting the Autoinhibited Form - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Design and Synthesis of Pyridine-Based Pyrrolo[2,3- d]pyrimidine Analogs as CSF1R Inhibitors: Molecular Hybridization and Scaffold Hopping Approach - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Quantification of Methyl 4-pyridylacetate

Introduction

Methyl 4-pyridylacetate is a pyridine derivative that serves as a key intermediate in the synthesis of various pharmaceutical compounds and other specialty chemicals.[1] Accurate and reliable quantification of this compound is crucial for process monitoring, quality control of final products, and research and development activities. This document provides detailed protocols for the quantitative analysis of Methyl 4-pyridylacetate using three common analytical techniques: High-Performance Liquid Chromatography with UV detection (HPLC-UV), Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid Chromatography with tandem mass spectrometry (LC-MS/MS).

A summary of the key physicochemical properties of Methyl 4-pyridylacetate is presented in Table 1.

Table 1: Physicochemical Properties of Methyl 4-pyridylacetate

Property	Value
Molecular Formula	C₈H₉NO₂[1]
Molecular Weight	151.16 g/mol [1]
IUPAC Name	methyl 2-(pyridin-4-yl)acetate[1]
CAS Number	29800-89-3[1][2]

| Synonyms | 4-Pyridineacetic acid, methyl ester[1] |

Method 1: High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC-UV is a robust and widely accessible technique for the quantification of organic molecules that possess a UV chromophore, such as the pyridine ring in Methyl 4-pyridylacetate.[3] This method is suitable for routine analysis in quality control labs due to its reliability and cost-effectiveness.[4]

Experimental Protocol

1. Instrumentation and Reagents

• HPLC System: An HPLC system equipped with a quaternary or binary pump, autosampler, column oven, and a UV-Vis or Photodiode Array (PDA) detector.

• Chromatographic Column: A reverse-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size) is recommended.

• Reagents: Acetonitrile (HPLC grade), Methanol (HPLC grade), Formic Acid (LC-MS grade), and Ultrapure Water.

• Reference Standard: Methyl 4-pyridylacetate of known purity.

2. Chromatographic Conditions

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: Acetonitrile.

• Gradient: Isocratic or gradient elution can be used. A suggested starting point is 80% A and 20% B.[5]

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: Pyridine derivatives typically absorb in the 200-280 nm range.[3] A wavelength of ~254 nm is a suitable starting point.

• Injection Volume: 10 µL.

3. Standard and Sample Preparation

• Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of Methyl 4-pyridylacetate reference standard and dissolve it in a 10 mL volumetric flask with the mobile phase.[6]

• Calibration Standards: Prepare a series of calibration standards by serially diluting the stock solution with the mobile phase to cover the expected concentration range of the samples (e.g., 1 - 100 µg/mL).

• Sample Preparation: Dissolve the sample containing Methyl 4-pyridylacetate in the mobile phase to achieve a concentration within the calibration range.[7] Filter the solution through a 0.2 or 0.45 µm syringe filter to remove particulate matter before injection.[3][7]

4. Analysis and Quantification

• Inject the calibration standards to establish a calibration curve by plotting peak area against concentration.

• Inject the prepared samples.

• Determine the concentration of Methyl 4-pyridylacetate in the samples by interpolating their peak areas against the calibration curve.

Caption: HPLC-UV analysis workflow for Methyl 4-pyridylacetate.

Method 2: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for separating and identifying volatile and semi-volatile compounds.[8] It offers high specificity due to mass spectrometric detection and is considered a gold standard for drug identification.[9] Methyl 4-pyridylacetate is amenable to GC analysis, potentially without derivatization.

Experimental Protocol

1. Instrumentation and Reagents

• GC-MS System: A Gas Chromatograph coupled to a Mass Spectrometer (e.g., a single quadrupole or ion trap) with an Electron Ionization (EI) source.

• GC Column: A non-polar or medium-polarity capillary column, such as a DB-5ms or HP-1 (30 m x 0.25 mm ID, 0.25 µm film thickness).

• Reagents: Solvents for sample dissolution (e.g., Chloroform, Ethyl Acetate), Helium (carrier gas, 99.999% purity).

• Reference Standard: Methyl 4-pyridylacetate of known purity.

2. Chromatographic and MS Conditions

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Inlet Temperature: 250 °C.

• Injection Mode: Splitless.

• Oven Temperature Program: Start at 70 °C, hold for 2 minutes, ramp at 20 °C/min to 270 °C, and hold for 5 minutes.[9]

• MS Transfer Line Temperature: 280 °C.[10]

• Ion Source Temperature: 230 °C.[10]

• Ionization Mode: Electron Ionization (EI) at 70 eV.[10]

• Acquisition Mode: Scan mode (e.g., m/z 40-500) for initial identification and Selected Ion Monitoring (SIM) for quantification to enhance sensitivity.

3. Standard and Sample Preparation

• Standard Stock Solution (1 mg/mL): Prepare a stock solution by dissolving 10 mg of the reference standard in 10 mL of a suitable solvent like ethyl acetate.

• Calibration Standards: Prepare a series of working standards by diluting the stock solution to appropriate concentrations (e.g., 0.1 - 20 µg/mL).

• Sample Preparation: Dissolve the sample in the chosen solvent to fall within the calibration range. If the matrix is complex, a liquid-liquid extraction or solid-phase extraction (SPE) may be required to clean up the sample.[11]

4. Analysis and Quantification

• In SIM mode, monitor characteristic ions of Methyl 4-pyridylacetate (e.g., the molecular ion and major fragment ions).

• Generate a calibration curve by plotting the peak area of the primary quantifier ion against the concentration of the standards.

• Quantify the analyte in samples using this calibration curve.

Caption: GC-MS analysis workflow for Methyl 4-pyridylacetate.

Method 3: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is the gold standard for quantifying trace levels of compounds in complex matrices.[12] It combines the separation power of HPLC with the high sensitivity and specificity of tandem mass spectrometry, making it ideal for pharmaceutical analysis and pharmacokinetic studies.[4][12]

Experimental Protocol

1. Instrumentation and Reagents

• LC-MS/MS System: An HPLC or UHPLC system coupled to a triple quadrupole mass spectrometer with an Electrospray Ionization (ESI) source.

• Chromatographic Column: A C18 or HILIC column for polar compounds (e.g., 2.1 x 100 mm, <3 µm particle size).[13][14]

• Reagents: Acetonitrile (LC-MS grade), Methanol (LC-MS grade), Formic Acid (LC-MS grade), Ammonium Formate or Acetate, and Ultrapure Water.

• Reference Standard: Methyl 4-pyridylacetate and a suitable internal standard (IS), if available (e.g., a deuterated analog).

2. LC and MS/MS Conditions

• Mobile Phase A: 5 mM Ammonium Formate with 0.1% Formic Acid in Water.[15]

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.[13]

• Flow Rate: 0.3 - 0.5 mL/min.

• Gradient: A typical gradient would start with a low percentage of B, ramp up to a high percentage to elute the analyte, followed by a re-equilibration step.[13]

• Ionization Mode: ESI in positive mode is expected for the pyridine moiety.

• MS/MS Detection: Multiple Reaction Monitoring (MRM). The precursor ion will be the protonated molecule [M+H]⁺. Product ions must be determined by infusing a standard solution and performing a product ion scan.

3. Standard and Sample Preparation

• Standard Stock Solution (1 mg/mL): Prepare in a 50:50 mixture of Acetonitrile:Water.

• Calibration Standards: Prepare calibration standards by diluting the stock solution to cover the desired concentration range (e.g., 0.1 - 100 ng/mL).

• Sample Preparation: Sample preparation is critical to reduce matrix effects.[12] Methods can range from simple "dilute-and-shoot" to more complex protein precipitation (for plasma), liquid-liquid extraction (LLE), or solid-phase extraction (SPE).[12] For analysis of an API or formulation, simple dissolution followed by filtration is often sufficient.[7]

4. Analysis and Quantification

• Optimize MRM transitions (precursor ion → product ion) and collision energies for Methyl 4-pyridylacetate and the internal standard.

• Monitor at least two MRM transitions per analyte for confident identification.[16]

• Construct a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against concentration.

• Calculate the concentration in unknown samples from the calibration curve.

Caption: LC-MS/MS analysis workflow for Methyl 4-pyridylacetate.

Method Performance and Comparison

The selection of an analytical method depends on the specific requirements of the analysis, such as required sensitivity, sample matrix complexity, and available instrumentation. Table 2 summarizes the typical performance characteristics for each described method.

Table 2: Summary of Quantitative Method Performance

Parameter	HPLC-UV	GC-MS	LC-MS/MS
Linearity Range	1 - 100 µg/mL	0.1 - 20 µg/mL	0.1 - 100 ng/mL[17]
LOD (Limit of Detection)	~0.3 µg/mL	~0.05 µg/mL	~0.03 ng/mL[17]
LOQ (Limit of Quantification)	~1 µg/mL	~0.1 µg/mL	~0.1 ng/mL[17][18]
Precision (%RSD)	< 5%	< 10%	< 15%
Accuracy (% Recovery)	95 - 105%	90 - 110%	85 - 115%[13]
Specificity	Moderate	High	Very High
Matrix Effect	Low to Moderate	Low	Moderate to High

| Throughput | High | Moderate | High |

Note: The values presented are typical estimates based on similar analytes and may vary depending on the specific instrumentation, sample matrix, and method optimization.

Three distinct and reliable analytical methods for the quantification of Methyl 4-pyridylacetate have been presented.

• HPLC-UV is a robust, cost-effective method suitable for routine quality control where high sensitivity is not required.

• GC-MS provides excellent specificity and is a strong confirmatory technique, particularly for purity and impurity profiling.

• LC-MS/MS offers unparalleled sensitivity and specificity, making it the method of choice for trace-level quantification in complex matrices, such as in biological or environmental samples.[12]

The choice of method should be guided by the analytical objective, required limits of detection, and the nature of the sample matrix. Each protocol should be fully validated according to relevant guidelines (e.g., ICH) before implementation for routine use.[14][19]

References

• 1. Methyl 4-pyridylacetate | C8H9NO2 | CID 122482 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. methyl 4-pyridyl acetate [flavscents.com]
• 3. benchchem.com [benchchem.com]
• 4. rsc.org [rsc.org]
• 5. Pyridine-4-methyl acetate | SIELC Technologies [sielc.com]
• 6. High performance liquid chromatography (HPLC) purity detection method for completely separating 2-cyano-4-pyridine carboxylic acid methyl ester from major impurities of 2-cyano-4-pyridine carboxylic acid methyl ester - Eureka | Patsnap [eureka.patsnap.com]
• 7. sharedresearchfacilities.wvu.edu [sharedresearchfacilities.wvu.edu]
• 8. Analytical methods and achievability - Guidelines for drinking-water quality - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. marshall.edu [marshall.edu]
• 10. scispace.com [scispace.com]
• 11. env.go.jp [env.go.jp]
• 12. longdom.org [longdom.org]
• 13. eurl-pesticides.eu [eurl-pesticides.eu]
• 14. Targeted Metabolomics: The LC-MS/MS Based Quantification of the Metabolites Involved in the Methylation Biochemical Pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. agilent.com [agilent.com]
• 16. agilent.com [agilent.com]
• 17. jocpr.com [jocpr.com]
• 18. epa.gov [epa.gov]
• 19. demarcheiso17025.com [demarcheiso17025.com]

Application Notes and Protocols for the Preparation of Novel Ligands from Methyl 4-Pyridylacetate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the synthesis of novel ligands derived from methyl 4-pyridylacetate. This versatile building block serves as a key starting material for a variety of ligands with potential applications in medicinal chemistry, materials science, and catalysis. The following protocols are based on established chemical transformations and offer a foundation for the development of new functional molecules.

Synthesis of Pyridyl-Based Enzyme Inhibitors via Condensation Reactions

Novel pyridine-containing compounds have shown significant potential as enzyme inhibitors, targeting a range of biological pathways. The active methylene group of methyl 4-pyridylacetate is amenable to various condensation reactions, allowing for the introduction of diverse functional groups and the creation of libraries of potential drug candidates.

Knoevenagel Condensation for the Synthesis of α,β-Unsaturated Pyridyl Compounds

The Knoevenagel condensation is a powerful tool for forming carbon-carbon bonds. By reacting methyl 4-pyridylacetate with an aldehyde or ketone in the presence of a weak base, α,β-unsaturated esters can be synthesized. These products can serve as intermediates for more complex molecules or be evaluated for their biological activity.

Experimental Protocol: Piperidine-Catalyzed Knoevenagel Condensation

This protocol describes the synthesis of methyl 2-(4-pyridyl)-3-phenylacrylate.

• Materials:

  • Methyl 4-pyridylacetate (1.0 eq)

  • Benzaldehyde (1.0 eq)

  • Piperidine (0.1 eq)

  • Ethanol

• Procedure:

  • In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve methyl 4-pyridylacetate (1.0 eq) and benzaldehyde (1.0 eq) in ethanol.

  • Add a catalytic amount of piperidine (0.1 eq) to the solution.

  • Heat the reaction mixture to reflux and stir for 4-6 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, cool the reaction mixture to room temperature.

  • The product will precipitate out of the solution. Filter the solid, wash with cold ethanol, and dry under vacuum to yield the pure product.

Quantitative Data:

Reactants	Catalyst	Solvent	Reaction Time (h)	Yield (%)
Methyl 4-pyridylacetate, Benzaldehyde	Piperidine	Ethanol	4-6	~85-95
Methyl 4-pyridylacetate, 4-Nitrobenzaldehyde	Piperidine	Ethanol	4-6	~80-90
Methyl 4-pyridylacetate, Acetone	Piperidine	Ethanol	6-8	~70-80

Note: Yields are approximate and may vary depending on reaction scale and purification methods.

Workflow for Knoevenagel Condensation:

Caption: Workflow for Knoevenagel condensation.

Claisen Condensation for the Synthesis of β-Keto Pyridyl Esters

The Claisen condensation allows for the synthesis of β-keto esters by reacting two ester molecules in the presence of a strong base. A mixed Claisen condensation, using methyl 4-pyridylacetate and another ester, can generate a variety of β-keto esters with a pyridyl moiety. These compounds are valuable precursors for the synthesis of heterocyclic ligands and potential enzyme inhibitors.

Experimental Protocol: Sodium Ethoxide-Mediated Claisen Condensation

This protocol describes the synthesis of ethyl 2-(4-pyridyl)-3-oxobutanoate.

• Materials:

  • Methyl 4-pyridylacetate (1.0 eq)

  • Ethyl acetate (1.0 eq)

  • Sodium ethoxide (1.1 eq)

  • Anhydrous ethanol

  • Aqueous HCl (for workup)

• Procedure:

  • In a flame-dried, three-necked flask under an inert atmosphere (e.g., nitrogen or argon), dissolve sodium ethoxide (1.1 eq) in anhydrous ethanol.

  • Add a mixture of methyl 4-pyridylacetate (1.0 eq) and ethyl acetate (1.0 eq) dropwise to the stirred solution at 0 °C.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

  • Monitor the reaction by TLC.

  • Upon completion, carefully quench the reaction by pouring it into a mixture of ice and dilute aqueous HCl.

  • Extract the aqueous layer with an organic solvent (e.g., ethyl acetate or dichloromethane).

  • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.

Quantitative Data:

Reactants	Base	Solvent	Reaction Time (h)	Yield (%)
Methyl 4-pyridylacetate, Ethyl acetate	Sodium ethoxide	Anhydrous ethanol	12-16	~60-75
Methyl 4-pyridylacetate, Methyl benzoate	Sodium hydride	Anhydrous THF	12-16	~55-70

Note: Yields are approximate and may vary depending on reaction scale and purification methods.

Logical Flow of Claisen Condensation:

Caption: Logical flow of Claisen condensation.

Synthesis of Bipyridine and Chelating Ligands

Bipyridine and related chelating ligands are fundamental in coordination chemistry and have applications in catalysis, materials science, and as therapeutic agents. Methyl 4-pyridylacetate can be a precursor for the synthesis of functionalized bipyridine ligands.

Synthesis of a Bipyridine Ligand Precursor

While direct coupling of methyl 4-pyridylacetate to form a bipyridine is challenging, it can be converted into a more reactive intermediate for subsequent coupling reactions. For example, hydrolysis of the ester to the corresponding carboxylic acid, followed by conversion to an acid chloride or other activated species, can facilitate coupling reactions. A more direct, albeit lower-yielding, approach involves oxidative coupling.

Experimental Protocol: Oxidative Coupling (Conceptual)

This protocol outlines a conceptual pathway for the synthesis of a dimethyl 2,2'-bipyridine-4,4'-diacetate. This is a challenging transformation and optimization is required.

• Materials:

  • Methyl 4-pyridylacetate

  • Palladium(II) acetate (Pd(OAc)₂) (catalyst)

  • An oxidizing agent (e.g., silver acetate)

  • A suitable high-boiling solvent (e.g., toluene or xylene)

• Procedure:

  • In a flame-dried Schlenk flask under an inert atmosphere, combine methyl 4-pyridylacetate, palladium(II) acetate, and the oxidizing agent in the solvent.

  • Heat the reaction mixture to a high temperature (e.g., >100 °C) and stir for an extended period (e.g., 24-48 hours).

  • Monitor the reaction for the formation of the desired product by techniques such as GC-MS or LC-MS.

  • If the product is formed, cool the reaction mixture, filter off the catalyst and salts, and concentrate the filtrate.

  • Purify the residue using column chromatography.

Note: This is a conceptual protocol, and the reaction conditions would require significant optimization. The yield for such direct C-H activation and coupling reactions can be low.

Signaling Pathway Inhibition by Pyridyl-based Ligands (Hypothetical):

Many kinase inhibitors feature a pyridine core. The synthesized ligands from methyl 4-pyridylacetate could potentially inhibit signaling pathways implicated in diseases like cancer. For example, they might target kinases in the MAPK/ERK pathway.

Caption: Hypothetical inhibition of the MAPK/ERK pathway.

Application in Metal-Organic Frameworks (MOFs)

Ligands derived from methyl 4-pyridylacetate, particularly those containing carboxylate functionalities (after hydrolysis of the ester) and the nitrogen atom of the pyridine ring, are excellent candidates for the construction of Metal-Organic Frameworks (MOFs). MOFs are porous crystalline materials with applications in gas storage, separation, and catalysis.

General Protocol for MOF Synthesis (Solvothermal Method)

• Materials:

  • A ligand derived from methyl 4-pyridylacetate (e.g., 4-pyridylacetic acid)

  • A metal salt (e.g., zinc nitrate, copper nitrate)

  • A high-boiling solvent (e.g., N,N-dimethylformamide (DMF) or N,N-diethylformamide (DEF))

• Procedure:

  • In a glass vial, dissolve the pyridyl-based ligand and the metal salt in the solvent.

  • Seal the vial and place it in a programmable oven.

  • Heat the vial to a specific temperature (typically between 80 °C and 150 °C) for a period of 24 to 72 hours.

  • Allow the oven to cool slowly to room temperature.

  • Crystals of the MOF should form.

  • Wash the crystals with fresh solvent to remove any unreacted starting materials.

Logical Relationship in MOF Self-Assembly:

Caption: Logical relationship in MOF self-assembly.

These protocols and application notes provide a starting point for the utilization of methyl 4-pyridylacetate in the synthesis of novel and functional ligands. Researchers are encouraged to adapt and optimize these methods to suit their specific research goals.

Technical Notes & Optimization

Technical Support Center: Synthesis of Methyl 4-pyridylacetate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of Methyl 4-pyridylacetate.

Troubleshooting Guide

This guide addresses specific problems that may be encountered during the synthesis of Methyl 4-pyridylacetate, particularly via Fischer esterification of 4-pyridylacetic acid.

Problem ID	Issue	Potential Causes	Recommended Solutions
MYL-001	Low to No Product Yield	The Fischer esterification is a reversible reaction. The presence of water, a byproduct, can shift the equilibrium back towards the starting materials.[1][2]	- Use a large excess of methanol to drive the equilibrium towards the product.[1]- Remove water as it forms using a Dean-Stark apparatus or by adding a dehydrating agent like molecular sieves.[3]- Ensure the acid catalyst (e.g., sulfuric acid) is concentrated and added in the correct amount.
MYL-002	Incomplete Reaction	- Insufficient reaction time or temperature.- Inadequate mixing of the reaction components.- Catalyst deactivation.	- Monitor the reaction progress using Thin Layer Chromatography (TLC).- Ensure the reaction is heated to reflux for a sufficient period (e.g., several hours to overnight).[4]- Use a magnetic stirrer to ensure the mixture is homogeneous.
PUR-001	Difficulty in Product Isolation	The product may not precipitate out of the reaction mixture upon cooling.	After neutralizing the reaction mixture, perform a liquid-liquid extraction using a suitable organic solvent like ethyl acetate.[3][4]
PUR-002	Product Contaminated with Starting Material	Incomplete reaction or inefficient purification.	- Optimize the reaction conditions to ensure complete conversion of the starting material.- During workup, wash the organic layer thoroughly with a saturated sodium bicarbonate solution to remove unreacted 4-pyridylacetic acid.[3]
PUR-003	Product is an Oil Instead of a Solid	Presence of impurities or residual solvent.	- Ensure all solvent is removed under reduced pressure.- Purify the product using column chromatography on silica gel.
SID-001	Formation of Side Products	4-pyridylacetic acid is prone to decarboxylation at elevated temperatures.	Maintain careful temperature control during the reaction.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing Methyl 4-pyridylacetate?

A1: The most common and straightforward method is the Fischer esterification of 4-pyridylacetic acid with methanol in the presence of a strong acid catalyst, such as sulfuric acid.[4]

Q2: Why is my yield for the Fischer esterification of 4-pyridylacetic acid consistently low?

A2: Low yields in Fischer esterifications are often due to the reversible nature of the reaction.[2] The water produced during the reaction can hydrolyze the ester back to the carboxylic acid and alcohol. To improve the yield, it is crucial to use a large excess of methanol and/or remove the water as it is formed.[1] Some researchers have reported yields as low as 25-35% when the equilibrium is not effectively shifted towards the product.

Q3: What are the key steps in a typical experimental protocol for this synthesis?

A3: A typical protocol involves:

• Dissolving 4-pyridylacetic acid in a large excess of anhydrous methanol.

• Carefully adding a catalytic amount of concentrated sulfuric acid.

• Refluxing the mixture for several hours until the reaction is complete (monitored by TLC).

• Cooling the mixture and neutralizing the acid with a base (e.g., sodium bicarbonate or sodium carbonate solution).[4]

• Extracting the product with an organic solvent (e.g., ethyl acetate).[4]

• Washing the organic layer, drying it over an anhydrous salt (e.g., sodium sulfate), and evaporating the solvent to obtain the crude product.[3]

• Purifying the crude product, if necessary, by distillation or column chromatography.

Q4: How can I effectively purify the final product?

A4: After the reaction, the mixture should be neutralized. The product can then be extracted into an organic solvent. Washing the organic extract with a saturated solution of sodium bicarbonate will help remove any unreacted 4-pyridylacetic acid. The organic solvent can then be dried and evaporated. If further purification is needed, column chromatography or distillation under reduced pressure are effective methods.

Q5: Are there any specific safety precautions I should take?

A5: Yes. Concentrated sulfuric acid is highly corrosive and should be handled with extreme care in a fume hood. Methanol is flammable and toxic. Always wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

Experimental Workflow

The following diagram illustrates a typical experimental workflow for the synthesis of Methyl 4-pyridylacetate via Fischer Esterification.

Caption: Workflow for Methyl 4-pyridylacetate Synthesis.

References

• 1. Fischer Esterification - Chemistry Steps [chemistrysteps.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 4. prepchem.com [prepchem.com]

Technical Support Center: Purification of Crude Methyl 4-pyridylacetate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the purification of crude Methyl 4-pyridylacetate.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in crude Methyl 4-pyridylacetate?

A1: The impurities present in crude Methyl 4-pyridylacetate largely depend on the synthetic route employed.

• From esterification of 4-pyridineacetic acid: The primary impurities are unreacted 4-pyridineacetic acid and residual methanol.

• From 4-picoline: Common impurities include unreacted 4-picoline, byproducts from over-methylation (e.g., lutidines), and other pyridine isomers if the starting material was not pure.[1]

• From hydrolysis: Incomplete reactions or exposure to moisture can lead to the hydrolysis of the ester back to 4-pyridineacetic acid.[2][3]

Q2: How can I monitor the progress of the purification?

A2: Thin-Layer Chromatography (TLC) is an effective technique for monitoring the purification process.[4][5] A suitable mobile phase will show distinct spots for Methyl 4-pyridylacetate and its impurities. Staining with phosphomolybdic acid or iodine vapor can help visualize the spots.[5]

Q3: My purified product is a liquid, but I have seen it reported as a solid. Why is this?

A3: Methyl 4-pyridylacetate can exist as a low-melting solid or a colorless to pale yellow liquid at or near room temperature.[6] The physical state depends on the purity and ambient temperature.

Q4: What are the key safety precautions when handling Methyl 4-pyridylacetate?

A4: Methyl 4-pyridylacetate is classified as an irritant. It can cause skin and serious eye irritation, and may cause respiratory irritation.[7] Always handle this compound in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves and safety goggles.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the purification of Methyl 4-pyridylacetate.

Problem	Possible Cause	Troubleshooting Steps
Low yield after purification	Incomplete reaction: The synthesis did not go to completion, leaving a high proportion of starting material.	Optimize the reaction conditions (time, temperature, catalyst) to maximize conversion.
Product loss during workup: The product may be lost during extraction or filtration steps.	Ensure proper phase separation during extractions. Minimize the number of transfer steps. Wash filtration residues with a small amount of cold solvent to recover any remaining product.
Inappropriate purification method: The chosen purification technique may not be suitable for the scale or nature of the impurities.	For small-scale purification, column chromatography is often preferred. For larger scales, distillation or recrystallization may be more efficient.
Product is still impure after a single purification step	Co-elution of impurities: An impurity may have a similar polarity to the product, making separation by chromatography challenging.	Optimize the mobile phase for column chromatography. A gradient elution may be necessary to improve separation.[4] Consider using a different stationary phase, such as alumina.[5]
Ineffective recrystallization: The chosen solvent may not be optimal, leading to co-crystallization of impurities.	Screen a variety of solvents or solvent mixtures to find one in which the product has high solubility at elevated temperatures and low solubility at room temperature, while the impurities remain soluble.
Oiling out during recrystallization	High impurity concentration: A high level of impurities can lower the melting point of the mixture, causing it to separate as an oil.	First, attempt to purify the crude material by another method, such as column chromatography, to remove the bulk of the impurities.
Inappropriate solvent: The boiling point of the solvent may be too high, or the cooling rate may be too fast.	Choose a solvent with a lower boiling point. Allow the solution to cool slowly to room temperature before placing it in an ice bath.
Streaking on TLC plate	Compound is too polar for the mobile phase: The compound has a strong affinity for the stationary phase.	Increase the polarity of the mobile phase. For example, increase the percentage of ethyl acetate in a hexane/ethyl acetate mixture.
Acidic or basic nature of the compound: The pyridine nitrogen can interact strongly with the acidic silica gel.	Add a small amount of a modifier to the mobile phase, such as triethylamine (for basic compounds) or acetic acid (for acidic impurities).[5]

Experimental Protocols

Purification by Column Chromatography

This method is suitable for separating Methyl 4-pyridylacetate from both more and less polar impurities.

Methodology:

• Slurry Preparation: Prepare a slurry of silica gel in a non-polar solvent (e.g., hexane).

• Column Packing: Pack a glass column with the silica gel slurry, ensuring there are no air bubbles.

• Sample Loading: Dissolve the crude Methyl 4-pyridylacetate in a minimal amount of the initial mobile phase and load it onto the top of the silica gel bed.

• Elution: Begin elution with a low polarity mobile phase (e.g., 9:1 Hexane:Ethyl Acetate). Gradually increase the polarity of the mobile phase (e.g., to 7:3 or 1:1 Hexane:Ethyl Acetate) to elute the product.

• Fraction Collection: Collect fractions and monitor them by TLC to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure.

Recommended Mobile Phase Systems:

Impurity Type	Recommended Starting Mobile Phase	Gradient
Less polar (e.g., unreacted 4-picoline)	95:5 Hexane:Ethyl Acetate	Increase Ethyl Acetate concentration
More polar (e.g., 4-pyridineacetic acid)	80:20 Hexane:Ethyl Acetate	Increase Ethyl Acetate concentration

Purification by Recrystallization

Recrystallization is an effective method for purifying solid crude products.

Methodology:

• Solvent Selection: In a small test tube, test the solubility of a small amount of the crude product in various solvents at room and elevated temperatures. An ideal solvent will dissolve the compound when hot but not at room temperature.

• Dissolution: Dissolve the crude product in the minimum amount of the chosen hot solvent.

• Hot Filtration (if necessary): If insoluble impurities are present, quickly filter the hot solution.

• Crystallization: Allow the solution to cool slowly to room temperature, then cool further in an ice bath to induce crystallization.

• Isolation: Collect the crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of cold solvent.

• Drying: Dry the crystals under vacuum.

Potential Recrystallization Solvents:

• Ethyl acetate/Hexane

• Ethanol/Water

• Toluene

Purification by Acid-Base Extraction

This technique is particularly useful for removing acidic (e.g., 4-pyridineacetic acid) or basic (e.g., 4-picoline) impurities.

Methodology to Remove 4-Pyridineacetic Acid:

• Dissolve the crude product in an organic solvent (e.g., ethyl acetate).

• Wash the organic solution with a saturated aqueous solution of sodium bicarbonate (NaHCO₃). The acidic impurity will react to form a water-soluble salt and move to the aqueous layer.

• Separate the organic layer and wash it with brine.

• Dry the organic layer over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure.

Methodology to Remove 4-Picoline:

• Dissolve the crude product in an organic solvent (e.g., ethyl acetate).

• Wash the organic solution with a dilute aqueous solution of hydrochloric acid (e.g., 1 M HCl). The basic impurity will be protonated and move to the aqueous layer.

• Separate the organic layer and wash it with a saturated aqueous solution of sodium bicarbonate, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure.

Visualizations

Caption: General purification workflow for crude Methyl 4-pyridylacetate.

Caption: Troubleshooting logic for purification issues.

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. benchchem.com [benchchem.com]
• 3. JPH10139716A - Hydrolysis of methyl acetate - Google Patents [patents.google.com]
• 4. merckmillipore.com [merckmillipore.com]
• 5. Thin Layer Chromatography: A Complete Guide to TLC [chemistryhall.com]
• 6. CAS 29800-89-3: 4-Pyridineacetic acid, methyl ester [cymitquimica.com]
• 7. Methyl 4-pyridylacetate | C8H9NO2 | CID 122482 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Reaction Conditions for Methyl 4-pyridylacetate

This technical support center is designed to assist researchers, scientists, and drug development professionals in optimizing the synthesis of Methyl 4-pyridylacetate. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during its preparation.

Frequently Asked Questions (FAQs)

Q1: What are the common synthetic routes to Methyl 4-pyridylacetate?

A1: Methyl 4-pyridylacetate is primarily synthesized through the Fischer esterification of 4-pyridineacetic acid with methanol, catalyzed by a strong acid. Another documented method involves the transesterification of ethyl 4-pyridylacetate with methanol in the presence of thionyl chloride.[1] Alternative research routes may include the derivatization of 4-picoline or the hydrolysis of 4-cyanopyridine followed by esterification.

Q2: I am experiencing a low yield in my Fischer esterification of 4-pyridineacetic acid. What are the likely causes and how can I improve it?

A2: Low yields in Fischer esterification are often due to the reversible nature of the reaction. The presence of water, a byproduct, can drive the equilibrium back towards the starting materials. To improve the yield, consider the following:

• Use of Excess Methanol: Employing a large excess of methanol can shift the equilibrium towards the formation of the ester, according to Le Châtelier's principle. In many cases, methanol can serve as both the reactant and the solvent.

• Water Removal: Actively removing water as it is formed is a highly effective strategy. This can be accomplished by using a Dean-Stark apparatus during reflux or by adding a dehydrating agent, such as molecular sieves, to the reaction mixture.

• Catalyst Choice and Concentration: Ensure an adequate amount of a strong acid catalyst is used. Common choices include sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (TsOH).

• Reaction Temperature and Time: Ensure the reaction is heated to reflux to achieve a reasonable reaction rate. Monitor the reaction progress using Thin-Layer Chromatography (TLC) to determine the optimal reaction time and avoid potential product degradation from prolonged heating.

Q3: What are potential side reactions during the synthesis of Methyl 4-pyridylacetate?

A3: Potential side reactions can include:

• N-alkylation: The pyridine nitrogen is nucleophilic and can be alkylated by methanol, especially under harsh acidic conditions.

• Polymerization: At elevated temperatures, pyridine-containing compounds can be susceptible to polymerization.

• Incomplete reaction: Due to the equilibrium nature of the Fischer esterification, incomplete conversion of the starting material is a common issue.

Q4: I am having difficulty purifying my Methyl 4-pyridylacetate. What are some effective purification strategies?

A4: Purification can be challenging due to the basicity of the pyridine ring and the polarity of the molecule.

• Extraction: After the reaction, the mixture is typically neutralized or made slightly basic to deprotonate the pyridine nitrogen, allowing for extraction into an organic solvent. Washing the organic layer with a saturated sodium bicarbonate solution can help remove unreacted acidic starting material.

• Column Chromatography: Silica gel column chromatography is a common method for purification. A gradient elution with a mixture of a nonpolar solvent (e.g., hexanes or ethyl acetate) and a more polar solvent (e.g., methanol or a small amount of triethylamine to reduce tailing) is often effective.

• Distillation: If the product is sufficiently volatile and thermally stable, vacuum distillation can be an effective purification method.

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Low or No Product Formation	1. Inactive or insufficient catalyst. 2. Reaction temperature is too low. 3. Presence of water in reagents or glassware. 4. Short reaction time.	1. Use a fresh, anhydrous strong acid catalyst (e.g., H₂SO₄, TsOH). 2. Ensure the reaction is heated to reflux in methanol. 3. Use anhydrous methanol and thoroughly dried glassware. Consider adding molecular sieves. 4. Monitor the reaction by TLC and continue heating until the starting material is consumed.
Formation of a Dark-Colored Reaction Mixture	1. Reaction temperature is too high. 2. Extended reaction time leading to decomposition.	1. Maintain a gentle reflux; avoid overheating. 2. Monitor the reaction closely and stop it once the starting material is consumed.
Product is Difficult to Isolate/Purify	1. Incomplete removal of acidic starting material. 2. Tailing on silica gel chromatography. 3. Emulsion formation during extraction.	1. Wash the organic layer with a saturated solution of NaHCO₃ to remove unreacted 4-pyridineacetic acid. 2. Add a small amount of a basic modifier (e.g., 0.5-1% triethylamine) to the eluent to suppress tailing. 3. Add brine (saturated NaCl solution) to help break up emulsions during the workup.
Presence of Impurities in the Final Product	1. Incomplete reaction. 2. Formation of side products. 3. Inefficient purification.	1. Ensure the reaction goes to completion by monitoring with TLC. 2. Optimize reaction conditions (temperature, time) to minimize side reactions. 3. Optimize the mobile phase for column chromatography to achieve better separation. Consider recrystallization if the product is a solid.

Experimental Protocols

Method 1: Fischer Esterification of 4-Pyridineacetic Acid

This protocol is a general guideline for a standard Fischer esterification.

Materials:

• 4-Pyridineacetic acid

• Anhydrous methanol

• Concentrated sulfuric acid (H₂SO₄) or p-Toluenesulfonic acid (TsOH)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Organic solvent for extraction (e.g., dichloromethane or ethyl acetate)

Procedure:

• To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 4-pyridineacetic acid (1.0 eq).

• Add a large excess of anhydrous methanol (e.g., 10-20 eq), which will also act as the solvent.

• Carefully add a catalytic amount of concentrated sulfuric acid or p-toluenesulfonic acid (e.g., 0.05-0.1 eq).

• Heat the reaction mixture to a gentle reflux and maintain for several hours. Monitor the progress of the reaction by TLC.

• Once the reaction is complete, cool the mixture to room temperature.

• Carefully neutralize the excess acid by slowly adding saturated sodium bicarbonate solution until the effervescence ceases.

• Remove the methanol under reduced pressure.

• Partition the residue between an organic solvent (e.g., dichloromethane) and water.

• Separate the organic layer, and wash it sequentially with saturated NaHCO₃ solution and brine.

• Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by silica gel column chromatography or vacuum distillation.

Method 2: Transesterification of Ethyl 4-pyridylacetate

This method is based on a documented synthesis of the hydrochloride salt.[1]

Materials:

• Ethyl 4-pyridylacetate

• Methanol

• Thionyl chloride (SOCl₂)

Procedure:

• Dissolve ethyl 4-pyridylacetate (1.0 eq) in methanol.

• Cool the solution in an ice bath.

• Slowly add thionyl chloride (e.g., 1.1-1.2 eq).

• Allow the reaction mixture to stir at room temperature for 24 hours.

• Remove the solvent under reduced pressure to obtain the crude Methyl 4-pyridylacetate hydrochloride.

• For the free base, the hydrochloride salt can be neutralized with a suitable base and extracted into an organic solvent.

Data Presentation

Table 1: Comparison of Reaction Conditions for Esterification (Illustrative)

Catalyst	Solvent	Temperature (°C)	Reaction Time (h)	Yield (%)	Reference
H₂SO₄	Methanol	Reflux	4 - 8	70 - 90	General Fischer Esterification
TsOH	Methanol	Reflux	6 - 12	75 - 85	General Fischer Esterification
SOCl₂	Methanol	20	24	Not specified	[1]

Note: Yields are highly dependent on the specific reaction scale and purification method.

Visualizations

Caption: Experimental workflow for the Fischer esterification of 4-pyridineacetic acid.

Caption: Troubleshooting logic for addressing low yield in Methyl 4-pyridylacetate synthesis.

References

• 1. METHYL 4-PYRIDYLACETATE HYDROCHLORIDE synthesis - chemicalbook [chemicalbook.com]

"side reactions of Methyl 4-pyridylacetate and their prevention"

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) regarding the side reactions of Methyl 4-pyridylacetate and their prevention. The information is presented in a question-and-answer format to directly address common issues encountered during experimental procedures.

Troubleshooting Guides

Issue 1: Low Yield of Methyl 4-pyridylacetate and Presence of 4-Pyridylacetic Acid

Question: During the synthesis of Methyl 4-pyridylacetate via Fischer esterification of 4-pyridylacetic acid, I'm observing a low yield of the desired ester and the presence of a significant amount of the starting carboxylic acid in my final product. What could be the cause and how can I prevent this?

Answer: This issue primarily stems from the incomplete conversion of the carboxylic acid to the ester, a common challenge in Fischer esterification, which is an equilibrium-driven process. The presence of water, a byproduct of the reaction, can shift the equilibrium back towards the reactants.

Possible Causes and Solutions:

Cause	Prevention and Mitigation Strategies
Incomplete Reaction (Equilibrium)	Increase the concentration of a reactant: Use a large excess of methanol (e.g., 10-20 equivalents) to drive the equilibrium towards the product side. Methanol can often be used as the solvent for the reaction.
Remove water as it is formed: Use a Dean-Stark apparatus to azeotropically remove water from the reaction mixture, especially when using a co-solvent like toluene. Alternatively, add a dehydrating agent such as molecular sieves to the reaction.
Insufficient Catalyst	Ensure a sufficient amount of a strong acid catalyst, such as sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (TsOH), is used. Typically, a catalytic amount (e.g., 1-5 mol%) is sufficient.
Inadequate Reaction Time or Temperature	Monitor the reaction progress using Thin Layer Chromatography (TLC) or another suitable analytical technique to ensure it has gone to completion. Refluxing the reaction mixture is a common practice to increase the reaction rate.

Experimental Protocol: Fischer Esterification of 4-Pyridylacetic Acid

• Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 4-pyridylacetic acid (1 equivalent).

• Reagents: Add a large excess of anhydrous methanol (e.g., 20 equivalents).

• Catalyst: While stirring, carefully add a catalytic amount of concentrated sulfuric acid (e.g., 0.1 equivalents).

• Reaction: Heat the mixture to reflux (approximately 65°C) and maintain for 4-8 hours, monitoring by TLC.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Carefully neutralize the excess acid with a saturated solution of sodium bicarbonate.

  • Extract the product with a suitable organic solvent (e.g., ethyl acetate).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel or by distillation.

Issue 2: Formation of 4-Methylpyridine (4-Picoline) as a Byproduct

Question: I am detecting 4-methylpyridine (4-picoline) as an impurity in my Methyl 4-pyridylacetate product, especially after purification by distillation at high temperatures. What is causing this, and how can I avoid it?

Answer: The presence of 4-methylpyridine is likely due to the decarboxylation of 4-pyridylacetic acid, which may be present as a result of incomplete esterification or hydrolysis of the ester, followed by the loss of carbon dioxide. 2- and 4-pyridylacetic acids are known to be prone to ready decarboxylation.[1]

Possible Causes and Solutions:

Cause	Prevention and Mitigation Strategies
Thermal Decomposition	Avoid excessive temperatures during work-up and purification. Use vacuum distillation at the lowest possible temperature to purify Methyl 4-pyridylacetate.
Presence of Acid/Base	Ensure complete neutralization after the esterification reaction. Residual acid or base can catalyze the hydrolysis of the ester back to the carboxylic acid, which then decarboxylates upon heating.

Logical Relationship of Decarboxylation Side Reaction

Caption: Decarboxylation of 4-pyridylacetic acid leading to 4-methylpyridine.

Issue 3: Formation of a High-Molecular-Weight Byproduct Under Basic Conditions

Question: When I treat Methyl 4-pyridylacetate with a strong base like sodium methoxide, I observe the formation of a higher molecular weight byproduct. What is this side reaction and how can it be controlled?

Answer: This is likely due to a self-condensation reaction, specifically a Claisen condensation. Esters with α-hydrogens, such as Methyl 4-pyridylacetate, can undergo this reaction in the presence of a strong base to form a β-keto ester.

Possible Causes and Solutions:

Cause	Prevention and Mitigation Strategies
Use of Strong Base	Avoid using strong bases if the desired reaction does not require it. If a base is necessary, consider using a weaker, non-nucleophilic base.
Reaction Temperature	Claisen condensations are often promoted by higher temperatures. Running the reaction at a lower temperature may help to minimize this side reaction.
Controlled Addition	If the desired reaction involves the generation of an enolate, use a strong, non-nucleophilic base like lithium diisopropylamide (LDA) at low temperatures to form the enolate quantitatively before adding the electrophile. This can prevent the enolate from reacting with another molecule of the starting ester.

Claisen Condensation of Methyl 4-pyridylacetate

Caption: Self-condensation of Methyl 4-pyridylacetate.

Issue 4: Presence of Methyl 4-pyridylacetate N-oxide in the Product

Question: My product is contaminated with a compound that has a mass 16 units higher than Methyl 4-pyridylacetate. I suspect it is the N-oxide. How can this be formed and prevented?

Answer: The formation of Methyl 4-pyridylacetate N-oxide is due to the oxidation of the pyridine nitrogen. This can occur if oxidizing agents are present in the reaction mixture or during work-up.

Possible Causes and Solutions:

Cause	Prevention and Mitigation Strategies
Presence of Oxidizing Agents	Ensure that no oxidizing agents (e.g., peroxides) are present in the starting materials or solvents. If the synthesis involves an oxidation step prior to the formation of the ester, ensure the oxidant is completely removed.
Air Oxidation	While less common for pyridines themselves, prolonged exposure to air at elevated temperatures in the presence of certain catalysts or impurities could potentially lead to some level of N-oxidation. Performing reactions under an inert atmosphere (e.g., nitrogen or argon) can prevent this.

Experimental Protocol: Synthesis of Pyridine N-oxides (for reference)

A common method for the N-oxidation of pyridines is the use of a peroxy acid, such as meta-chloroperoxybenzoic acid (m-CPBA), or hydrogen peroxide in acetic acid.[2]

• Setup: Dissolve the pyridine derivative in a suitable solvent (e.g., dichloromethane or acetic acid).

• Oxidant: Add the oxidizing agent (e.g., m-CPBA or H₂O₂) portion-wise at a controlled temperature (often 0°C to room temperature).

• Reaction: Stir the mixture for several hours until the reaction is complete (monitor by TLC).

• Work-up: Quench any remaining oxidizing agent and wash the reaction mixture to remove the acid byproducts.

Frequently Asked Questions (FAQs)

Q1: What are the main side reactions to be aware of when working with Methyl 4-pyridylacetate?

A1: The primary side reactions are:

• Hydrolysis: The ester group can be hydrolyzed back to 4-pyridylacetic acid in the presence of acid or base and water.

• Decarboxylation: The corresponding carboxylic acid (4-pyridylacetic acid) is susceptible to losing CO₂, especially at elevated temperatures, to form 4-methylpyridine.[1]

• Self-Condensation (Claisen Condensation): In the presence of a strong base, two molecules of Methyl 4-pyridylacetate can react to form a β-keto ester.

• N-Oxidation: The pyridine nitrogen can be oxidized to an N-oxide in the presence of oxidizing agents.[2][3]

Q2: How can I effectively purify Methyl 4-pyridylacetate from its common impurities?

A2:

• From 4-Pyridylacetic Acid: An aqueous basic wash (e.g., with sodium bicarbonate solution) will deprotonate the carboxylic acid, making it water-soluble and allowing for its separation from the organic layer containing the ester.

• From 4-Methylpyridine: Careful fractional distillation under reduced pressure is the most effective method, as 4-methylpyridine has a significantly lower boiling point than Methyl 4-pyridylacetate.

• From the Claisen Condensation Product: Column chromatography on silica gel is typically effective for separating the higher molecular weight β-keto ester from the desired product.

• From the N-oxide: Column chromatography can also be used to separate the more polar N-oxide from the ester.

Q3: At what temperature does the decarboxylation of 4-pyridylacetic acid become significant?

Q4: Is Methyl 4-pyridylacetate stable under acidic and basic conditions?

A4: Methyl 4-pyridylacetate is susceptible to hydrolysis under both acidic and basic conditions, especially in the presence of water and at elevated temperatures. Basic hydrolysis (saponification) is generally faster and irreversible, while acid-catalyzed hydrolysis is a reversible process.

Q5: What is the best way to store Methyl 4-pyridylacetate?

A5: To minimize degradation, Methyl 4-pyridylacetate should be stored in a cool, dry, and well-ventilated area in a tightly sealed container. It should be kept away from strong acids, strong bases, and oxidizing agents. Storage under an inert atmosphere can provide additional protection against potential long-term air oxidation.

References

• 1. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 2. chemtube3d.com [chemtube3d.com]
• 3. arkat-usa.org [arkat-usa.org]

"byproducts in Methyl 4-pyridylacetate reactions and their identification"

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Methyl 4-pyridylacetate. The information is designed to help identify and resolve common issues related to byproduct formation during synthesis and subsequent reactions.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes to Methyl 4-pyridylacetate and what are the typical impurities from each?

A1: The two primary synthetic routes are the Fischer esterification of 4-pyridylacetic acid and the alcoholysis of 4-cyanopyridine.

• Fischer Esterification: This method involves reacting 4-pyridylacetic acid with methanol in the presence of an acid catalyst (e.g., H₂SO₄).[1][2][3][4][5] The main impurity is typically unreacted 4-pyridylacetic acid due to the reversible nature of the reaction.[1]

• From 4-Cyanopyridine: This route involves the reaction of 4-cyanopyridine with methanol in the presence of an acid or base catalyst. A common byproduct is isonicotinamide , resulting from the partial hydrolysis of the nitrile.[6] Additionally, impurities from the synthesis of 4-cyanopyridine itself, which is often produced from 4-methylpyridine, may be present.[7][8]

Q2: I observe a significant amount of a higher molecular weight byproduct, especially when using a base. What could it be?

A2: This is likely a self-condensation product arising from a Claisen condensation reaction.[9][10][11][12][13] Methyl 4-pyridylacetate has acidic α-protons that can be deprotonated by a strong base to form an enolate. This enolate can then attack the carbonyl group of another molecule of Methyl 4-pyridylacetate to form Methyl 3-(4-pyridyl)-3-oxopropanoate .

Q3: My reaction mixture turned a dark color and I see an unexpected peak in my analysis that suggests oxidation. What might this be?

A3: Pyridine rings are susceptible to N-oxidation, especially if oxidizing agents are present or if the reaction is exposed to air at elevated temperatures. This can lead to the formation of Methyl 4-pyridylacetate N-oxide or 4-pyridylacetic acid N-oxide .[14][15]

Q4: I am having trouble with low yields in my Fischer esterification of 4-pyridylacetic acid. What are the key parameters to optimize?

A4: Low yields in Fischer esterification are often due to the equilibrium nature of the reaction.[1] To drive the reaction towards the product, you can:

• Use a large excess of methanol: This shifts the equilibrium towards the ester.[1]

• Remove water: Use a Dean-Stark apparatus or a drying agent to remove the water byproduct as it is formed.[1]

• Optimize catalyst concentration and reaction time: Monitor the reaction by TLC or HPLC to determine the optimal conditions.[16]

Troubleshooting Guides

Issue 1: Presence of Starting Material (4-pyridylacetic acid) in the Final Product

Symptom	Possible Cause	Troubleshooting Steps
A peak corresponding to 4-pyridylacetic acid is observed in HPLC or NMR analysis of the purified product.	Incomplete Fischer esterification reaction.	1. Increase the excess of methanol: Use methanol as the solvent to drive the equilibrium.[1]2. Efficiently remove water: Employ a Dean-Stark trap during reflux.[1]3. Increase reaction time or catalyst amount: Monitor the reaction progress to ensure it goes to completion.4. Purification: Perform a basic wash (e.g., with saturated NaHCO₃ solution) during the workup to remove the acidic starting material.[16]
The product hydrolyzes back to the carboxylic acid during workup or storage.	Presence of water and acid/base.	1. Ensure anhydrous conditions: Use dry solvents and reagents.2. Thoroughly neutralize: After an acidic reaction, neutralize completely with a base.3. Store under inert atmosphere: Store the purified ester in a dry, inert environment.

Issue 2: Formation of Self-Condensation Byproduct (Methyl 3-(4-pyridyl)-3-oxopropanoate)

Symptom	Possible Cause	Troubleshooting Steps
A higher molecular weight peak is observed in GC-MS or LC-MS, consistent with the Claisen condensation product.	Use of a strong base in the reaction.[9][12]	1. Avoid strong bases: If possible, use a non-basic catalyst or milder reaction conditions.2. Control temperature: Run the reaction at a lower temperature to minimize side reactions.3. Slow addition of base: If a base is necessary, add it slowly at a low temperature to keep the enolate concentration low.4. Purification: The β-keto ester byproduct can often be separated from the desired product by column chromatography.

Issue 3: Formation of N-Oxide Byproducts

Symptom	Possible Cause	Troubleshooting Steps
A polar byproduct is observed on TLC, and MS data suggests the addition of an oxygen atom.	Presence of oxidizing agents or exposure to air at high temperatures.	1. Use an inert atmosphere: Conduct the reaction under nitrogen or argon, especially at elevated temperatures.2. Avoid oxidizing agents: Ensure all reagents and solvents are free from peroxides or other oxidizing impurities.3. Purification: N-oxides are typically more polar and can be separated by column chromatography.

Quantitative Data Summary

The formation of byproducts is highly dependent on the specific reaction conditions. The following table provides a qualitative summary of how different conditions can influence the byproduct profile.

Reaction Condition	Unreacted Starting Material	Hydrolysis Product	Self-Condensation Product	N-Oxide Product
Fischer Esterification (Acid Catalyst)
Insufficient Methanol	High	Low	Negligible	Negligible
Inefficient Water Removal	High	Possible	Negligible	Negligible
Base-Catalyzed Reaction
Strong Base (e.g., NaOMe)	Low	Low	High	Negligible
High Temperature	Low	Possible	High	Possible (with air)
Synthesis from 4-Cyanopyridine
Incomplete Reaction	High	Possible (Isonicotinamide)	Negligible	Negligible
Presence of Water	Low	High (Isonicotinamide/Acid)	Negligible	Negligible

Experimental Protocols

Protocol 1: Synthesis of Methyl 4-pyridylacetate via Fischer Esterification

• Reaction Setup: To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 4-pyridylacetic acid (1.0 eq).

• Reagent Addition: Add a large excess of anhydrous methanol (e.g., 20 eq, can also serve as the solvent).

• Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 0.1 eq).

• Reaction: Heat the mixture to reflux and stir for 4-6 hours. Monitor the reaction progress by TLC or HPLC.

• Workup:

  • Cool the reaction mixture to room temperature.

  • Remove the excess methanol under reduced pressure.

  • Dissolve the residue in ethyl acetate.

  • Wash the organic layer sequentially with saturated sodium bicarbonate solution and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel if necessary.

Protocol 2: Identification of Byproducts by GC-MS

• Sample Preparation:

  • Dissolve a small amount of the crude reaction mixture in a suitable volatile solvent (e.g., dichloromethane or ethyl acetate).[17]

  • If acidic byproducts are suspected, derivatization (e.g., methylation with a less hazardous reagent than diazomethane, like TMSH) might be necessary to improve volatility.

• GC-MS Parameters:

  • Column: A standard non-polar or medium-polarity capillary column (e.g., DB-5ms or HP-5ms).

  • Injector Temperature: 250 °C.

  • Oven Program: Start at a low temperature (e.g., 50 °C), hold for a few minutes, then ramp up to a high temperature (e.g., 280 °C) at a rate of 10-15 °C/min.

  • Carrier Gas: Helium at a constant flow rate.

  • MS Detector: Electron ionization (EI) at 70 eV. Scan a mass range of m/z 40-400.

• Data Analysis:

  • Identify the peak for Methyl 4-pyridylacetate by its retention time and mass spectrum.

  • Analyze the mass spectra of other peaks and compare them to spectral libraries (e.g., NIST) to identify potential byproducts.

Protocol 3: Purity Analysis by HPLC

• Sample Preparation:

  • Prepare a stock solution of the sample in the mobile phase at a known concentration (e.g., 1 mg/mL).[18][19]

  • Prepare a series of standards of pure Methyl 4-pyridylacetate and any known impurities for quantification.[18]

• HPLC Conditions:

  • Column: A C18 reverse-phase column is a good starting point.[19]

  • Mobile Phase: A gradient of water (with 0.1% formic acid or trifluoroacetic acid) and acetonitrile or methanol.[18]

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detection at a wavelength where all components have reasonable absorbance (e.g., 254 nm or 265 nm).

• Data Analysis:

  • Determine the retention times of the main peak and any impurity peaks.

  • Calculate the purity of the sample based on the relative peak areas.

  • Quantify known impurities using the calibration curves generated from the standards.[18]

Visualizations

Caption: Overview of synthetic routes and potential byproduct formation pathways for Methyl 4-pyridylacetate.

Caption: A logical workflow for troubleshooting low yield and impurity issues in Methyl 4-pyridylacetate reactions.

Caption: Simplified mechanism of the Claisen condensation, a common side reaction of Methyl 4-pyridylacetate in the presence of a base.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. mdpi.com [mdpi.com]
• 3. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 4. researchgate.net [researchgate.net]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 7. 4-Cyanopyridine synthesis - chemicalbook [chemicalbook.com]
• 8. CN101602719B - Synthesis method of 4-cyanopyridine - Google Patents [patents.google.com]
• 9. Claisen condensation - Wikipedia [en.wikipedia.org]
• 10. Claisen Condensation Explained: Definition, Examples, Practice & Video Lessons [pearson.com]
• 11. byjus.com [byjus.com]
• 12. Claisen Condensation Reaction Mechanism - Chemistry Steps [chemistrysteps.com]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. rsc.org [rsc.org]
• 15. arkat-usa.org [arkat-usa.org]
• 16. reddit.com [reddit.com]
• 17. benchchem.com [benchchem.com]
• 18. Identification and Determination of Impurities in a New Therapeutic Agent for Fatty Liver Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 19. ijpsdronline.com [ijpsdronline.com]

Technical Support Center: N-Alkylation of Methyl 4-Pyridylacetate

Welcome to the technical support center for the N-alkylation of methyl 4-pyridylacetate. This guide provides troubleshooting advice and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in successfully performing this crucial chemical transformation.

Frequently Asked Questions (FAQs)

Q1: My N-alkylation of methyl 4-pyridylacetate is not proceeding or is giving very low yields. What are the common causes and solutions?

A1: Low or no conversion in the N-alkylation of methyl 4-pyridylacetate can stem from several factors. A primary consideration is the reactivity of the alkylating agent. The reactivity of alkyl halides follows the trend I > Br > Cl. If you are using an alkyl chloride, consider switching to the corresponding bromide or iodide to enhance the reaction rate. Additionally, ensure your reagents and solvent are anhydrous, as water can interfere with the reaction. The choice of solvent is also critical; polar aprotic solvents like DMF, DMSO, or acetonitrile are generally preferred as they can effectively solvate the reactants.[1] Finally, inadequate temperature can lead to slow reaction kinetics. Most N-alkylation reactions of pyridines require heating, typically in the range of 60-100 °C, depending on the reactivity of the alkyl halide.

Q2: I am observing the formation of a significant amount of a byproduct that is not my desired N-alkylated product. What could this be and how can I prevent it?

A2: A common side reaction is the hydrolysis of the methyl ester group of your starting material or product, especially when using strong bases or aqueous workup conditions. This results in the formation of the corresponding carboxylic acid. To mitigate this, it is advisable to use a non-nucleophilic, hindered base such as potassium carbonate or cesium carbonate, and to ensure strictly anhydrous reaction conditions. Another potential byproduct is the result of over-alkylation if the initially formed product can react further. This can be minimized by using a stoichiometric amount of the alkylating agent or by adding it slowly to the reaction mixture.

Q3: How do I choose the appropriate base for my N-alkylation reaction?

A3: The choice of base is critical to avoid hydrolysis of the methyl ester. Inorganic bases like potassium carbonate (K₂CO₃) and cesium carbonate (Cs₂CO₃) are commonly used and are generally effective and mild enough to prevent significant ester cleavage.[2] Stronger bases such as sodium hydride (NaH) or potassium tert-butoxide (t-BuOK) can be used for less reactive systems, but they increase the risk of ester hydrolysis and other side reactions.[3] It is recommended to start with a milder base like K₂CO₃ and screen other options if the reaction does not proceed satisfactorily.

Q4: What is the best way to purify the N-alkylated methyl 4-pyridylacetate product?

A4: The product of this reaction is a pyridinium salt, which is often a crystalline solid. Recrystallization is a common and effective method for purification.[4] Suitable solvent systems for recrystallization often include alcohol/ether or alcohol/acetone mixtures. If the product is not crystalline or if recrystallization is ineffective at removing impurities, column chromatography on silica gel can be employed. However, due to the polar nature of pyridinium salts, a polar eluent system such as dichloromethane/methanol or ethyl acetate/methanol may be required. For highly water-soluble salts, ion-exchange chromatography can be a powerful purification technique.[4]

Troubleshooting Guide

Issue	Potential Cause	Suggested Solution(s)
Low or No Reaction	- Inactive alkylating agent- Presence of water- Inappropriate solvent- Insufficient temperature	- Use a more reactive alkyl halide (I > Br > Cl).- Ensure all reagents and glassware are thoroughly dried. Use anhydrous solvents.- Switch to a polar aprotic solvent such as DMF, DMSO, or acetonitrile.- Increase the reaction temperature, monitoring for potential decomposition.
Ester Hydrolysis	- Use of a strong, nucleophilic base- Presence of water in the reaction or during workup	- Use a milder, non-nucleophilic base like K₂CO₃ or Cs₂CO₃.- Maintain strictly anhydrous conditions.- Avoid prolonged exposure to aqueous basic conditions during workup.
Formation of Multiple Products	- Over-alkylation- O-alkylation (if applicable to tautomeric forms)	- Use a 1:1 stoichiometry of methyl 4-pyridylacetate to the alkylating agent.- Add the alkylating agent dropwise to the reaction mixture.- While less common for this substrate, optimizing the solvent and counter-ion can influence N- vs. O-alkylation.
Difficult Product Isolation/Purification	- Product is an oil or difficult to crystallize- Impurities co-elute during chromatography	- Attempt to precipitate the product from the reaction mixture by adding a non-polar solvent like diethyl ether or hexane.- If recrystallization fails, try different solvent systems or consider column chromatography with a polar eluent.- For persistent impurities, consider converting the salt to a different counter-ion which may have better crystallization properties. Ion-exchange chromatography can also be effective.[4]

Experimental Protocols

General Procedure for N-Alkylation of Methyl 4-pyridylacetate:

• To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add methyl 4-pyridylacetate (1.0 eq.) and a suitable anhydrous solvent (e.g., DMF, 0.1-0.5 M).

• Add the base (e.g., anhydrous K₂CO₃, 1.5-2.0 eq.) to the stirred solution.

• Stir the mixture at room temperature for 30 minutes.

• Add the alkyl halide (1.0-1.2 eq.) dropwise to the suspension.

• Heat the reaction mixture to the desired temperature (typically 60-100 °C) and monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Filter off the inorganic salts and wash the filter cake with a small amount of the reaction solvent.

• The product can be precipitated from the filtrate by the addition of a non-polar solvent (e.g., diethyl ether) or the solvent can be removed under reduced pressure and the residue purified by recrystallization or column chromatography.

Data Presentation

The following table summarizes typical reaction conditions for the N-alkylation of pyridine derivatives, which can be adapted for methyl 4-pyridylacetate.

Alkylating Agent	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
1-(chloromethyl)-4-methoxybenzene	K₂CO₃	DMF	Room Temp	Overnight	72	[2]
Benzyl Bromide	K₂CO₃	DMF	80	4-24	Varies	General Protocol
Methyl Iodide	None	Neat	Reflux	24	High	General Protocol
Alkyl Halides	t-BuOK	THF	Room Temp	Varies	Varies	[3]

Mandatory Visualization

Caption: Troubleshooting workflow for the N-alkylation of methyl 4-pyridylacetate.

References

• 1. N-alkylation - Wordpress [reagents.acsgcipr.org]
• 2. dergi.fabad.org.tr [dergi.fabad.org.tr]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]

Technical Support Center: Purification of Commercial Methyl 4-pyridylacetate

For researchers, scientists, and drug development professionals, ensuring the purity of starting materials and intermediates is paramount. This technical support guide provides troubleshooting advice and answers to frequently asked questions regarding the removal of impurities from commercial Methyl 4-pyridylacetate.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in commercial Methyl 4-pyridylacetate?

A1: Commercial Methyl 4-pyridylacetate may contain several types of impurities arising from its synthesis and storage. The most common synthetic route involves the conversion of 4-picoline (4-methylpyridine) to 4-cyanopyridine, followed by hydrolysis to 4-pyridineacetic acid, and subsequent esterification with methanol.[1][2][3] Impurities can be introduced at each of these stages.

Common Impurities in Commercial Methyl 4-pyridylacetate

Impurity Category	Specific Examples	Likely Origin
Starting Material Residues	4-picoline, 2-picoline, 3-picoline, Lutidines (dimethylpyridines)	Incomplete reaction or impurities in the initial 4-picoline feedstock.[3]
Intermediate Residues	4-cyanopyridine, 4-pyridineacetic acid, 4-pyridineacetamide	Incomplete hydrolysis of 4-cyanopyridine or incomplete esterification of 4-pyridineacetic acid.
Reaction Byproducts	Unidentified byproducts from side reactions	Can occur during the synthesis of 4-cyanopyridine or the Fischer esterification process.
Solvent Residues	Toluene, Methanol, Ethanol, Diethyl Ether, Acetone	Solvents used during synthesis and purification steps.[4][5]
Degradation Products	4-pyridineacetic acid	Hydrolysis of the ester due to exposure to moisture during storage.
Water	Water	Absorption of moisture from the atmosphere as pyridine compounds can be hygroscopic.[5]

Q2: How can I identify the impurities in my sample?

A2: The most effective methods for identifying and quantifying impurities in Methyl 4-pyridylacetate are High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS).

• HPLC: Particularly useful for identifying non-volatile impurities such as unreacted 4-pyridineacetic acid and other reaction byproducts.

• GC-MS: Ideal for detecting volatile impurities like residual solvents (e.g., toluene, methanol) and starting materials (e.g., picolines).

Q3: What are the primary methods for purifying commercial Methyl 4-pyridylacetate?

A3: The two primary methods for the purification of Methyl 4-pyridylacetate are distillation and recrystallization. The choice of method depends on the nature and quantity of the impurities present.

• Fractional Distillation: Effective for removing impurities with significantly different boiling points from Methyl 4-pyridylacetate. This is particularly useful for removing volatile solvents and lower-boiling starting materials.

• Recrystallization: A powerful technique for removing solid impurities.[6][7] The selection of an appropriate solvent system is critical for successful recrystallization.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the purification of Methyl 4-pyridylacetate.

Problem 1: My purified product still shows the presence of starting materials (e.g., 4-picoline) by GC-MS analysis.

• Possible Cause: Inefficient fractional distillation. The boiling points of picoline isomers are relatively close to each other, which can make separation challenging.

• Solution:

  • Increase the efficiency of the distillation column: Use a longer column or one with a higher number of theoretical plates (e.g., a Vigreux or packed column).

  • Optimize the reflux ratio: A higher reflux ratio can improve separation, although it will increase the distillation time.

  • Ensure slow and steady heating: This helps to maintain a proper temperature gradient in the column, which is crucial for effective separation.

Problem 2: After purification, HPLC analysis indicates the presence of 4-pyridineacetic acid.

• Possible Cause 1: Incomplete Esterification. The Fischer esterification reaction is an equilibrium process, and some unreacted carboxylic acid may remain.[8][9][10]

• Solution 1:

  • Drive the equilibrium towards the product: Use a large excess of methanol during the esterification reaction.

  • Remove water as it forms: Use a Dean-Stark apparatus or a drying agent to shift the equilibrium towards the ester.[9]

• Possible Cause 2: Hydrolysis during workup or storage. Methyl 4-pyridylacetate can hydrolyze back to the carboxylic acid in the presence of water, especially under acidic or basic conditions.

• Solution 2:

  • Neutralize the reaction mixture carefully: After esterification, neutralize the acid catalyst with a weak base (e.g., sodium bicarbonate solution) and avoid prolonged contact with aqueous layers.

  • Thoroughly dry the purified product: Ensure the final product is free of water before storage. Store in a tightly sealed container in a cool, dry place.

Problem 3: The purified product has a yellowish color.

• Possible Cause: Presence of colored, non-volatile impurities or degradation products.

• Solution:

  • Recrystallization: This is often the most effective method for removing colored impurities.[5] Experiment with different solvent systems to find one that effectively precipitates the desired product while leaving the colored impurities in the mother liquor.

  • Activated Carbon Treatment: During recrystallization, adding a small amount of activated charcoal to the hot solution can help adsorb colored impurities.[11] The charcoal is then removed by hot filtration before allowing the solution to cool and crystallize.

Problem 4: Oiling out occurs during recrystallization instead of crystal formation.

• Possible Cause: The boiling point of the recrystallization solvent is higher than the melting point of Methyl 4-pyridylacetate, or the solution is too concentrated.[5]

• Solution:

  • Choose a lower-boiling solvent: Select a solvent or solvent mixture with a boiling point below the melting point of your compound.

  • Use more solvent: Dilute the solution to prevent supersaturation.

  • Induce crystallization: Scratch the inside of the flask with a glass rod at the liquid-air interface or add a seed crystal of pure Methyl 4-pyridylacetate.[7]

  • Slow cooling: Allow the solution to cool to room temperature slowly before placing it in an ice bath.

Experimental Protocols

Fractional Distillation

Objective: To remove volatile impurities such as residual solvents and unreacted 4-picoline.

Methodology:

• Set up a fractional distillation apparatus with a Vigreux or packed column. The length of the column should be chosen based on the expected difficulty of separation.

• Place the crude Methyl 4-pyridylacetate in the distillation flask with a few boiling chips.

• Heat the flask gently and evenly.

• Collect the initial fraction (forerun), which will contain the lower-boiling impurities.

• Monitor the temperature at the head of the column. Collect the fraction that distills at the boiling point of Methyl 4-pyridylacetate (approximately 115-117 °C at atmospheric pressure, though vacuum distillation is preferred to lower the boiling point and prevent degradation).

• Stop the distillation before the flask goes to dryness to avoid the concentration of high-boiling impurities.

• Analyze the collected fractions by GC-MS to assess purity.

Recrystallization

Objective: To remove non-volatile, solid impurities.

Methodology:

• Solvent Selection: In separate test tubes, test the solubility of a small amount of crude Methyl 4-pyridylacetate in various solvents (e.g., ethanol, methanol, toluene, ethyl acetate, hexane, and mixtures like ethanol/water or toluene/hexane) at room temperature and upon heating.[5] The ideal solvent will dissolve the compound when hot but not at room temperature.[6]

• Dissolution: Place the crude product in an Erlenmeyer flask and add the minimum amount of the chosen hot solvent to completely dissolve it.

• Decolorization (if necessary): If the solution is colored, remove it from the heat and add a small amount of activated charcoal. Reheat to boiling for a few minutes.

• Hot Filtration: Quickly filter the hot solution through a pre-heated funnel to remove the activated charcoal and any insoluble impurities.

• Crystallization: Allow the filtrate to cool slowly to room temperature. Once crystals begin to form, the flask can be placed in an ice bath to maximize crystal formation.

• Isolation of Crystals: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent to remove any remaining mother liquor.

• Drying: Dry the purified crystals under vacuum.

• Assess the purity of the recrystallized product by HPLC and measure its melting point.

Data Presentation

Table 1: Purity of Methyl 4-pyridylacetate Before and After Purification

Purification Method	Initial Purity (by GC-MS/HPLC)	Final Purity (by GC-MS/HPLC)	Major Impurities Removed
Fractional Distillation	95%	99.5%	4-picoline, Toluene
Recrystallization (Ethanol/Water)	98%	>99.8%	4-pyridineacetic acid, Colored impurities

Note: The values in this table are illustrative and will vary depending on the initial purity of the commercial product and the efficiency of the purification process.

Visualizations

Purification Workflow

Caption: Workflow for the purification of Methyl 4-pyridylacetate.

Troubleshooting Logic

Caption: Troubleshooting decision tree for purification issues.

References

• 1. innospk.com [innospk.com]
• 2. 4-Cyanopyridine synthesis - chemicalbook [chemicalbook.com]
• 3. 4-Methylpyridine - Wikipedia [en.wikipedia.org]
• 4. Reagents & Solvents [chem.rochester.edu]
• 5. benchchem.com [benchchem.com]
• 6. mt.com [mt.com]
• 7. youtube.com [youtube.com]
• 8. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 9. Fischer Esterification [organic-chemistry.org]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. chem.libretexts.org [chem.libretexts.org]

"stability issues and degradation of Methyl 4-pyridylacetate"

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Methyl 4-pyridylacetate. The information is presented in a question-and-answer format to directly address common stability and degradation issues encountered during experimentation.

Troubleshooting Guides

Issue 1: Inconsistent Assay Results or Loss of Purity Over Time

Q: My assay results for Methyl 4-pyridylacetate are inconsistent, and I suspect the compound is degrading. What are the likely causes and how can I investigate this?

A: Inconsistent assay results and loss of purity are often due to the degradation of Methyl 4-pyridylacetate. The primary degradation pathway is hydrolysis of the methyl ester group to form 4-pyridineacetic acid. This can be influenced by several factors.

Initial Investigation Workflow:

Technical Support Center: Reactions Involving Methyl 4-pyridylacetate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Methyl 4-pyridylacetate.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the workup of common reactions involving Methyl 4-pyridylacetate.

Issue 1: Low or No Yield of Knoevenagel Condensation Product

Question: I performed a Knoevenagel condensation with Methyl 4-pyridylacetate and an aldehyde, but I have a low yield after workup. What could be the problem?

Answer: Low yields in Knoevenagel condensations can arise from several factors. Here is a systematic guide to troubleshooting this issue:

Possible Cause	Troubleshooting Step
Incomplete Reaction	Monitor the reaction progress using Thin Layer Chromatography (TLC). If starting material is still present, consider extending the reaction time or slightly increasing the temperature.
Suboptimal Catalyst	While some Knoevenagel condensations with activated methylene compounds can proceed without a catalyst, others may require a basic catalyst like piperidine or a Lewis acid.[1] If using a catalyst, ensure it is fresh and used in the correct stoichiometric amount.
Product Precipitation Issues	In many catalyst-free Knoevenagel reactions, the product precipitates from the reaction mixture.[2] If your product is not precipitating, the solvent system (e.g., water:ethanol) may not be optimal for your specific product. Try adjusting the solvent ratio or cooling the mixture to induce crystallization.
Product Loss During Workup	The workup for many Knoevenagel products is a simple filtration and washing.[3] If your product has some solubility in the wash solvent (e.g., cold water or ethanol), you may be losing product. Use minimal amounts of ice-cold solvent for washing.
Side Reactions	The pyridine nitrogen can sometimes interfere with the reaction. Ensure your reaction conditions are not overly harsh, which could lead to side reactions.

Issue 2: Difficulty in Purifying the Product of an Acylation Reaction

Question: After acylating Methyl 4-pyridylacetate, I am struggling to get a pure product. My crude NMR shows multiple sets of peaks. What should I do?

Answer: Purification of acylated pyridine derivatives can be challenging. The basicity of the pyridine nitrogen can complicate chromatography and the presence of unreacted starting materials or byproducts can make crystallization difficult.

Possible Cause	Troubleshooting Step
Unreacted Acylating Agent	Quench the reaction thoroughly to remove any remaining acylating agent (e.g., acyl chloride or anhydride). This can often be done by adding water or a mild aqueous base.
Basic Impurities	The pyridine nitrogen can cause streaking on silica gel chromatography. Consider using a solvent system containing a small amount of a basic modifier like triethylamine (e.g., 0.5-1%) to improve peak shape. Alternatively, neutral or basic alumina can be used as the stationary phase.
Salts from Workup	Ensure that all salts formed during the workup (e.g., from neutralization with a base) are completely removed by aqueous washes before concentrating the organic layer.
Crystallization Issues	If direct crystallization from the reaction mixture is not working, try purifying the crude product by column chromatography first and then crystallize the purified material.[4] Experiment with different solvent systems for crystallization (e.g., ethyl acetate/hexanes, ethanol/water).

Issue 3: Incomplete Hydrolysis of the Methyl Ester

Question: I am trying to hydrolyze the methyl ester of a Methyl 4-pyridylacetate derivative, but the reaction is not going to completion. How can I improve the yield of the carboxylic acid?

Answer: Incomplete hydrolysis is a common issue. The success of the reaction depends on the chosen method (acidic or basic) and the reaction conditions.

Possible Cause	Troubleshooting Step
Insufficient Reaction Time/Temp (Saponification)	For alkaline hydrolysis (saponification), ensure the reaction is heated at reflux for a sufficient duration (1-4 hours or more).[5] Monitor the reaction by TLC until the starting material is consumed.
Reversibility of Reaction (Acid-Catalyzed)	Acid-catalyzed hydrolysis is a reversible process. To drive the equilibrium towards the carboxylic acid, use a large excess of water.[5]
Incomplete Acidification	During the workup of a saponification reaction, it is crucial to acidify the aqueous layer to a pH of 1-2 to precipitate the carboxylic acid product.[5] Check the pH with litmus paper or a pH meter.
Product Solubility	The resulting pyridylacetic acid may have some solubility in water. After acidification, cool the mixture in an ice bath to maximize precipitation before filtration. If the product is still in solution, you may need to extract it with an organic solvent like ethyl acetate.
Side Reactions	If your molecule contains other sensitive functional groups, they may be reacting under the hydrolysis conditions. Consider using milder conditions if possible.

Frequently Asked Questions (FAQs)

Q1: What are the main safety precautions to take when working with Methyl 4-pyridylacetate?

A1: Methyl 4-pyridylacetate is known to cause skin and serious eye irritation, and may cause respiratory irritation.[6] Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

Q2: How can I remove a polar aprotic solvent like DMF or DMSO during the workup?

A2: To remove solvents like DMF or DMSO, dilute the reaction mixture with a suitable organic solvent and wash the organic layer multiple times with water. A general rule of thumb is to use approximately 10 volumes of water for every volume of DMF or DMSO.

Q3: My reaction mixture has formed an emulsion during the aqueous workup. How can I break it?

A3: Emulsions can sometimes be broken by adding a saturated aqueous solution of sodium chloride (brine). The increased ionic strength of the aqueous layer can help to separate the layers. Gentle swirling or allowing the mixture to stand for an extended period may also be effective.

Q4: What is a suitable drying agent for organic solutions of pyridine-containing compounds?

A4: Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄) are commonly used and effective drying agents for organic solutions containing pyridine derivatives.

Experimental Protocols

Protocol 1: General Workup for a Catalyst-Free Knoevenagel Condensation

This protocol is adapted from procedures for catalyst-free Knoevenagel condensations in aqueous ethanol.[2]

• Reaction Monitoring: Monitor the reaction by TLC until the starting aldehyde is consumed.

• Product Precipitation: As the reaction proceeds, the product will often precipitate from the H₂O:EtOH mixture.

• Cooling: Once the reaction is complete, cool the reaction mixture in an ice bath for 30 minutes to maximize precipitation.

• Filtration: Isolate the product by vacuum filtration using a Buchner funnel.

• Washing: Wash the collected solid with a small amount of cold water, followed by a small amount of cold ethanol to remove any unreacted starting materials.

• Drying: Dry the purified product in a vacuum oven.

Protocol 2: General Workup for Acylation using an Acyl Chloride

This protocol is based on general procedures for the N-acylation of anilines and other amines.[7]

• Quenching: After the reaction is complete (monitored by TLC), cool the reaction mixture to 0 °C and slowly add water to quench any unreacted acyl chloride.

• Extraction: Transfer the mixture to a separatory funnel and extract with an organic solvent such as ethyl acetate or dichloromethane.

• Aqueous Washes:

  • Wash the organic layer with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to remove any HCl byproduct.

  • Wash the organic layer with water.

  • Wash the organic layer with brine.

• Drying: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Solvent Removal: Filter off the drying agent and concentrate the organic layer under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by column chromatography or crystallization.

Protocol 3: Workup for Alkaline Hydrolysis (Saponification)

This protocol is based on the hydrolysis of a similar methyl ester.[5]

• Solvent Removal: After the reaction is complete, cool the mixture to room temperature and remove any organic co-solvent (e.g., methanol) under reduced pressure.

• Dilution and Wash: Dilute the remaining aqueous solution with water and wash with a non-polar organic solvent (e.g., diethyl ether) to remove any unreacted starting material.

• Acidification: Cool the aqueous layer in an ice bath and acidify to pH 1-2 by the slow addition of concentrated HCl. The product should precipitate as a solid.

• Isolation: Collect the precipitated carboxylic acid by vacuum filtration.

• Washing: Wash the solid with a small amount of cold water.

• Drying: Dry the final product under vacuum.

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. bcc.bas.bg [bcc.bas.bg]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Methyl 4-pyridylacetate | C8H9NO2 | CID 122482 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to Pyridine Derivatives for Researchers and Drug Development Professionals

An In-depth Analysis of Biological Activity and Performance

The pyridine scaffold is a cornerstone in medicinal chemistry, integral to the structure of numerous therapeutic agents due to its versatile chemical properties and broad range of biological activities. This guide provides a comparative overview of Methyl 4-pyridylacetate and other selected pyridine derivatives, focusing on their performance in anticancer and enzyme inhibition assays. The data presented herein is intended to serve as a resource for researchers, scientists, and professionals in the field of drug development to inform the selection and design of novel pyridine-based therapeutic agents.

Comparative Analysis of Anticancer Activity

Pyridine derivatives have demonstrated significant potential as anticancer agents by targeting various cancer cell lines. The following table summarizes the in vitro cytotoxic activity of a selection of pyridine derivatives against different human cancer cell lines, with efficacy measured by the half-maximal inhibitory concentration (IC50). Lower IC50 values are indicative of higher potency.

Table 1: Comparative Anticancer Activity of Selected Pyridine Derivatives

Compound ID	Derivative Class	Cancer Cell Line	IC50 (µM)	Reference
1	Pyridine-Urea	MCF-7 (Breast)	0.22 (48h) / 0.11 (72h)	[1]
2	Pyridine-Urea	MCF-7 (Breast)	1.88 (48h) / 0.80 (72h)	[1]
3	N-methyl-4-phenoxypicolinamide	A549 (Lung)	3.6	[2]
4	N-methyl-4-phenoxypicolinamide	H460 (Lung)	1.7	[2]
5	N-methyl-4-phenoxypicolinamide	HT-29 (Colon)	3.0	[2]
6	2,6-diaryl-substituted pyridine	HT29 (Colorectal)	2.243	[3]
Doxorubicin	Standard Chemotherapy	MCF-7 (Breast)	1.93 (48h)	[1]
Sorafenib	Multi-kinase inhibitor	A549, H460, HT-29	-	[2]

It is important to note that direct comparison of IC50 values across different studies should be approached with caution due to variations in experimental conditions. Data for Methyl 4-pyridylacetate was not available in the reviewed literature.

Comparative Analysis of Enzyme Inhibitory Activity

The inhibition of specific enzymes is a key mechanism of action for many therapeutic agents. Pyridine derivatives have been extensively investigated as inhibitors of various enzymes, including acetylcholinesterase (AChE) and p38 mitogen-activated protein kinase (MAPK), which are implicated in neurodegenerative diseases and inflammatory conditions, respectively.

Table 2: Comparative Enzyme Inhibitory Activity of Selected Pyridine Derivatives

Compound ID	Derivative Class	Target Enzyme	IC50 (µM)	Reference
Carbamate 8	Pyridine Carbamate	human Acetylcholinesterase (hAChE)	0.153	[4]
Carbamate 11	Pyridine Carbamate	human Butyrylcholinesterase (hBChE)	0.828	[4]
MPTP	Tetrahydropyridine	Acetylcholinesterase (AChE)	Ki = 2.14 mM	[5]
MPP+	Phenylpyridinium	Acetylcholinesterase (AChE)	Ki = 0.197 mM
PD 169316	Pyridinylimidazole	p38 MAPK	0.089
SB202190	Pyridinylimidazole	p38α MAPK	0.05	[6]

Note: Ki represents the inhibition constant. Data for Methyl 4-pyridylacetate was not available in the reviewed literature.

Signaling Pathways

The p38 mitogen-activated protein kinase (MAPK) signaling pathway is a crucial regulator of cellular responses to stress and inflammation. Many pyridine derivatives have been developed as inhibitors of p38 MAPK, highlighting the therapeutic potential of targeting this pathway.

Caption: The p38 MAPK signaling cascade and the point of intervention for pyridine-based inhibitors.

Experimental Protocols

In Vitro Cytotoxicity Assay (MTT Assay)

This protocol outlines the 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay, a colorimetric method to assess cell viability.

Principle: Metabolically active cells reduce the yellow tetrazolium salt MTT to purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells and can be quantified spectrophotometrically.

Materials:

• Cancer cell lines (e.g., MCF-7, A549, HT-29)

• Cell culture medium (e.g., DMEM, RPMI-1640) supplemented with fetal bovine serum (FBS) and antibiotics

• 96-well plates

• Methyl 4-pyridylacetate and other pyridine derivatives

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO, isopropanol with HCl)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into 96-well plates at a predetermined density (e.g., 5 x 10³ to 1 x 10⁴ cells/well) and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Treat the cells with various concentrations of the test compounds (and a vehicle control) and incubate for a specified period (e.g., 48 or 72 hours).

• MTT Addition: After the incubation period, add 10-20 µL of MTT solution to each well and incubate for 2-4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 100-200 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value, which is the concentration of the compound that causes 50% inhibition of cell growth.

In Vitro p38 MAPK Inhibition Assay

This protocol describes a general method for determining the inhibitory activity of compounds against p38 MAPK.

Principle: The assay measures the ability of a compound to inhibit the phosphorylation of a specific substrate by the p38 MAPK enzyme. The amount of phosphorylation is quantified, typically using methods like ELISA, fluorescence, or radioactivity.

Materials:

• Recombinant human p38 MAPK enzyme

• Kinase assay buffer

• ATP

• p38 MAPK substrate (e.g., ATF2)

• Test compounds (Methyl 4-pyridylacetate and other pyridine derivatives)

• Detection reagents (e.g., phospho-specific antibody, secondary antibody conjugated to an enzyme, substrate for the detection enzyme)

• 96-well plates

• Microplate reader

Procedure:

• Assay Setup: In a 96-well plate, add the kinase assay buffer, the p38 MAPK enzyme, and the substrate.

• Inhibitor Addition: Add the test compounds at various concentrations (and a vehicle control) to the wells.

• Reaction Initiation: Initiate the kinase reaction by adding ATP to each well.

• Incubation: Incubate the plate at a specific temperature (e.g., 30°C) for a defined period (e.g., 60 minutes).

• Detection: Stop the reaction and detect the amount of phosphorylated substrate using a suitable method (e.g., ELISA with a phospho-specific antibody).

• Data Analysis: Calculate the percentage of inhibition of p38 MAPK activity for each compound concentration and determine the IC50 value.

Conclusion

The pyridine nucleus is a privileged scaffold in medicinal chemistry, offering a foundation for the development of potent and selective therapeutic agents. While direct comparative data for Methyl 4-pyridylacetate is limited in the current literature, the presented data for other pyridine derivatives showcases the significant potential of this class of compounds in anticancer and enzyme-inhibitory applications. The provided experimental protocols offer a standardized framework for the evaluation of new pyridine derivatives, facilitating the generation of comparable data to guide future drug discovery efforts. Further investigation into the biological activities of Methyl 4-pyridylacetate and its analogues is warranted to fully elucidate their therapeutic potential.

References

• 1. geneglobe.qiagen.com [geneglobe.qiagen.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. p38 MAPK Signaling | Cell Signaling Technology [cellsignal.com]
• 6. Three-Component Synthesis of Pyridylacetic Acid Derivatives by Arylation/Decarboxylative Substitution of Meldrum’s Acids - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Reactivity of Methyl 4-Pyridylacetate and Ethyl 4-Pyridylacetate

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

In general, methyl 4-pyridylacetate is expected to be more reactive than ethyl 4-pyridylacetate in common nucleophilic acyl substitution reactions. This difference in reactivity is primarily attributed to steric hindrance, with the smaller methyl group presenting less of an obstacle to the approach of a nucleophile compared to the bulkier ethyl group. Electronic effects of the methyl and ethyl groups are largely similar and play a minor role in the reactivity differences.

Comparative Reactivity Analysis

The reactivity of esters in nucleophilic acyl substitution reactions, such as hydrolysis and amidation, is influenced by both steric and electronic factors.

Steric Effects: The primary differentiating factor between methyl and ethyl 4-pyridylacetate is the size of the alkyl group in the ester functionality. The ethyl group is larger than the methyl group, which leads to greater steric hindrance around the carbonyl carbon. This increased steric bulk impedes the approach of nucleophiles, thus slowing down the reaction rate.

Electronic Effects: Both methyl and ethyl groups are weakly electron-donating through an inductive effect. The difference in the inductive effect between a methyl and an ethyl group is minimal and is not expected to significantly influence the electrophilicity of the carbonyl carbon to a degree that would override the more dominant steric effects.

Based on these principles, a qualitative comparison of their reactivity is presented in the table below.

Reaction Type	Expected Relative Reactivity	Rationale
Acid-Catalyzed Hydrolysis	Methyl 4-pyridylacetate > Ethyl 4-pyridylacetate	Less steric hindrance from the methyl group allows for easier nucleophilic attack by water on the protonated carbonyl.
Base-Catalyzed Hydrolysis (Saponification)	Methyl 4-pyridylacetate > Ethyl 4-pyridylacetate	The smaller methyl group provides a less hindered path for the attack of the hydroxide ion on the carbonyl carbon.
Amidation	Methyl 4-pyridylacetate > Ethyl 4-pyridylacetate	The approach of the amine nucleophile is less sterically hindered in the case of the methyl ester, leading to a faster reaction.

Experimental Protocols

The following are detailed, generalized methodologies for key reactions involving 4-pyridylacetate esters. These protocols can be adapted for either the methyl or ethyl ester, with the expectation that reaction times may need to be adjusted based on the principles outlined above (i.e., longer reaction times for the ethyl ester).

Protocol 1: Acid-Catalyzed Hydrolysis of a 4-Pyridylacetate Ester

Objective: To hydrolyze a 4-pyridylacetate ester to 4-pyridylacetic acid using an acid catalyst.

Materials:

• Methyl or Ethyl 4-pyridylacetate

• 1 M Hydrochloric Acid (HCl) or Sulfuric Acid (H₂SO₄)

• Dioxane (or another suitable co-solvent)

• Sodium bicarbonate (NaHCO₃), saturated solution

• Ethyl acetate

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Separatory funnel

• Beakers and other standard laboratory glassware

Procedure:

• In a round-bottom flask, dissolve the 4-pyridylacetate ester (1.0 eq) in a minimal amount of dioxane.

• Add a 1 M aqueous solution of HCl or H₂SO₄ (5-10 eq).

• Attach a reflux condenser and heat the mixture to reflux (typically 80-100 °C) with stirring.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Cool the reaction mixture to room temperature.

• Carefully neutralize the mixture by the slow addition of a saturated solution of sodium bicarbonate until the effervescence ceases and the pH is approximately 7-8.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude 4-pyridylacetic acid.

• The product can be further purified by recrystallization or column chromatography if necessary.

Protocol 2: Base-Catalyzed Hydrolysis (Saponification) of a 4-Pyridylacetate Ester

Objective: To hydrolyze a 4-pyridylacetate ester to the corresponding carboxylate salt, followed by acidification to obtain 4-pyridylacetic acid.

Materials:

• Methyl or Ethyl 4-pyridylacetate

• 1 M Sodium Hydroxide (NaOH)

• Methanol or Ethanol

• 1 M Hydrochloric Acid (HCl)

• Round-bottom flask

• Reflux condenser

• Stir plate

• Beakers and other standard laboratory glassware

Procedure:

• Dissolve the 4-pyridylacetate ester (1.0 eq) in methanol or ethanol in a round-bottom flask.

• Add a 1 M aqueous solution of NaOH (1.5-2.0 eq).

• Stir the mixture at room temperature or gently heat to reflux to increase the rate of reaction.

• Monitor the reaction by TLC.

• Once the reaction is complete, cool the mixture to room temperature and remove the alcohol solvent under reduced pressure.

• Cool the remaining aqueous solution in an ice bath and acidify to approximately pH 3-4 by the slow addition of 1 M HCl.

• A precipitate of 4-pyridylacetic acid should form.

• Collect the solid product by vacuum filtration, wash with cold water, and dry under vacuum.

Protocol 3: Direct Amidation of a 4-Pyridylacetate Ester

Objective: To synthesize a 4-pyridylacetamide derivative from a 4-pyridylacetate ester and an amine.

Materials:

• Methyl or Ethyl 4-pyridylacetate

• Primary or secondary amine

• Sodium methoxide or another suitable base (optional, for catalyzed reactions)

• Toluene or another suitable high-boiling solvent

• Round-bottom flask

• Reflux condenser

• Heating mantle with a temperature controller

• Standard laboratory glassware for workup

Procedure:

• To a round-bottom flask, add the 4-pyridylacetate ester (1.0 eq) and the amine (1.1-1.5 eq).

• Add a suitable solvent such as toluene.

• For a catalyzed reaction, a catalytic amount of a base like sodium methoxide can be added.

• Attach a reflux condenser and heat the mixture to reflux with stirring. The temperature will depend on the solvent used.

• Monitor the reaction by TLC.

• Upon completion, cool the reaction mixture to room temperature.

• The workup procedure will vary depending on the properties of the resulting amide. A typical workup may involve washing the reaction mixture with water and brine, drying the organic layer over a suitable drying agent, and removing the solvent under reduced pressure.

• The crude amide can be purified by column chromatography or recrystallization.

Reaction Mechanisms and Visualizations

To further illustrate the chemical transformations discussed, the following diagrams depict the general mechanisms for base-catalyzed hydrolysis, acid-catalyzed hydrolysis, and direct amidation of an ester.

Figure 1: General mechanism of base-catalyzed ester hydrolysis (saponification).

Figure 2: General mechanism of acid-catalyzed ester hydrolysis.

Figure 3: General mechanism for the direct amidation of an ester.

Conclusion

In the absence of direct comparative experimental data, the principles of organic chemistry strongly suggest that methyl 4-pyridylacetate is the more reactive of the two esters in nucleophilic acyl substitution reactions. The smaller steric profile of the methyl group compared to the ethyl group is the predominant factor governing this reactivity difference. Researchers and professionals in drug development should consider this difference when planning syntheses, as reaction times and conditions may need to be optimized accordingly. For reactions where higher reactivity is desired, methyl 4-pyridylacetate would be the preferred starting material. Conversely, if a slightly more stable ester is required, ethyl 4-pyridylacetate may be the more suitable choice.

A Comparative Guide to the ¹H and ¹³C NMR Characterization of Methyl 4-pyridylacetate

For Researchers, Scientists, and Drug Development Professionals: A Detailed Spectroscopic Comparison of Methyl 4-pyridylacetate and Its Isomeric and Ester Analogues

In the realm of pharmaceutical research and development, precise molecular characterization is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy stands as a cornerstone technique for the elucidation of molecular structures. This guide provides a comprehensive comparison of the ¹H and ¹³C NMR spectral data for Methyl 4-pyridylacetate, a key building block in medicinal chemistry, alongside its structural isomers, Methyl 2-pyridylacetate and Methyl 3-pyridylacetate, and its ethyl ester analogue, Ethyl 4-pyridylacetate. The presented data, supported by established experimental protocols, offers a valuable resource for the unambiguous identification and differentiation of these closely related compounds.

¹H and ¹³C NMR Spectral Data Comparison

The following tables summarize the key ¹H and ¹³C NMR spectral data for Methyl 4-pyridylacetate and its selected analogues. All data is presented for samples dissolved in deuterated chloroform (CDCl₃), with chemical shifts (δ) reported in parts per million (ppm) relative to tetramethylsilane (TMS).

Table 1: ¹H NMR Spectral Data Comparison

Compound	Position	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration
Methyl 4-pyridylacetate	H-2, H-6	8.55	d	6.0	2H
H-3, H-5	7.25	d	6.0	2H
-CH₂-	3.69	s	-	2H
-OCH₃	3.70	s	-	3H
Methyl 2-pyridylacetate	H-6	8.57	d	4.8	1H
H-4	7.69	td	7.7, 1.8	1H
H-3	7.28	d	7.8	1H
H-5	7.20	dd	7.4, 4.9	1H
-CH₂-	3.86	s	-	2H
-OCH₃	3.73	s	-	3H
Methyl 3-pyridylacetate	H-2	8.57	d	1.7	1H
H-6	8.52	dd	4.8, 1.6	1H
H-4	7.69	dt	7.8, 1.9	1H
H-5	7.30	dd	7.8, 4.8	1H
-CH₂-	3.68	s	-	2H
-OCH₃	3.71	s	-	3H
Ethyl 4-pyridylacetate	H-2, H-6	8.55	d	6.0	2H
H-3, H-5	7.24	d	6.0	2H
-OCH₂CH₃	4.17	q	7.1	2H
-CH₂-	3.66	s	-	2H
-OCH₂CH₃	1.26	t	7.1	3H

Table 2: ¹³C NMR Spectral Data Comparison

Compound	C-2, C-6	C-3, C-5	C-4	-CH₂-	-C=O	-OCH₃ / -OCH₂CH₃	-OCH₂CH₃
Methyl 4-pyridylacetate	150.0	124.3	143.9	40.7	171.1	52.2	-
Methyl 2-pyridylacetate	156.8 (C-2)	123.6 (C-3)	136.9 (C-4)	42.8	171.8	52.1	-
149.5 (C-6)	121.9 (C-5)
Methyl 3-pyridylacetate	150.8 (C-2)	130.1 (C-3)	137.0 (C-4)	38.3	171.4	52.1	-
148.9 (C-6)	123.6 (C-5)
Ethyl 4-pyridylacetate	149.9	124.2	144.2	40.8	170.6	61.2	14.1

Experimental Protocols

A standardized protocol for the acquisition of high-quality ¹H and ¹³C NMR spectra is crucial for data reproducibility and comparison.

Sample Preparation:

• Weigh 5-10 mg of the solid sample or measure 5-10 µL of the liquid sample into a clean, dry vial.

• Add approximately 0.6-0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard.

• Gently swirl or vortex the vial to ensure complete dissolution of the sample.

• Filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean, dry 5 mm NMR tube.

• Cap the NMR tube securely.

¹H NMR Spectroscopy:

• Instrument: 400 MHz (or higher field) NMR spectrometer.

• Pulse Program: Standard single-pulse sequence (zg30).

• Number of Scans: 16-32, depending on sample concentration.

• Relaxation Delay (d1): 1.0 second.

• Acquisition Time (aq): Approximately 4 seconds.

• Spectral Width (sw): -2 to 12 ppm.

• Temperature: 298 K.

• Processing: Apply a line broadening of 0.3 Hz before Fourier transformation. Phase and baseline correct the spectrum. Calibrate the spectrum by setting the TMS signal to 0.00 ppm.

¹³C NMR Spectroscopy:

• Instrument: 100 MHz (or corresponding frequency for the spectrometer used) NMR spectrometer.

• Pulse Program: Standard proton-decoupled pulse sequence (zgpg30).

• Number of Scans: 1024 or more, depending on sample concentration.

• Relaxation Delay (d1): 2.0 seconds.

• Acquisition Time (aq): Approximately 1-2 seconds.

• Spectral Width (sw): -5 to 220 ppm.

• Temperature: 298 K.

• Processing: Apply a line broadening of 1.0 Hz before Fourier transformation. Phase and baseline correct the spectrum. Calibrate the spectrum by setting the CDCl₃ solvent peak to 77.16 ppm.

Data Interpretation and Visualization

The distinct substitution patterns of the pyridyl ring in the three isomers lead to characteristic differences in their NMR spectra. These differences are a direct consequence of the varying electronic environments of the protons and carbon atoms.

Caption: Workflow for the NMR characterization of Methyl 4-pyridylacetate.

The workflow diagram above illustrates the systematic process from sample preparation to the final comparative analysis of the NMR data.

The key distinguishing features among the isomers lie in the chemical shifts and coupling patterns of the aromatic protons. In Methyl 4-pyridylacetate, the symmetry of the molecule results in two distinct signals for the four pyridine protons, appearing as two doublets. In contrast, Methyl 2-pyridylacetate and Methyl 3-pyridylacetate, being unsymmetrical, exhibit four distinct signals for the pyridine protons with more complex splitting patterns.

Caption: Logical relationship for the comparison of Methyl 4-pyridylacetate with its isomers and ethyl ester analogue.

The comparison of the ethyl ester, Ethyl 4-pyridylacetate, with its methyl counterpart primarily highlights the differences in the ester alkyl group signals, with the ethyl group showing a characteristic quartet and triplet, while the core pyridyl and acetate methylene signals remain largely similar. This systematic comparison allows for the confident identification of each specific compound and the detection of potential isomeric impurities.

A Comparative Guide to Catalysts for the Synthesis of Methyl 4-pyridylacetate

For Researchers, Scientists, and Drug Development Professionals

The synthesis of Methyl 4-pyridylacetate, a key intermediate in the pharmaceutical and agrochemical industries, is predominantly achieved through the esterification of 4-pyridylacetic acid with methanol. The choice of catalyst for this reaction is critical as it significantly influences the reaction rate, yield, and purity of the final product. This guide provides a comparative analysis of potential catalytic systems for this synthesis, supported by established chemical principles and analogous experimental data from related reactions.

Performance Comparison of Catalytic Systems

The selection of an appropriate catalyst is a pivotal step in optimizing the synthesis of Methyl 4-pyridylacetate. The following table summarizes the performance of various potential catalysts based on their general applicability to Fischer esterification and data from similar transformations.

Catalyst/Reagent	Starting Material	General Reaction Conditions	Anticipated Yield (%)	Key Considerations
Sulfuric Acid (H₂SO₄)	4-Pyridylacetic acid	Reflux in methanol	High	Strong acid, corrosive, requires neutralization during workup.[1][2]
p-Toluenesulfonic Acid (TsOH)	4-Pyridylacetic acid	Reflux in methanol	High	Solid, easier to handle than H₂SO₄, requires neutralization.[1]
Thionyl Chloride (SOCl₂)	4-Pyridylacetic acid	Reflux with methanol	High	Forms a reactive acyl chloride intermediate, reaction is typically fast. Generates HCl and SO₂ as byproducts.[3]
Solid Acid Catalysts (e.g., Amberlyst, Dowex)	4-Pyridylacetic acid	Fixed-bed or batch reactor with methanol	Moderate to High	Reusable, simplifies product purification, may require higher temperatures or longer reaction times.[4]
Magnetic-Responsive Solid Acids	4-Pyridylacetic acid	Batch reactor with methanol	High	Offers excellent recyclability and ease of separation from the reaction mixture.[5]

Experimental Protocols

Detailed methodologies for key catalytic systems are outlined below. These protocols are based on the general principles of Fischer esterification and can be adapted for the synthesis of Methyl 4-pyridylacetate.

1. Synthesis using Sulfuric Acid as a Catalyst

This procedure is a standard method for Fischer esterification.

• Materials: 4-Pyridylacetic acid, methanol, concentrated sulfuric acid, saturated sodium bicarbonate solution, ethyl acetate, anhydrous magnesium sulfate.

• Procedure:

  • To a solution of 4-pyridylacetic acid in an excess of methanol, slowly add a catalytic amount of concentrated sulfuric acid.

  • Reflux the reaction mixture for several hours, monitoring the progress by thin-layer chromatography (TLC) or gas chromatography (GC).

  • After completion, cool the mixture to room temperature and remove the excess methanol under reduced pressure.

  • Dissolve the residue in ethyl acetate and carefully neutralize the mixture with a saturated sodium bicarbonate solution until the effervescence ceases.

  • Separate the organic layer, wash with brine, dry over anhydrous magnesium sulfate, and filter.

  • Evaporate the solvent to obtain the crude Methyl 4-pyridylacetate, which can be further purified by distillation or column chromatography.

2. Synthesis using a Solid Acid Catalyst

This method offers a more environmentally friendly approach with easier catalyst recovery.

• Materials: 4-Pyridylacetic acid, methanol, solid acid catalyst (e.g., Amberlyst-15), ethyl acetate.

• Procedure:

  • In a round-bottom flask, combine 4-pyridylacetic acid, methanol, and the solid acid catalyst.

  • Reflux the mixture with stirring for the required time, monitoring the reaction progress.

  • Upon completion, cool the mixture and filter to recover the solid catalyst. The catalyst can be washed with methanol and dried for reuse.

  • Remove the excess methanol from the filtrate under reduced pressure.

  • The resulting crude product can be purified by distillation or column chromatography.

Visualizing the Experimental Workflow

The following diagram illustrates a general workflow for the synthesis and comparative evaluation of catalysts for producing Methyl 4-pyridylacetate.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. US2758999A - Esterification of pyridine carboxylic acids - Google Patents [patents.google.com]
• 3. benchchem.com [benchchem.com]
• 4. digital.csic.es [digital.csic.es]
• 5. Magnetic-responsive solid acid catalysts for esterification - RSC Advances (RSC Publishing) [pubs.rsc.org]

Comparative Analysis of Methyl 4-Pyridylacetate Analogs as Enzyme Inhibitors

For Researchers, Scientists, and Drug Development Professionals: A detailed guide to the biological activity of Methyl 4-pyridylacetate analogs, focusing on their potential as enzyme inhibitors in hormone biosynthesis.

This guide provides a comparative analysis of various ester analogs of 4-pyridylacetic acid, evaluating their inhibitory effects on key enzymes involved in estrogen and androgen biosynthesis. The data presented is derived from studies on human placental aromatase and the rat testicular 17α-hydroxylase/C17-20 lyase enzyme complex. This information is critical for the rational design of novel therapeutic agents targeting hormone-dependent pathways.

Quantitative Comparison of Biological Activity

The inhibitory potency of a series of 4-pyridylacetic acid esters was evaluated against two critical enzyme systems in steroid biosynthesis. The following table summarizes the IC50 values, providing a clear comparison of the different analogs. The parent compound, Methyl 4-pyridylacetate, serves as the baseline for comparison.

Compound	Aromatase IC50 (µM)	17α-hydroxylase/C17-20 lyase IC50 (µM)
Methyl 4-pyridylacetate	>100	>100
Bornyl 4-pyridylacetate	0.08	0.15
Isopinocampheyl 4-pyridylacetate	0.12	0.20
1-Adamantyl 4-pyridylacetate	0.15	0.25
Cyclohexyl 4-pyridylacetate	1.5	2.5
Axial-Cyclohexyl 4-pyridylacetate	>10	>10
Equatorial-Cyclohexyl 4-pyridylacetate	1.2	2.0
Methyl-substituted Bornyl Ester	Reduced Potency	Increased Potency

Data sourced from a study on the inhibition of estrogen and androgen biosynthesis enzymes[1].

The results indicate that esters containing bulky, lipophilic groups such as borneyl, isopinocampheyl, and 1-adamantyl moieties are significantly more potent inhibitors of both aromatase and 17α-hydroxylase/C17-20 lyase compared to the simple methyl ester[1]. Notably, the stereochemistry of the ester group influences activity, with equatorial substitution on a cyclohexyl ring being more favorable than axial substitution[1]. Furthermore, substitution on the acetate portion of the molecule can introduce selectivity between the two enzyme complexes[1].

Experimental Protocols

The following are detailed methodologies for the key experiments cited in this guide.

Synthesis of 4-Pyridylacetic Acid Esters

The various esters of 4-pyridylacetic acid were synthesized via a base-mediated exchange reaction starting from Methyl 4-pyridylacetate.

General Procedure:

• Methyl 4-pyridylacetate is dissolved in a suitable solvent.

• The corresponding alcohol (e.g., borneol, 1-adamantanol) is added to the solution.

• A base catalyst is introduced to facilitate the transesterification reaction.

• The reaction mixture is heated under reflux for a specified period.

• The product is isolated and purified using standard techniques such as chromatography.

In Vitro Enzyme Inhibition Assays

Human Placental Aromatase Inhibition Assay:

• Aromatase enzyme is prepared from human placental tissue.

• The enzyme is incubated with the test compounds (4-pyridylacetic acid esters) at various concentrations.

• The substrate, [1β-³H]androstenedione, is added to initiate the reaction.

• The rate of formation of [³H]water, a byproduct of the aromatization reaction, is measured to determine the enzyme activity.

• IC50 values are calculated by plotting the percentage of enzyme inhibition against the logarithm of the inhibitor concentration.

Rat Testicular 17α-Hydroxylase/C17-20 Lyase Inhibition Assay:

• The enzyme complex is obtained from rat testicular microsomes.

• The microsomes are incubated with the test compounds at various concentrations.

• The substrate, [³H]progesterone, is added to the incubation mixture.

• The reaction is allowed to proceed, and the metabolites (e.g., 17α-hydroxyprogesterone and androstenedione) are extracted.

• The metabolites are separated by thin-layer chromatography (TLC) and quantified by liquid scintillation counting.

• The inhibition of both 17α-hydroxylase and C17-20 lyase activities is determined, and IC50 values are calculated.

Visualizing the Inhibition Pathway and Experimental Workflow

To better understand the mechanism of action and the experimental process, the following diagrams are provided.

Caption: Inhibition of Androgen and Estrogen Biosynthesis Pathways.

Caption: General Experimental Workflow for Analog Synthesis and Evaluation.

References

• 1. Inhibition of enzymes of estrogen and androgen biosynthesis by esters of 4-pyridylacetic acid - PubMed [pubmed.ncbi.nlm.nih.gov]

Benchmarking the Performance of Methyl 4-pyridylacetate in Specific Reactions: A Comparative Guide

For researchers, scientists, and professionals in drug development, the selection of appropriate reagents is a critical factor in the efficiency and success of synthetic pathways. Methyl 4-pyridylacetate, a versatile building block, is frequently employed in the synthesis of a variety of nitrogen-containing heterocyclic compounds. This guide provides an objective comparison of the performance of Methyl 4-pyridylacetate in key chemical reactions against its structural isomers, Methyl 2-pyridylacetate and Methyl 3-pyridylacetate, as well as other alternative reagents. The following analysis is based on available experimental data to assist in making informed decisions for specific research applications.

Comparative Performance in Key Reactions

The reactivity of methyl pyridylacetate isomers is significantly influenced by the position of the nitrogen atom in the pyridine ring, which affects the acidity of the α-protons and the nucleophilicity of the resulting enolate. This difference in electronic properties leads to variations in reaction yields, times, and even reaction pathways.

Knoevenagel Condensation

The Knoevenagel condensation is a fundamental carbon-carbon bond-forming reaction involving the reaction of an active methylene compound with a carbonyl compound. In a comparative context, while direct side-by-side data for methyl pyridylacetate isomers is limited, studies on related active methylene compounds provide valuable insights. For instance, a catalyst-free Knoevenagel condensation of pyridinecarbaldehydes with various active methylene compounds, such as malononitrile and cyanoacetates, in an ethanol-water mixture has been reported to yield excellent results.[1] This suggests that methyl pyridylacetates would also be effective substrates in such environmentally benign conditions.

Table 1: Knoevenagel Condensation of Pyridinecarbaldehydes with Active Methylene Compounds [1]

Aldehyde	Active Methylene Compound	Reaction Time (min)	Yield (%)
2-Pyridinecarboxaldehyde	Malononitrile	5	98
3-Pyridinecarboxaldehyde	Malononitrile	5	98
4-Pyridinecarboxaldehyde	Malononitrile	5	98
2-Pyridinecarboxaldehyde	Ethyl cyanoacetate	10	95
3-Pyridinecarboxaldehyde	Ethyl cyanoacetate	10	96
4-Pyridinecarboxaldehyde	Ethyl cyanoacetate	10	97

Note: While this table does not feature Methyl 4-pyridylacetate directly, the high yields achieved with other active methylene compounds in reactions with pyridine aldehydes suggest its potential for high performance in similar condensations.

Acylation Reactions

Acylation of pyridylacetates is a key transformation for introducing further functional groups. The position of the nitrogen atom plays a crucial role in directing the outcome of the reaction. A study on the acylation of 2- and 4-pyridylacetonitrile, which are structurally analogous to the corresponding methyl esters, revealed a significant difference in reactivity. Acylation of 2-pyridylacetonitrile with acetic anhydride resulted in C-acylation, whereas 4-pyridylacetonitrile under similar conditions underwent N-acylation on the pyridine ring.[2] This suggests that Methyl 4-pyridylacetate may favor N-acylation, a critical consideration for synthetic design.

Diagram 1: Proposed Acylation Pathways of Pyridylacetate Isomers

Caption: Proposed acylation pathways for methyl pyridylacetate isomers.

Experimental Protocols

Detailed experimental procedures are crucial for replicating and building upon published results. Below are representative protocols for reactions involving active methylene compounds.

General Protocol for Catalyst-Free Knoevenagel Condensation

This protocol is adapted from a study on the condensation of pyridinecarbaldehydes with active methylene compounds.[1]

Materials:

• Pyridinecarbaldehyde (1 mmol)

• Active methylene compound (e.g., Methyl 4-pyridylacetate) (1 mmol)

• Ethanol (5 mL)

• Water (5 mL)

Procedure:

• In a round-bottom flask, dissolve the pyridinecarbaldehyde and the active methylene compound in a mixture of ethanol and water.

• Stir the reaction mixture at room temperature.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, the product often precipitates from the reaction mixture.

• Collect the solid product by filtration and wash with cold ethanol.

• If the product does not precipitate, extract the mixture with an appropriate organic solvent, dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by recrystallization or column chromatography.

Diagram 2: Experimental Workflow for Knoevenagel Condensation

Caption: General workflow for a Knoevenagel condensation reaction.

Conclusion

The performance of Methyl 4-pyridylacetate in specific reactions is intrinsically linked to the electronic influence of the nitrogen atom within the pyridine ring. While direct, comprehensive comparative studies with its isomers and other alternatives are not extensively documented in single reports, existing literature on related compounds allows for informed predictions of its reactivity. In Knoevenagel condensations, Methyl 4-pyridylacetate is expected to be a highly effective substrate, likely affording excellent yields under mild, environmentally friendly conditions. For acylation reactions, there is a strong possibility of N-acylation at the pyridine nitrogen, a characteristic that distinguishes it from its 2-substituted isomer and must be considered in synthetic planning. Further side-by-side experimental comparisons under standardized conditions are warranted to provide a more definitive quantitative benchmark of Methyl 4-pyridylacetate's performance.

References

• 1. bcc.bas.bg [bcc.bas.bg]
• 2. datapdf.com [datapdf.com]

Comparative Cross-Reactivity Analysis of Methyl 4-pyridylacetate Derivatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the cross-reactivity profiles of Methyl 4-pyridylacetate and its hypothetical derivatives. In the absence of direct experimental data in the public domain, this guide utilizes plausible, synthesized data based on established principles of structure-activity relationships (SAR) to illustrate the methodologies and data presentation critical for assessing off-target effects and antibody specificity in drug development.

Introduction to Cross-Reactivity in Drug Development

Cross-reactivity is the binding of a molecule, such as a drug candidate or an antibody, to targets other than its intended primary target.[1] In drug development, understanding the cross-reactivity of a lead compound is crucial for predicting potential off-target toxicities and side effects. For immunoassays, characterizing the cross-reactivity of antibodies is essential for ensuring assay specificity and accuracy.[2][3] This guide focuses on Methyl 4-pyridylacetate, a heterocyclic compound containing a pyridine ring, a common scaffold in medicinal chemistry.[4][5] Its derivatives are of interest for their potential biological activities.

Hypothetical Cross-Reactivity Data

To illustrate a comparative analysis, a hypothetical dataset was generated to represent the binding affinities of Methyl 4-pyridylacetate and five of its derivatives against a panel of selected off-targets. These targets are chosen to represent common protein classes involved in off-target effects. The data is presented as IC50 values (nM), representing the concentration of the compound required to inhibit 50% of the target's activity or binding.

Table 1: Comparative Off-Target Binding Profile of Methyl 4-pyridylacetate Derivatives (Hypothetical Data)

Compound	Structure	Target A (Kinase) IC50 (nM)	Target B (GPCR) IC50 (nM)	Target C (Ion Channel) IC50 (nM)	Target D (Nuclear Receptor) IC50 (nM)
Methyl 4-pyridylacetate	R = H	>10,000	>10,000	>10,000	>10,000
Derivative 1	R = CH3	8,500	9,200	>10,000	>10,000
Derivative 2	R = Cl	5,200	7,800	9,500	>10,000
Derivative 3	R = OCH3	3,100	4,500	8,100	9,800
Derivative 4	R = NH2	1,500	2,800	6,500	8,200
Derivative 5	R = Phenyl	550	980	4,200	6,100

Note: The structures are simplified to show the variation at the 'R' position on the pyridine ring. The IC50 values are hypothetical and for illustrative purposes only.

Experimental Protocols

Accurate assessment of cross-reactivity relies on robust experimental protocols. The following are detailed methodologies for two key experiments.

Experimental Protocol 1: Competitive ELISA for Antibody Cross-Reactivity

This protocol is designed to assess the cross-reactivity of an antibody raised against Methyl 4-pyridylacetate with its derivatives.

Materials:

• 96-well microtiter plates

• Coating Buffer (e.g., 0.05 M Carbonate-Bicarbonate, pH 9.6)

• Wash Buffer (e.g., PBS with 0.05% Tween-20)

• Blocking Buffer (e.g., 1% BSA in PBS)

• Methyl 4-pyridylacetate-protein conjugate (for coating)

• Primary antibody (raised against Methyl 4-pyridylacetate)

• Methyl 4-pyridylacetate and its derivatives (competitors)

• Enzyme-conjugated secondary antibody (e.g., HRP-conjugated anti-IgG)

• Substrate solution (e.g., TMB)

• Stop solution (e.g., 2 M H2SO4)

• Plate reader

Procedure:

• Coating: Coat the wells of a 96-well plate with 100 µL of Methyl 4-pyridylacetate-protein conjugate (1-10 µg/mL in coating buffer). Incubate overnight at 4°C.

• Washing: Wash the plate three times with 200 µL of wash buffer per well.

• Blocking: Block non-specific binding sites by adding 200 µL of blocking buffer to each well. Incubate for 1-2 hours at room temperature.

• Washing: Repeat the washing step.

• Competition: Prepare serial dilutions of Methyl 4-pyridylacetate (standard) and its derivatives (test compounds) in assay buffer. Add 50 µL of the standard or test compound dilutions to the wells. Then, add 50 µL of the primary antibody (at a pre-optimized dilution) to each well. Incubate for 1-2 hours at room temperature.

• Washing: Repeat the washing step.

• Secondary Antibody Incubation: Add 100 µL of the enzyme-conjugated secondary antibody, diluted in blocking buffer, to each well. Incubate for 1 hour at room temperature.

• Washing: Repeat the washing step.

• Substrate Development: Add 100 µL of the substrate solution to each well. Incubate in the dark for 15-30 minutes.

• Stopping the Reaction: Add 50 µL of stop solution to each well.

• Data Acquisition: Read the absorbance at the appropriate wavelength (e.g., 450 nm for TMB) using a plate reader.

• Data Analysis: Plot the absorbance against the log of the competitor concentration. Calculate the IC50 value for each compound. Cross-reactivity is typically calculated as: (IC50 of Methyl 4-pyridylacetate / IC50 of derivative) x 100%.

Experimental Protocol 2: Radioligand Binding Assay for Off-Target Screening

This protocol is used to determine the binding affinity of Methyl 4-pyridylacetate derivatives to a specific off-target receptor.[6][7]

Materials:

• Cell membranes or tissue homogenates expressing the target receptor

• Radioligand specific for the target receptor (e.g., [3H]-labeled)

• Assay Buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl2, pH 7.4)

• Methyl 4-pyridylacetate derivatives (test compounds)

• Non-specific binding control (a high concentration of an unlabeled ligand for the target receptor)

• Glass fiber filters

• Filtration apparatus

• Scintillation vials and scintillation cocktail

• Scintillation counter

Procedure:

• Reaction Setup: In a 96-well plate or microcentrifuge tubes, combine the cell membranes/homogenate, radioligand (at a concentration near its Kd), and varying concentrations of the test compound. Include wells for total binding (radioligand and membranes only) and non-specific binding (radioligand, membranes, and non-specific binding control). The final assay volume is typically 200-250 µL.[6]

• Incubation: Incubate the reaction mixtures at a specific temperature (e.g., room temperature or 37°C) for a predetermined time to reach equilibrium.

• Filtration: Rapidly filter the incubation mixture through glass fiber filters using a filtration apparatus to separate the bound radioligand from the free radioligand.

• Washing: Wash the filters multiple times with ice-cold assay buffer to remove any unbound radioligand.

• Scintillation Counting: Place the filters in scintillation vials, add scintillation cocktail, and measure the radioactivity using a scintillation counter.

• Data Analysis: Subtract the non-specific binding from all other measurements to obtain specific binding. Plot the specific binding as a percentage of the control (total binding in the absence of competitor) against the log of the competitor concentration. Determine the IC50 value and subsequently calculate the Ki (inhibitory constant) using the Cheng-Prusoff equation.

Visualizations

Visualizing experimental workflows and biological pathways can aid in understanding complex processes.

Caption: Workflow for a Competitive ELISA to determine cross-reactivity.

Caption: Simplified Hedgehog signaling pathway, a target for some pyridine derivatives.[8]

Discussion

The hypothetical data in Table 1 illustrates a common trend in SAR studies: small structural modifications can significantly impact biological activity and off-target binding. The addition of more complex and functional groups to the Methyl 4-pyridylacetate core generally increases the likelihood of interactions with off-targets. For instance, the introduction of a phenyl group (Derivative 5) is shown to have the highest affinity for the hypothetical off-targets, which is a plausible outcome due to increased opportunities for hydrophobic and aromatic interactions.

This guide serves as a template for presenting cross-reactivity data. In a real-world scenario, the selection of off-targets would be guided by the intended therapeutic target and the known pharmacology of the compound class. The experimental protocols provided are standard methods that can be adapted for specific research needs. The visualizations offer a clear representation of complex information, which is essential for effective communication in scientific publications and presentations. Researchers and drug development professionals are encouraged to perform thorough cross-reactivity studies to ensure the safety and efficacy of their candidate compounds.

References

• 1. Interferences in Immunoassay - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Discovering Cross-Reactivity in Urine Drug Screening Immunoassays through Large-Scale Analysis of Electronic Health Records - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Misleading cross-reactions in immunoassays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A decade of pyridine-containing heterocycles in US FDA approved drugs: a medicinal chemistry-based analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Pyridine: the scaffolds with significant clinical diversity - RSC Advances (RSC Publishing) DOI:10.1039/D2RA01571D [pubs.rsc.org]
• 6. giffordbioscience.com [giffordbioscience.com]
• 7. dda.creative-bioarray.com [dda.creative-bioarray.com]
• 8. Discovery of Small-Molecule Modulators of the Sonic Hedgehog Pathway - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Analytical Methods for the Quantification of Methyl 4-pyridylacetate

For researchers, scientists, and drug development professionals, the accurate quantification of Methyl 4-pyridylacetate is crucial for various stages of research and development, from reaction monitoring to quality control of final products. The selection of an appropriate analytical method is a critical decision that impacts the reliability and efficiency of these measurements. This guide provides a detailed comparison of two primary analytical techniques for the quantification of Methyl 4-pyridylacetate: High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Gas Chromatography-Mass Spectrometry (GC-MS). This comparison is supported by established validation parameters and detailed experimental protocols adapted from validated methods for structurally similar compounds, providing a robust framework for method selection and implementation.

Performance Comparison: HPLC-UV vs. GC-MS

The choice between HPLC-UV and GC-MS for the quantification of Methyl 4-pyridylacetate hinges on several factors, including the sample matrix, required sensitivity, and the desired level of specificity. The following table summarizes the key performance parameters for each method, based on typical validation data for analogous pyridine and methyl ester compounds.

Parameter	High-Performance Liquid Chromatography-UV (HPLC-UV)	Gas Chromatography-Mass Spectrometry (GC-MS)
Linearity (R²)	> 0.999[1]	> 0.999[2]
Limit of Detection (LOD)	ng to µg range	pg to low ng range
Limit of Quantification (LOQ)	ng to µg range	pg to low ng range
Accuracy (% Recovery)	98.0 - 102.0%	98.3 - 101.6%[2]
Precision (%RSD)	< 2%	< 2%[2]
Specificity	Good, based on retention time	Excellent, based on retention time and mass spectrum
Sample Throughput	Moderate to High	Moderate
Cost (Instrument & Consumables)	Lower	Higher
Analyst Expertise Required	Moderate	High

Experimental Protocols

The following are detailed methodologies for HPLC-UV and GC-MS analysis of Methyl 4-pyridylacetate, based on established analytical procedures for similar compounds.

High-Performance Liquid Chromatography-UV (HPLC-UV) Method

This method is well-suited for routine analysis and quality control due to its robustness and lower operational cost.

Instrumentation:

• HPLC system equipped with a UV detector.

• C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

Reagents and Solutions:

• Mobile Phase: A mixture of 0.1 M monobasic potassium phosphate and Methanol (70:30, v/v)[3].

• Sample Diluent: Mobile phase.

• Standard Solutions: A stock solution of Methyl 4-pyridylacetate (1 mg/mL) is prepared in the mobile phase and serially diluted to prepare calibration standards.

Procedure:

• Equilibrate the HPLC system with the mobile phase at a flow rate of 1.0 mL/min.

• Set the column temperature to 30°C.

• Inject a 10 µL aliquot of the sample or standard solution.

• Perform the separation isocratically.

• Detect the analyte at a wavelength of 265 nm.

• Quantify Methyl 4-pyridylacetate by comparing its peak area to the calibration curve constructed from the standard solutions.

Gas Chromatography-Mass Spectrometry (GC-MS) Method

GC-MS offers higher sensitivity and specificity, making it ideal for trace-level analysis and confirmation of identity.

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer.

• Capillary column (e.g., ZB-5MS: 30 m length, 0.32 mm internal diameter, 1.0 µm film thickness)[4].

Reagents and Solutions:

• Carrier Gas: Helium.

• Sample Solvent: Dichloromethane or a suitable organic solvent.

• Standard Solutions: A stock solution of Methyl 4-pyridylacetate (1 mg/mL) is prepared in the sample solvent and serially diluted to create calibration standards.

Procedure:

• GC Conditions:

  • Injector Temperature: 250°C.

  • Oven Temperature Program: Start at 100°C, hold for 2 minutes, then ramp to 250°C at 10°C/min, and hold for 5 minutes.

  • Carrier Gas Flow: 1.0 mL/min (constant flow).

• MS Conditions:

  • Ion Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Range: m/z 40-300.

• Quantification:

  • Inject a 1 µL aliquot of the sample or standard solution.

  • Create a calibration curve using the standard solutions.

  • Quantify the analyte in samples by comparing the peak area of a characteristic ion of Methyl 4-pyridylacetate to the calibration curve.

Visualizing the Analytical Process

To better understand the methodologies and their validation, the following diagrams illustrate the experimental workflow and the logical relationships between key validation parameters.

Caption: Experimental workflow for analytical method validation.

Caption: Comparison of key validation parameters for HPLC-UV and GC-MS.

Conclusion

Both HPLC-UV and GC-MS are robust and reliable methods for the quantification of Methyl 4-pyridylacetate. The choice between the two will largely depend on the specific requirements of the analysis.

• HPLC-UV is a cost-effective and high-throughput method suitable for routine quality control and assays where high sensitivity is not the primary concern. Its simplicity of operation makes it accessible to a wider range of laboratory personnel.

• GC-MS provides superior sensitivity and specificity, making it the method of choice for trace-level detection, impurity profiling, and confirmatory analysis. The structural information provided by the mass spectrum is invaluable for unambiguous identification of the analyte.

By considering the comparative data and detailed protocols presented in this guide, researchers, scientists, and drug development professionals can make an informed decision on the most appropriate analytical method to meet their specific needs for the quantification of Methyl 4-pyridylacetate.

References

• 1. Development and validation of HPLC-UV and LC-MS/MS methods for the quantitative determination of a novel aminothiazole in preclinical samples - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Development and Validation of a Gas Chromatography–Mass Spectrometry Method for the Analysis of the Novel Plant-Based Substance with Antimicrobial Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. scispace.com [scispace.com]
• 4. ijpsr.com [ijpsr.com]

Safety & Regulatory Compliance

Proper Disposal of Methyl 4-pyridylacetate: A Guide for Laboratory Professionals

Essential Safety and Logistical Information for the Proper Disposal of Methyl 4-pyridylacetate

For researchers, scientists, and professionals in drug development, the proper handling and disposal of chemical reagents are paramount to ensuring a safe laboratory environment and regulatory compliance. This document provides a comprehensive, step-by-step guide for the safe disposal of Methyl 4-pyridylacetate, a compound that requires careful management due to its potential hazards. Adherence to these procedures will help mitigate risks and ensure that waste is handled in an environmentally responsible manner.

I. Immediate Safety and Handling Precautions

Methyl 4-pyridylacetate is classified as an irritant, capable of causing skin, eye, and respiratory irritation[1][2]. Therefore, appropriate personal protective equipment (PPE) must be worn at all times when handling this compound.

• Eye Protection: Chemical safety goggles or a face shield are mandatory to prevent contact with the eyes.

• Skin Protection: Chemically resistant gloves (such as nitrile rubber) and a lab coat must be worn to prevent skin contact.

• Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of dust or vapors[3].

• Spill Response: In the event of a spill, evacuate the area and prevent the spread of the material. Absorb the spill with an inert, dry material and place it in a sealed container for disposal as hazardous waste[4].

II. Quantitative Data Summary

The following table summarizes the key quantitative data for Methyl 4-pyridylacetate:

Property	Value
Molecular Formula	C₈H₉NO₂
Molecular Weight	151.16 g/mol [1]
Appearance	No data available
Boiling Point	145 °C[5]
Melting Point	2.4 °C[5]
Density	0.957 g/mL at 25 °C[5]

III. Step-by-Step Disposal Protocol

The disposal of Methyl 4-pyridylacetate must be carried out in accordance with all local, state, and federal regulations for hazardous waste. Under no circumstances should this chemical be disposed of down the sanitary sewer.

Step 1: Waste Identification and Segregation

• All unused, expired, or contaminated Methyl 4-pyridylacetate, as well as any materials used for spill cleanup, must be treated as hazardous waste.

• Do not mix Methyl 4-pyridylacetate waste with other chemical waste streams unless compatibility has been confirmed by your institution's Environmental Health and Safety (EHS) department. It should be kept separate from strong oxidizing agents and strong acids[3].

Step 2: Neutralization (if applicable and approved)

For solutions of Methyl 4-pyridylacetate, a neutralization step may be recommended by your institution's EHS department prior to collection. This procedure should only be performed by trained personnel in a controlled environment.

• Objective: To adjust the pH of the waste solution to a neutral range (typically 6.0 - 8.0)[6].

• Materials:

  • Waste solution of Methyl 4-pyridylacetate

  • A suitable neutralizing agent (e.g., sodium bicarbonate or a dilute solution of sodium hydroxide)[6]

  • pH paper or a calibrated pH meter

  • Appropriate, labeled hazardous waste container

• Procedure:

  • Work within a chemical fume hood and wear all required PPE.

  • Slowly add the neutralizing agent to the waste solution while stirring.

  • Monitor the pH of the solution regularly.

  • Continue adding the neutralizing agent until the pH is within the target range.

Step 3: Containerization and Labeling

• Container Selection: Use a chemically compatible and leak-proof container for waste collection. The container must be in good condition and have a secure, tight-fitting lid[4][7].

• Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the full chemical name ("Methyl 4-pyridylacetate"), the concentration, and the date of accumulation.

Step 4: Storage and Collection

• Storage: Store the sealed and labeled waste container in a designated and secure satellite accumulation area. This area should be away from incompatible materials and sources of ignition[4][5].

• Collection: Arrange for the collection of the hazardous waste by your institution's EHS department or a licensed chemical waste disposal contractor.

IV. Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of Methyl 4-pyridylacetate.

Caption: Disposal workflow for Methyl 4-pyridylacetate.

References

• 1. Methyl 4-pyridylacetate | C8H9NO2 | CID 122482 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. dcfinechemicals.com [dcfinechemicals.com]
• 3. fishersci.com [fishersci.com]
• 4. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

Personal protective equipment for handling Methyl 4-pyridylacetate

For researchers, scientists, and drug development professionals, ensuring safe handling of chemicals is paramount. This guide provides immediate, essential safety and logistical information for handling Methyl 4-pyridylacetate, including detailed personal protective equipment (PPE) requirements, procedural guidance for use, and disposal plans.

Personal Protective Equipment (PPE)

When handling Methyl 4-pyridylacetate, a comprehensive PPE strategy is crucial to minimize exposure and ensure personal safety. The following table summarizes the recommended PPE.

PPE Category	Specification	Rationale
Eye Protection	Chemical safety goggles or a full-face visor. Ensure compliance with OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.	Protects against splashes and eye contact, which can cause serious eye irritation.[1][2]
Hand Protection	Nitrile rubber or PVC gloves. It is important to note that breakthrough times can vary depending on thickness, use, and source, so gloves should be changed regularly.[3]	Prevents skin contact, as Methyl 4-pyridylacetate can cause skin irritation.[2]
Skin and Body Protection	Laboratory coat or overalls. Flame retardant antistatic protective clothing is also recommended.	Provides a barrier against accidental spills and contact with contaminated surfaces.
Respiratory Protection	A NIOSH/MSHA or European Standard EN 149 approved respirator is recommended if exposure limits are exceeded or if irritation or other symptoms are experienced. For situations with a likelihood of high material levels, a particle filter such as EN143 fitted with a P-SL filter should be worn.[3] A dust mask may be sufficient for handling large quantities where dust is generated.[4]	Protects against inhalation of vapors, mists, or dust, which may cause respiratory irritation.[2]

Experimental Workflow and Handling Procedures

A systematic approach to handling Methyl 4-pyridylacetate is essential for laboratory safety. The following workflow outlines the key steps from preparation to disposal.

Workflow for Safe Handling of Methyl 4-pyridylacetate.

Step-by-Step Operational Plan

1. Preparation:

• Assess Risks: Before starting any work, review the Safety Data Sheet (SDS) for Methyl 4-pyridylacetate.

• Engineering Controls: Always handle this chemical in a well-ventilated area, preferably within a chemical fume hood.[1] Ensure that eyewash stations and safety showers are readily accessible.[1]

• Personal Protective Equipment (PPE): Don the appropriate PPE as detailed in the table above.

2. Handling:

• Dispensing: Avoid generating dust or aerosols. Use appropriate tools to handle the substance.

• Preventing Contact: Avoid all personal contact, including inhalation. Do not eat, drink, or smoke in the work area.

• General Hygiene: Wash hands thoroughly after handling, even if gloves were worn. Remove any contaminated clothing immediately.[3]

3. Accidental Release Measures:

• Minor Spills: For small spills, use a non-combustible absorbent material like sand, earth, or vermiculite. Sweep or shovel the material into a suitable, labeled container for disposal. Avoid generating dust.[1]

• Major Spills: In the event of a large spill, evacuate personnel to a safe area.[4] If necessary, wear a self-contained breathing apparatus.[4] Prevent the spill from entering drains or waterways.[4]

4. Disposal Plan:

• Chemical Waste: Dispose of Methyl 4-pyridylacetate and any contaminated materials in accordance with all applicable federal, state, and local environmental regulations.[1] The material should be disposed of in an approved waste disposal plant.[1]

• Contaminated PPE: Dispose of contaminated gloves and other disposable PPE as hazardous waste.[4] Do not reuse contaminated clothing until it has been properly laundered.[3]

• Containers: Handle uncleaned containers as you would the product itself.[5] Do not reuse empty containers.

By adhering to these safety protocols and operational plans, you can significantly minimize the risks associated with handling Methyl 4-pyridylacetate and maintain a safe laboratory environment.

References

• 1. fishersci.com [fishersci.com]
• 2. Methyl 4-pyridylacetate | C8H9NO2 | CID 122482 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. MSDS for 45231 - MAINTAIN 3.5L - NAA [bartlett.ca]
• 4. Page loading... [wap.guidechem.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]